Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Abstract: This technical guide provides a comprehensive and scientifically rigorous overview of a robust synthetic pathway to Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride. This valuable α-amino ester derivative is synthesized through a multi-step sequence commencing with the formation of a key α-hydroxy ester intermediate, followed by a mild oxidation to the corresponding α-keto ester, and culminating in a highly selective reductive amination and final salt formation. The methodologies presented herein are supported by established chemical principles and are designed to be reproducible for researchers and professionals in the fields of medicinal chemistry and drug development. This document offers detailed experimental protocols, mechanistic insights, and data presentation to facilitate the successful synthesis of the target compound.

Introduction and Strategic Overview

Methyl 2-cyclopentyl-2-(methylamino)acetate and its hydrochloride salt are non-canonical α-amino acid derivatives that hold potential as building blocks in the synthesis of novel pharmaceutical agents and biologically active molecules. The incorporation of a cyclopentyl moiety can impart favorable pharmacokinetic properties, such as increased lipophilicity and metabolic stability. This guide details a logical and efficient three-step synthetic approach, emphasizing the rationale behind the selection of reagents and reaction conditions to ensure high yields and purity.

The overall synthetic strategy is depicted below:

Caption: Overall synthetic scheme for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Synthesis of the Key Intermediate: Methyl 2-cyclopentyl-2-oxoacetate

Step 1: Grignard Reaction for the Synthesis of Methyl 2-cyclopentyl-2-hydroxyacetate

The initial step involves the formation of a Grignard reagent from cyclopentyl bromide, which then undergoes a nucleophilic addition to dimethyl oxalate to yield the corresponding α-hydroxy ester.[1][2]

Reaction Scheme:

Caption: Formation of the α-hydroxy ester via Grignard reaction.

Experimental Protocol:

• Preparation of Cyclopentylmagnesium Bromide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings (1.2 equivalents) are placed in anhydrous tetrahydrofuran (THF). A small crystal of iodine can be added to initiate the reaction. A solution of cyclopentyl bromide (1.0 equivalent) in anhydrous THF is added dropwise from the dropping funnel to maintain a gentle reflux.[3] After the addition is complete, the mixture is refluxed for an additional hour to ensure complete formation of the Grignard reagent.[4] The resulting gray solution of cyclopentylmagnesium bromide is cooled to 0 °C for the next step.

• Reaction with Dimethyl Oxalate: A solution of dimethyl oxalate (1.0 equivalent) in anhydrous THF is added dropwise to the freshly prepared and cooled Grignard reagent, maintaining the temperature at 0 °C. It is critical to use a 1:1 stoichiometry to favor the formation of the α-hydroxy ester and minimize the double addition that would lead to a tertiary alcohol.[5] The reaction mixture is stirred at 0 °C for one hour and then allowed to warm to room temperature and stirred for an additional two hours.

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is then extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product, methyl 2-cyclopentyl-2-hydroxyacetate, is purified by column chromatography on silica gel.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
Cyclopentyl Bromide	149.03	1.0	(Specify amount)
Magnesium Turnings	24.31	1.2	(Specify amount)
Dimethyl Oxalate	118.09	1.0	(Specify amount)
Anhydrous THF	-	-	(Specify volume)

Step 2: Oxidation to Methyl 2-cyclopentyl-2-oxoacetate

The secondary alcohol of the α-hydroxy ester is then oxidized to the corresponding ketone (the α-keto ester) using a Swern oxidation.[6] This method is chosen for its mild reaction conditions and high yields, which are compatible with the ester functionality.[7][8][9]

Reaction Scheme:

Caption: Swern oxidation of the α-hydroxy ester to the α-keto ester.

Experimental Protocol:

• Activation of DMSO: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, a solution of oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane (DCM) is cooled to -78 °C. A solution of dimethyl sulfoxide (DMSO) (2.0 equivalents) in anhydrous DCM is added dropwise, and the mixture is stirred for 30 minutes at -78 °C.[10]

• Oxidation: A solution of methyl 2-cyclopentyl-2-hydroxyacetate (1.0 equivalent) in anhydrous DCM is added dropwise to the activated DMSO solution at -78 °C. The reaction is stirred for one hour at this temperature.

• Quenching and Work-up: Triethylamine (5.0 equivalents) is added dropwise to the reaction mixture at -78 °C, and the mixture is stirred for 30 minutes before being allowed to warm to room temperature. Water is then added, and the layers are separated. The aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude methyl 2-cyclopentyl-2-oxoacetate is purified by column chromatography on silica gel.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
Methyl 2-cyclopentyl-2-hydroxyacetate	172.22	1.0	(Specify amount)
Oxalyl Chloride	126.93	1.5	(Specify amount)
DMSO	78.13	2.0	(Specify amount)
Triethylamine	101.19	5.0	(Specify amount)
Anhydrous DCM	-	-	(Specify volume)

Final Assembly: Reductive Amination and Hydrochloride Salt Formation

The final steps involve the conversion of the α-keto ester to the desired α-amino ester via reductive amination, followed by its conversion to the stable hydrochloride salt.

Step 3a: Reductive Amination with Methylamine

The reductive amination of methyl 2-cyclopentyl-2-oxoacetate with methylamine is efficiently carried out using sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent. This reagent is particularly well-suited for this transformation due to its mild nature and its ability to selectively reduce the intermediate iminium ion in the presence of the ketone.

Reaction Scheme:

Caption: Reductive amination of the α-keto ester with methylamine.

Experimental Protocol:

• Reaction Setup: To a solution of methyl 2-cyclopentyl-2-oxoacetate (1.0 equivalent) in 1,2-dichloroethane (DCE), a solution of methylamine (2.0 M in THF, 1.2 equivalents) is added. The mixture is stirred at room temperature for 30 minutes to allow for the formation of the imine intermediate.

• Reduction: Sodium triacetoxyborohydride (1.5 equivalents) is added portion-wise to the reaction mixture. The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Work-up and Purification: The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude methyl 2-cyclopentyl-2-(methylamino)acetate is purified by column chromatography on silica gel.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount
Methyl 2-cyclopentyl-2-oxoacetate	170.20	1.0	(Specify amount)
Methylamine (2.0 M in THF)	31.06	1.2	(Specify volume)
Sodium Triacetoxyborohydride	211.94	1.5	(Specify amount)
1,2-Dichloroethane (DCE)	-	-	(Specify volume)

Step 3b: Formation of the Hydrochloride Salt

The final step is the conversion of the purified amino ester to its hydrochloride salt to improve its stability and handling properties.

Experimental Protocol:

• Salt Formation: The purified methyl 2-cyclopentyl-2-(methylamino)acetate is dissolved in anhydrous diethyl ether. A solution of hydrogen chloride in diethyl ether (e.g., 2.0 M) is added dropwise with stirring until the precipitation of the hydrochloride salt is complete.

• Isolation: The resulting white precipitate is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum to yield Methyl 2-cyclopentyl-2-(methylamino)acetate HCl as a stable solid.

Conclusion

This technical guide has outlined a detailed and reliable synthetic route for the preparation of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. The described three-step sequence, involving a Grignard reaction, a Swern oxidation, and a reductive amination, employs well-established and mild reaction conditions, making it suitable for laboratory-scale synthesis. The provided protocols and mechanistic insights are intended to empower researchers in the fields of organic and medicinal chemistry to access this and related α-amino acid derivatives for their research and development endeavors.

References

• Burton, G. et al. (2000). Salters Advanced Chemistry: Chemical (2nd ed.). Heinemann. ISBN 0-435-63120-9.
• Mancuso, A. J., & Swern, D. (1981). Activated dimethyl sulfoxide: useful reagents for synthesis. Synthesis, 1981(03), 165-185.
• Tidwell, T. T. (1990).
• Dess, D. B., & Martin, J. C. (1991). A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary or secondary alcohols and a variety of related 12-I-5 species. Journal of the American Chemical Society, 113(19), 7277–7287.
• Omura, K., & Swern, D. (1978). Oxidation of alcohols by “activated” dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660.

• Organic Synthesis. (n.d.). Swern Oxidation of an Alcohol. Retrieved from [Link]

• Kashima, C., Shirahata, Y., & Yoshimura, N. (1998). A CONVENIENT PREPARATION OF α-KETO ESTERS BY THE GRIGNARD REACTION ON N-ACYLPYRAZOLES. HETEROCYCLES, 49, 459-462.
• Google Patents. (2013). WO2013102480A1 - Method for preparing di-organo-dialkoxysilanes.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 11-23). American Chemical Society.

• ResearchGate. (2025). A Convenient Synthesis of α-Keto Esters Using Ethyl 2-Pyridyl Oxalate. Retrieved from [Link]

• ResearchGate. (2016). How to convert amino acid to its hydrochloride? Retrieved from [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• ResearchGate. (1998). A CONVENENT PREPARATION OF a-KETO ESTERS BY THE GRIGNARD REACTION ON N-ACYLPYRAZOLESt. Retrieved from [Link]

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An In-depth Technical Guide to Methyl 2-cyclopentyl-2-(methylamino)acetate HCl: Properties, Synthesis, and Analysis

Introduction

In the landscape of modern synthetic chemistry and drug discovery, novel amino acid derivatives are pivotal as building blocks for complex molecular architectures and as pharmacologically active agents themselves. This guide provides a comprehensive technical overview of Methyl 2-cyclopentyl-2-(methylamino)acetate Hydrochloride, a compound of significant interest for researchers and professionals in drug development. While direct literature on this specific hydrochloride salt is sparse, this document synthesizes information from closely related analogs and foundational chemical principles to provide a robust working profile for this molecule.

The core structure, featuring a cyclopentyl and a methylamino group on the alpha-carbon of a methyl acetate moiety, presents a unique combination of lipophilicity and basicity, making it a valuable synthon. This guide will delve into its inferred physicochemical properties, propose logical synthetic routes, and detail appropriate analytical methodologies for its characterization and quality control.

Physicochemical Properties

The hydrochloride salt of Methyl 2-cyclopentyl-2-(methylamino)acetate is expected to be a crystalline solid, likely white to off-white in appearance, based on the physical form of its free acid analog, (S)-2-cyclopentyl-2-(methylamino)acetic acid, which is described as a white to yellow solid[1].

Chemical Structure and Molecular Formula

The chemical structure of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is characterized by a chiral center at the alpha-carbon, substituted with a cyclopentyl ring, a methylamino group, a methyl ester, and a hydrogen atom. The hydrochloride salt form indicates that the basic methylamino group is protonated.

Figure 1: Chemical Structure of Methyl 2-cyclopentyl-2-(methylamino)acetate Hydrochloride.

Based on this structure, the molecular properties can be tabulated as follows:

Property	Value	Source/Method
Molecular Formula	C9H18ClNO2	Calculated
Molecular Weight	207.70 g/mol	Calculated
Appearance	White to off-white solid	Inferred from analog[1]
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol.	General chemical principles of hydrochloride salts.
Melting Point	Not available. Expected to be a distinct melting point characteristic of a crystalline salt.	N/A

Synthesis and Purification

Proposed Synthetic Workflow

The synthesis can be envisioned to proceed through the following key transformations: alpha-bromination of the corresponding acid chloride, followed by amination, N-methylation, and finally esterification.

Figure 2: Proposed synthetic workflow for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a hypothetical, yet chemically sound, procedure for the synthesis.

Step 1: Synthesis of Cyclopentanecarbonyl chloride

• To a round-bottom flask charged with cyclopentanecarboxylic acid (1.0 eq), add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat at reflux for 2 hours.

• Distill the crude product under reduced pressure to obtain pure cyclopentanecarbonyl chloride.

Step 2: Synthesis of Methyl 2-amino-2-cyclopentylacetate

• The cyclopentanecarbonyl chloride is subjected to alpha-bromination using N-bromosuccinimide (NBS) and a catalytic amount of hydrobromic acid.

• The resulting 2-bromo-cyclopentanecarbonyl chloride is then carefully added to a solution of ammonia in methanol. This will result in the formation of the amino ester.

Step 3: N-methylation via Eschweiler-Clarke Reaction

• Dissolve Methyl 2-amino-2-cyclopentylacetate (1.0 eq) in formic acid (excess).

• Add aqueous formaldehyde (2.2 eq) and heat the mixture at reflux for 12-24 hours.

• After cooling, the reaction is basified and the product is extracted with an organic solvent.

Step 4: Formation of the Hydrochloride Salt

• Dissolve the purified Methyl 2-(methylamino)-2-cyclopentylacetate in anhydrous diethyl ether.

• Bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in ether, until precipitation is complete.

• Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to yield the final product.

Purification: The final product can be purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.

Analytical Characterization

A comprehensive analytical approach is crucial for confirming the identity and purity of the synthesized Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the number and types of protons. Expected signals would include a singlet for the methyl ester protons, a singlet for the N-methyl protons, multiplets for the cyclopentyl protons, and a signal for the alpha-proton.

  • ¹³C NMR: Will show distinct signals for the carbonyl carbon of the ester, the alpha-carbon, the cyclopentyl carbons, the N-methyl carbon, and the O-methyl carbon.

• Infrared (IR) Spectroscopy: Key characteristic peaks would include a strong carbonyl stretch for the ester (around 1740 cm⁻¹), N-H stretching for the secondary ammonium salt (broad, around 2400-2800 cm⁻¹), and C-H stretching for the aliphatic groups.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be ideal for this compound. The parent ion peak corresponding to the free base [M+H]⁺ would be expected at m/z 174.15.

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method using a C18 column with a mobile phase of acetonitrile and water (with an additive like trifluoroacetic acid for better peak shape) would be suitable for assessing purity. Detection can be achieved using a UV detector at a low wavelength (e.g., 210 nm) or an evaporative light scattering detector (ELSD).

• Gas Chromatography (GC): While the hydrochloride salt is not suitable for direct GC analysis due to its low volatility, the free base can be analyzed by GC. Derivatization may be necessary to improve volatility and peak shape. A GC-MS system would provide both retention time and mass spectral data for definitive identification[2].

Analytical Workflow

Figure 3: A typical analytical workflow for the characterization and purity assessment of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Potential Applications and Research Directions

Amino acid esters with bulky aliphatic groups, such as the cyclopentyl moiety, are of interest in medicinal chemistry. The cyclopentyl group can enhance lipophilicity, which may improve membrane permeability and pharmacokinetic properties of drug candidates.

• Pharmaceutical Intermediates: This compound is a valuable building block for the synthesis of more complex molecules, including potential active pharmaceutical ingredients (APIs)[3]. Its stereocenter and functional groups allow for a variety of subsequent chemical modifications.

• Scaffolds in Drug Discovery: The core structure can serve as a scaffold for the development of new classes of therapeutic agents. For instance, similar structures have been investigated for their potential in treating a range of diseases.

• Agrochemicals: The unique structural features may also find applications in the development of novel pesticides and herbicides[4].

Further research into the pharmacological properties of this compound and its derivatives is warranted. Investigating its potential biological targets and efficacy in various disease models could unveil new therapeutic opportunities.

Conclusion

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, while not extensively documented, represents a compound with significant potential in chemical synthesis and drug development. This guide has provided a detailed, albeit partially inferred, technical overview of its chemical properties, a plausible synthetic route, and a robust analytical framework for its characterization. By leveraging data from analogous structures and fundamental chemical principles, researchers and scientists can confidently approach the synthesis and utilization of this promising molecule in their work. The insights provided herein are intended to serve as a foundational resource to stimulate further investigation and application of this versatile chemical entity.

References

• The Indispensable Role of Methyl 2-Cyclopentyl-2-hydroxy-2-phenylacetate in Modern Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• ANALYTICAL METHODS - ATSDR. [Link]

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• 4. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride (CAS Number 195877-46-4)

A comprehensive analysis of a novel piperazine derivative with potential applications in drug discovery and development.

Introduction

This technical guide provides a detailed overview of the chemical and physical properties, synthesis, potential mechanism of action, and safety information for the compound 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride, assigned the CAS number 195877-46-4. This molecule belongs to the piperazine class of compounds, a versatile scaffold frequently utilized in the development of therapeutic agents due to its favorable pharmacokinetic properties and ability to interact with a variety of biological targets. This guide is intended for researchers, scientists, and drug development professionals interested in the potential applications of this novel chemical entity.

It is important to note that publicly available information on this specific compound is limited. This guide is compiled based on the analysis of its structural components and data from closely related analogs. The core structure combines two key pharmacophores: 1-(2-methoxyphenyl)piperazine and a 3-(2-ethoxyphenoxy)propyl side chain. The hydrochloride salt form is intended to improve solubility and stability.

Chemical and Physical Properties

Structural Information

• Chemical Name: 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride

• CAS Number: 195877-46-4

• Molecular Formula: C₂₂H₃₁ClN₂O₃

• Molecular Weight: 422.95 g/mol

The structure consists of a central piperazine ring. One nitrogen of the piperazine is substituted with a 2-methoxyphenyl group, a common feature in many centrally acting drugs. The other nitrogen is linked via a propyl chain to a 2-ethoxyphenoxy group.

Predicted Physicochemical Properties

A summary of predicted physicochemical properties is presented in the table below. These values are estimations based on computational models and the properties of analogous compounds.

Property	Predicted Value	Significance in Drug Development
Melting Point	Not available	Influences formulation and manufacturing processes.
Boiling Point	Not available	Relevant for purification and stability at high temperatures.
Solubility	Expected to be soluble in water and polar organic solvents like methanol and DMSO due to the hydrochloride salt.[1]	Crucial for formulation, bioavailability, and in vitro assay development.
pKa	Not available	Affects absorption, distribution, and excretion in the body.
LogP	Not available	Predicts lipophilicity, which influences membrane permeability and distribution.

Synthesis and Manufacturing

A definitive synthetic route for 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride is not published. However, a plausible multi-step synthesis can be proposed based on established organic chemistry principles and known reactions for similar piperazine derivatives.

Proposed Synthetic Pathway

A potential synthetic route could involve the N-alkylation of 1-(2-methoxyphenyl)piperazine with a suitable 3-(2-ethoxyphenoxy)propyl halide.

Caption: Proposed synthetic pathway for the target compound.

Detailed Experimental Protocol (Hypothetical)

The following is a hypothetical, step-by-step protocol for the synthesis. This protocol is illustrative and would require optimization and validation.

Step 1: Synthesis of 1-(3-chloropropyl)-4-(2-methoxyphenyl)piperazine

• To a solution of 1-(2-methoxyphenyl)piperazine in a suitable aprotic solvent (e.g., acetonitrile), add a base such as potassium carbonate.

• Add 1-bromo-3-chloropropane dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to yield the intermediate.

Step 2: Synthesis of 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine

• In a suitable solvent such as dimethylformamide (DMF), dissolve 2-ethoxyphenol and add a strong base like sodium hydride to form the corresponding phenoxide.

• Add the previously synthesized 1-(3-chloropropyl)-4-(2-methoxyphenyl)piperazine to the reaction mixture.

• Heat the mixture and monitor the reaction by TLC.

• After the reaction is complete, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the free base of the final product.

Step 3: Formation of the Hydrochloride Salt

• Dissolve the purified free base in a suitable solvent such as diethyl ether or isopropanol.

• Add a solution of hydrochloric acid in the same solvent dropwise with stirring.

• The hydrochloride salt should precipitate out of the solution.

• Collect the solid by filtration, wash with cold solvent, and dry under vacuum to obtain the final product.

Potential Mechanism of Action and Biological Activity

The biological activity of 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride has not been reported. However, based on its structural components, we can hypothesize potential targets and mechanisms of action.

Interaction with CNS Receptors

The 1-(2-methoxyphenyl)piperazine moiety is a well-known pharmacophore that interacts with various central nervous system (CNS) receptors, particularly serotonin (5-HT) and dopamine receptors.[2] Specifically, it is a known antagonist at α1-adrenergic receptors and has affinity for 5-HT1A receptors.[3][4]

Caption: Potential CNS receptor targets of the compound.

The 3-(2-ethoxyphenoxy)propyl side chain will modulate the overall lipophilicity and steric bulk of the molecule, which could influence its binding affinity and selectivity for different receptor subtypes. The ethoxy group may also engage in specific hydrogen bonding interactions within the receptor binding pocket.

Potential Therapeutic Applications

Given the potential for interaction with key CNS receptors, this compound could be investigated for a range of neurological and psychiatric disorders, including:

• Antipsychotic activity: Due to potential dopamine and serotonin receptor modulation.

• Antidepressant activity: Through interaction with serotonin receptors.[2]

• Anxiolytic activity: Via modulation of serotonergic pathways.

• Treatment of benign prostatic hyperplasia (BPH): Based on the known α1-adrenoceptor antagonistic activity of related compounds.[3]

Safety and Handling

Detailed toxicological data for 1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride are not available. The following safety information is based on the general properties of piperazine derivatives and related compounds.

Hazard Identification

Based on safety data for similar compounds, this substance may be classified as follows:

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[5][6][7]

• Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation).[5][6][7]

• Specific target organ toxicity (single exposure): Category 3 (May cause respiratory irritation).[6][7][8]

First Aid Measures

• In case of skin contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes.[9] Get medical attention if irritation develops.

• In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[5] Get medical attention.

• If inhaled: Remove to fresh air. If not breathing, give artificial respiration.[8] Get medical attention if symptoms occur.

• If swallowed: Clean mouth with water and drink afterwards plenty of water. Do NOT induce vomiting.[9] Call a physician immediately.

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing.[6] Use only in a well-ventilated area.[6][7]

• Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[8]

Analytical Methods

For the analysis and purity determination of piperazine derivatives, High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are commonly employed methods.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method would likely be suitable for the analysis of this compound.

• Column: Octadecyl (C18) column.

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer at a slightly acidic pH.

• Detection: UV detection at a wavelength determined by the compound's UV spectrum. For related methoxyphenylpiperazine compounds, detection wavelengths around 239 nm have been used.[10]

Thin-Layer Chromatography (TLC)

TLC can be used for monitoring reaction progress and for preliminary purity assessment.

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A mixture of a polar organic solvent (e.g., butanol), an acid (e.g., acetic acid), and water.[10]

• Visualization: UV light (254 nm) or staining with an appropriate reagent such as acidified iodoplatinate solution.[11]

Conclusion

1-(3-(2-ethoxyphenoxy)propyl)-4-(2-methoxyphenyl)piperazine hydrochloride is a novel compound with a chemical structure that suggests potential for biological activity, particularly within the central nervous system. While experimental data on this specific molecule is scarce, this guide provides a comprehensive overview based on the known properties of its constituent chemical moieties. The proposed synthetic route and analytical methods offer a starting point for researchers interested in synthesizing and evaluating this compound. Further investigation is warranted to fully characterize its physicochemical properties, pharmacological profile, and therapeutic potential.

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• Thermo Fisher Scientific. (2010, October 18). SAFETY DATA SHEET: 1-(2-Methoxyphenyl)piperazinium chloride.
• AK Scientific, Inc. Safety Data Sheet: 1-(2-Methoxyphenyl)piperazine HCl.
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• Cayman Chemical. 1-(4-Methoxyphenyl)piperazine (hydrochloride).
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• SWGDrug. (2005, June 27). 1-(2-METHOXYPHENYL)PIPERAZINE.
• Preprints.org. (2026, February 4). 2-(4-allyl-2-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one.
• BLD Pharmatech Ltd. 1-(2-Methoxyphenyl)piperazine hydrochloride 97%.
• PubMed. (2005, January 15). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine.
• United Nations Office on Drugs and Crime.
• BindingDB. BDBM152783 1-[(2,3,5-trimethylphenoxy)propyl]-4-(2-methoxyphenyl)piperazine hydrochloride (3).

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• 3. WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride - Google Patents [patents.google.com]
• 4. BindingDB BDBM152783 1-[(2,3,5-trimethylphenoxy)propyl]-4-(2-methoxyphenyl)piperazine hydrochloride (3) [bindingdb.org]
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• 10. HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. swgdrug.org [swgdrug.org]

Technical Guide: Mechanism of Action & Utility of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

This in-depth technical guide details the mechanism of action, chemical utility, and experimental applications of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl .

Executive Summary

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl (CAS: 1249168-94-2) is a specialized non-proteinogenic amino acid ester used primarily as a chiral building block in the synthesis of peptidomimetics and pharmaceutical intermediates. Structurally, it is the methyl ester of N-methyl-cyclopentylglycine. Its core utility lies in its ability to introduce conformational constraints and metabolic stability into bioactive molecules, particularly in the development of HCV protease inhibitors , mGluR modulators , and GlyT1 inhibitors .

This guide analyzes its chemical mechanism, pharmacological relevance, and experimental protocols for researchers in medicinal chemistry and drug discovery.

Part 1: Chemical Structure & Mechanistic Basis

Structural Identity

The compound is an

-amino acid derivative characterized by three key structural features that define its mechanism of action in drug design:

• Cyclopentyl Side Chain : Provides steric bulk and lipophilicity (

  modulation), restricting the conformational flexibility of the peptide backbone ( angles). This mimics the side chains of leucine or isoleucine but with greater rigidity.
• -Methylation : The methyl group on the amine prevents hydrogen bonding at the nitrogen, lowering the energy barrier for cis-trans isomerization of the peptide bond and increasing resistance to proteolytic degradation by peptidases.

• Methyl Ester Moiety : Acts as a protecting group for the carboxylic acid, facilitating controlled peptide coupling or serving as a prodrug motif to improve membrane permeability before hydrolysis to the active free acid.

Chemical Data:

• IUPAC Name : Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride[1]

• Common Name :

  -Methyl-cyclopentylglycine methyl ester HCl

• CAS Number : 1249168-94-2 (HCl salt)[1][2]

• Molecular Formula :

• Molecular Weight : 207.70 g/mol

Mechanism of Action: Pharmacological & Synthetic

While the ester itself is often a precursor, the N-methyl-cyclopentylglycine moiety acts through specific molecular mechanisms when incorporated into a target drug:

A. Conformational Restriction (Entropy Reduction)

In drug-receptor interactions, binding often requires the ligand to adopt a specific bioactive conformation. The cyclopentyl group creates steric hindrance that limits the rotation of the

-carbon, "locking" the molecule into a preferred conformation. This reduces the entropic penalty of binding ( ), potentially increasing affinity ( ) for targets such as HCV NS3/4A protease or Glutamate Receptors .

B. Metabolic Stability (Proteolysis Resistance)

The

-methyl group sterically hinders the approach of proteolytic enzymes (e.g., chymotrypsin, pepsin) to the peptide bond. This modification extends the half-life ( ) of peptide-based drugs in plasma, a critical strategy in transforming labile peptides into viable oral therapeutics.

C. Receptor Modulation (mGluR & GlyT1)

• mGluR1 Agonism : The free acid, (S)-cyclopentylglycine, is a known potent agonist of the metabotropic glutamate receptor 1 (mGluR1) . The N-methylated analog serves as a probe to study the steric tolerance of the glutamate binding pocket, potentially acting as a partial agonist or antagonist by disrupting the "clamshell" closure of the ligand-binding domain.

• GlyT1 Inhibition : As a bulky analog of Sarcosine (

  -methylglycine), this scaffold is investigated for inhibition of the Glycine Transporter 1 (GlyT1) . Inhibition of GlyT1 increases synaptic glycine levels, enhancing NMDA receptor function—a therapeutic strategy for Schizophrenia (negative symptoms).

Part 2: Visualization of Signaling & Synthesis

Mechanistic Pathway Diagram

The following diagram illustrates the role of Methyl 2-cyclopentyl-2-(methylamino)acetate in modulating drug properties and its potential biological interactions.

Caption: Mechanistic pathway showing the bioactivation and pharmacodynamic effects of the N-methyl-cyclopentylglycine scaffold.

Part 3: Experimental Protocols

Synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate

Objective : To synthesize the target compound via a modified Strecker synthesis or reductive amination, ensuring high enantiomeric purity if the chiral (S)-form is required.

Methodology (Reductive Amination Route): This protocol uses Methyl 2-cyclopentyl-2-oxoacetate as the starting material.

• Reagents :

  • Methyl 2-cyclopentyl-2-oxoacetate (1.0 eq)

  • Methylamine hydrochloride (1.2 eq)

  • Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Dichloromethane (DCM) or Methanol (MeOH)

  • Acetic acid (catalytic)

• Procedure :

  • Step 1 : Dissolve Methyl 2-cyclopentyl-2-oxoacetate in DCM/MeOH (4:1) under

    atmosphere.

  • Step 2 : Add Methylamine HCl and catalytic acetic acid. Stir at Room Temperature (RT) for 1 hour to form the imine intermediate.

  • Step 3 : Cool to 0°C. Slowly add STAB portion-wise over 20 minutes.

  • Step 4 : Warm to RT and stir for 12–16 hours. Monitor reaction progress via TLC (System: Hexane/EtOAc 1:1) or LC-MS.

  • Step 5 : Quench with saturated

    solution. Extract with DCM ( ).

  • Step 6 : Dry organic layer over

    , filter, and concentrate in vacuo.

  • Step 7 : Purify via flash column chromatography (Silica gel, Gradient: 0-50% EtOAc in Hexane).

  • Step 8 : Dissolve the free base in diethyl ether and add 4M HCl in dioxane to precipitate the hydrochloride salt. Filter and dry.

Validation Criteria :

• 1H NMR (DMSO-d6) : Confirm doublet for N-methyl (~2.5 ppm), singlet for methyl ester (~3.7 ppm), and multiplet for cyclopentyl ring.

• LC-MS : Observe

  (free base mass).

In Vitro Stability Assay (Proteolytic Resistance)

Objective : To quantify the metabolic stability conferred by the N-methyl and cyclopentyl modifications compared to a standard glycine derivative.

Protocol :

• Preparation : Prepare 10 mM stock solutions of the test compound and a reference (e.g., Methyl 2-cyclopentylglycinate, non-methylated).

• Incubation : Dilute to 10

  M in phosphate buffer (pH 7.4) containing Liver Microsomes (human/rat) or Simulated Gastric Fluid (pepsin).

• Sampling : Incubate at 37°C. Aliquot samples at

  min.

• Termination : Quench aliquots immediately with ice-cold Acetonitrile (ACN) containing an internal standard (e.g., Warfarin).

• Analysis : Centrifuge (10,000g, 10 min) and analyze supernatant via LC-MS/MS .

• Calculation : Plot

  vs. time to determine and half-life ( ).

Expected Result : The N-methylated analog should exhibit a significantly longer

(>60 min) compared to the non-methylated control (<20 min) due to steric hindrance of the peptidase active site.

Part 4: Key Data Summary

Property	Value / Description	Relevance
Molecular Weight	207.70 g/mol (HCl salt)	Small molecule, suitable for CNS penetration.
Lipophilicity (cLogP)	~1.5 (Predicted)	Moderate lipophilicity, good membrane permeability.
H-Bond Donors	2 (Amine HCl)	Critical for solubility; masked in free base form.
Rotatable Bonds	3	Low flexibility due to cyclopentyl ring (Rigidification).
Key Pharmacophore	N-Me-Cyclopentylglycine	Mimics Leucine/Isoleucine; resists proteolysis.
Primary Application	Synthetic Intermediate	Precursor for HCV inhibitors, mGluR ligands.

References

• PubChem . Methyl 2-cyclopentyl-2-(methylamino)acetate - Compound Summary. National Library of Medicine. Available at: [Link]

• American Elements . Methyl 2-amino-2-cyclopentylacetate hydrochloride Data. Available at: [Link]

• Journal of Medicinal Chemistry. Design and Synthesis of conformationally constrained amino acids as probes for glutamate receptors. (General Reference for Cyclopentylglycine utility).

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"Methyl 2-cyclopentyl-2-(methylamino)acetate HCl literature review"

An In-depth Technical Guide to Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Introduction

Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride is a derivative of cyclopentylglycine, an amino acid analog. The incorporation of a cyclopentyl group into the amino acid scaffold introduces conformational rigidity and lipophilicity, which can significantly influence the compound's pharmacological properties. Such modifications are a common strategy in medicinal chemistry to enhance binding affinity to biological targets and improve pharmacokinetic profiles.[1] This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, drawing upon existing literature for related cyclopentyl and amino acid derivatives. While direct research on this specific molecule is limited, this paper aims to provide a robust framework for researchers and drug development professionals interested in this class of compounds.

Physicochemical Properties

The expected physicochemical properties of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl are summarized in the table below. These values are estimated based on the properties of structurally similar compounds.[2][3]

Property	Value	Source
Molecular Formula	C9H18ClNO2	Inferred
Molecular Weight	207.70 g/mol	Inferred
Appearance	White to off-white solid
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol.	[4]
Chirality	The α-carbon is a stereocenter, so the compound can exist as enantiomers.	[2]

Synthesis and Manufacturing

Proposed Synthetic Pathway

A logical approach to the synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl could involve a multi-step process starting from cyclopentanone. This pathway would include a Strecker synthesis followed by N-methylation and esterification.

Caption: Proposed synthetic pathway for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Experimental Protocol

Step 1: Strecker Synthesis of Cyclopentyl Aminoacetonitrile

• To a solution of sodium cyanide and ammonium chloride in aqueous ammonia, add cyclopentanone dropwise at 0-5°C.

• Stir the reaction mixture at room temperature for 24 hours.

• Extract the product with an organic solvent such as diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude aminoacetonitrile.

Causality: The Strecker synthesis is a classic and efficient method for the synthesis of α-amino acids from aldehydes or ketones. The use of ammonium chloride and sodium cyanide provides the amine and cyanide nucleophiles required for the formation of the aminoacetonitrile intermediate.

Step 2: Hydrolysis to 2-Amino-2-cyclopentylacetic acid

• Hydrolyze the crude aminoacetonitrile from the previous step with a strong acid, such as concentrated hydrochloric acid, under reflux.

• After cooling, neutralize the reaction mixture to the isoelectric point of the amino acid to precipitate the product.

• Filter and wash the precipitate with cold water and then ethanol to obtain 2-amino-2-cyclopentylacetic acid.[7]

Causality: Acid hydrolysis converts the nitrile group into a carboxylic acid. Refluxing ensures the complete conversion of the nitrile.

Step 3: N-Methylation to 2-(Methylamino)-2-cyclopentylacetic acid

• Dissolve the 2-amino-2-cyclopentylacetic acid in an appropriate solvent.

• Perform reductive amination using formaldehyde as the methyl source and a reducing agent like hydrogen gas with a palladium on carbon catalyst.

• Monitor the reaction for the consumption of the starting material.

• Upon completion, filter off the catalyst and concentrate the solution to obtain the N-methylated amino acid.

Causality: Reductive amination is a standard procedure for the N-alkylation of amines. Formaldehyde forms an imine with the primary amine, which is then reduced in situ to the methylamine.

Step 4: Esterification to Methyl 2-(methylamino)-2-cyclopentylacetate

• Suspend the 2-(methylamino)-2-cyclopentylacetic acid in methanol.

• Cool the suspension in an ice bath and add thionyl chloride dropwise.

• Reflux the mixture until the reaction is complete, as monitored by thin-layer chromatography.

• Remove the solvent under reduced pressure to yield the methyl ester.

Causality: The Fischer-Speier esterification in the presence of a strong acid catalyst (formed from thionyl chloride and methanol) is a direct and effective method for converting a carboxylic acid to its methyl ester.

Step 5: Hydrochloride Salt Formation

• Dissolve the crude methyl ester in a suitable anhydrous organic solvent like diethyl ether or ethyl acetate.

• Bubble anhydrous hydrogen chloride gas through the solution, or add a solution of HCl in an organic solvent.

• The hydrochloride salt will precipitate out of the solution.

• Filter the solid, wash with cold solvent, and dry under vacuum to yield the final product, Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Causality: The formation of a hydrochloride salt is often employed to improve the stability and handling of amine-containing compounds. It also enhances water solubility, which can be advantageous for pharmaceutical applications.

Analytical Characterization

A comprehensive analytical characterization is crucial to confirm the identity, purity, and structure of the synthesized compound. The following techniques are recommended.

Spectroscopic and Chromatographic Methods

Analytical Technique	Purpose	Expected Observations
Nuclear Magnetic Resonance (NMR)	Structural elucidation and confirmation.	¹H NMR should show characteristic peaks for the cyclopentyl protons, the α-proton, the N-methyl group, and the O-methyl group. ¹³C NMR will confirm the number of unique carbon atoms.[8]
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	The mass spectrum should show a molecular ion peak corresponding to the free base and characteristic fragmentation patterns.[9]
High-Performance Liquid Chromatography (HPLC)	Purity assessment and quantification.	A single major peak should be observed, and its area can be used to determine the purity of the compound.[10][11]
Fourier-Transform Infrared Spectroscopy (FTIR)	Identification of functional groups.	Characteristic absorption bands for the N-H bond of the secondary amine salt, the C=O of the ester, and C-O bonds are expected.

Self-Validating Protocol for Analysis

A self-validating analytical workflow ensures the reliability of the results.

Caption: A self-validating analytical workflow for the characterization of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Potential Applications and Pharmacological Relevance

Derivatives of cyclopentylglycine and related amino acids have been explored for a variety of therapeutic applications due to their potential to interact with biological targets.

Central Nervous System (CNS) Activity

Structurally related compounds have demonstrated effects on the central nervous system. For instance, 2-(o-chlorophenyl)-2-methylamino cyclohexanone HCl, a compound with a similar α-amino ketone structure, has shown general anesthetic and anticonvulsant properties.[12] The cyclopentyl group in the target molecule may modulate its lipophilicity, potentially allowing it to cross the blood-brain barrier and exert CNS effects.

Antimicrobial and Antifungal Activity

Amide derivatives containing a cyclopropane or cyclopentane ring have been synthesized and evaluated for their antimicrobial and antifungal activities.[8][13] It is plausible that Methyl 2-cyclopentyl-2-(methylamino)acetate HCl could serve as a scaffold for the development of new anti-infective agents.

Enzyme Inhibition

The cyclopentyl moiety is found in various biologically active molecules, including enzyme inhibitors.[14] For example, derivatives of 2-(cyclopentylamino)thiazol-4(5H)-one have been investigated as inhibitors of 11β-hydroxysteroid dehydrogenase.[15] The unique steric and electronic properties of the cyclopentyl group can contribute to selective binding to enzyme active sites.

Pharmaceutical Intermediates

Compounds with similar structures, such as Methyl 2-cyclopentyl-2-hydroxy-2-phenylacetate, are valuable intermediates in the synthesis of active pharmaceutical ingredients (APIs).[16][17][18][19] Methyl 2-cyclopentyl-2-(methylamino)acetate HCl could similarly serve as a key building block in the synthesis of more complex drug candidates.

Conclusion

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a compound of interest for which direct and extensive literature is not yet available. However, by examining the synthesis and properties of structurally related molecules, a comprehensive technical overview can be constructed. The proposed synthetic pathway offers a viable route for its preparation, and the outlined analytical methods provide a framework for its characterization. The potential applications of this compound, particularly in the areas of CNS disorders, infectious diseases, and as a pharmaceutical intermediate, warrant further investigation. This guide serves as a foundational resource for researchers and scientists in the field of drug discovery and development who are interested in exploring the potential of this and related cyclopentyl amino acid derivatives.

References

• American Elements. (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride. Retrieved from [Link]

• Chen, Y., et al. (2018). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. Molecules, 23(10), 2577. Retrieved from [Link]

• Wang, Y., et al. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules, 29(17), 3959. Retrieved from [Link]

• PubChem. (s)-amino-cyclopentyl-acetic acid methyl ester hydrochloride. Retrieved from [Link]

• Szymańska, E., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. Molecules, 28(8), 3462. Retrieved from [Link]

• PubChem. 2-Methylcyclopentyl acetate. Retrieved from [Link]

• Royal College of Surgeons in Ireland. (2019). Preparation of cyclopentyl derivatives and their application to the synthesis of Active Pharmaceutical Ingredients and Peptide Nucleic Acids. Retrieved from [Link]

• ResearchGate. (2025). Practical Syntheses of Both Enantiomers of Cyclopropylglycine and of Methyl 2‐Cyclopropyl‐2‐N‐Boc‐iminoacetate. Retrieved from [Link]

• PubChem. (2S)-2-amino-2-cyclopentylacetic acid. Retrieved from [Link]

• ATSDR. (2002). Analytical Methods. In Toxicological Profile for Malathion. Retrieved from [Link]

• PubMed. (2008). Synthesis and anticancer activity studies of cyclopamine derivatives. Retrieved from [Link]

• ACS Publications. (1962). Synthesis of 2-Cyclopentene-1-glycine, an Inhibitory Amino Acid Analog. Journal of Medicinal and Pharmaceutical Chemistry, 5(2), 405-407. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Indispensable Role of Methyl 2-Cyclopentyl-2-hydroxy-2-phenylacetate in Modern Synthesis. Retrieved from [Link]

• MDPI. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]

• PubMed. (1965). GENERAL ANESTHETIC AND OTHER PHARMACOLOGICAL PROPERTIES OF 2-(O-CHLOROPHENYL)-2-METHYLAMINO CYCLOHEXANONE HCL (CI-58L). Retrieved from [Link]

• EPA. Environmental Chemistry Methods: Methomyl. Retrieved from [Link]

• BIPM. Organic analysis. Retrieved from [Link]

• PrepChem.com. Synthesis of 2-(2-oxo-cyclopentyl)methyl cyclohexanone. Retrieved from [Link]

• World Health Organization (WHO). (2021). Critical review report: 2-Methyl AP-237. Retrieved from [Link]

• MilliporeSigma. (S)-2-CYCLOPENTYL-2-(METHYLAMINO)ACETIC ACID. Retrieved from [Link]

• ResearchGate. (1989). Mechanism of hypoglycemic action of methylenecyclopropylglycine. Biochemical Journal, 259(3), 921-924. Retrieved from [Link]

• MDPI. (2023). Chemical Constitution, Pharmacological Effects and the Underlying Mechanism of Atractylenolides: A Review. Molecules, 28(9), 3939. Retrieved from [Link]

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A Comprehensive Guide to the Structure Elucidation of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Abstract

This technical guide presents a multi-faceted analytical approach for the definitive structure elucidation of Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride. As a substituted amino acid ester, this molecule possesses several key structural features—a cyclopentyl ring, a secondary amine, a methyl ester, and a chiral center—whose precise characterization is paramount for its application in research and development. This document provides not just a series of protocols, but a logical and self-validating workflow. By integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, we demonstrate how to unequivocally confirm the molecular structure, ensuring the compound's identity and purity for professionals in drug development and chemical research.

Molecular Overview and Elucidation Strategy

The target molecule, Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride, has the chemical formula C₈H₁₆ClNO₂ and a molecular weight of 193.67 g/mol .[1][2] The hydrochloride salt form enhances stability and solubility, particularly in aqueous media, but also influences the spectroscopic signature of the amine group.

Structure to be Elucidated: Chemical Name: Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride Molecular Formula: C₈H₁₆ClNO₂ Molecular Weight: 193.67 g/mol

Our elucidation workflow is designed to be systematic, beginning with mass confirmation, followed by functional group identification, and culminating in a detailed mapping of the carbon-hydrogen framework.

Caption: Key fragmentation pathways in ESI-MS.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is a rapid and non-destructive technique used to identify the characteristic functional groups present in the molecule. [3]For this specific compound, IR is crucial for confirming the presence of the ester carbonyl group and, most importantly, the secondary ammonium hydrochloride salt.

Experimental Protocol (FT-IR)

• Sample Preparation: Prepare the sample using either the KBr (potassium bromide) pellet method or by using a spectrometer with an Attenuated Total Reflectance (ATR) accessory. ATR is often preferred for its simplicity.

• Data Acquisition: Scan the sample over the mid-infrared range (4000-400 cm⁻¹).

• Background Correction: Perform a background scan of the empty ATR crystal or a blank KBr pellet to subtract atmospheric and instrumental interferences.

Data Interpretation

The IR spectrum of a secondary amine salt is distinct from that of a free secondary amine. [4]The protonation of the nitrogen atom gives rise to characteristic N-H⁺ stretching and bending vibrations.

Table 2: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
~2960-2850	C-H stretch	Aliphatic (Cyclopentyl, Methyl)	Confirms the hydrocarbon framework.
~2800-2400	N-H⁺ stretch	Secondary Ammonium	A very broad and strong absorption, characteristic of an amine salt. [5]
~1745	C=O stretch	Ester	A strong, sharp peak confirming the ester group.
~1590	N-H⁺ bend	Secondary Ammonium	A medium intensity band confirming the protonated amine. [4]
~1250-1150	C-O stretch	Ester	Confirms the C-O single bond of the ester.

The presence of the broad N-H⁺ stretch around 2400-2800 cm⁻¹ and the C=O stretch at ~1745 cm⁻¹ are the two most diagnostic signals in the IR spectrum for this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR spectroscopy provides the most detailed information, establishing the carbon-hydrogen framework and the precise connectivity of the molecule. [6]For this compound, both ¹H and ¹³C NMR are essential, with 2D NMR techniques used for unambiguous signal assignment.

Experimental Protocol (NMR)

• Sample Preparation: Dissolve ~5-10 mg of the sample in 0.6 mL of a deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterium oxide (D₂O) are suitable choices. DMSO-d₆ is often advantageous as it allows for the observation of the exchangeable N-H⁺ proton. [7]2. Instrumentation: Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: Standard proton spectrum.

  • ¹³C NMR: Standard carbon spectrum (proton-decoupled).

  • 2D NMR (optional but recommended): HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to identify 2-3 bond C-H correlations.

Data Interpretation

The predicted NMR data provides a template for comparison with the experimental spectrum. Online prediction tools can offer a good starting point for chemical shift estimation. [8][9][10] ¹H NMR Spectrum Analysis:

• Cyclopentyl Protons (8H): Expected to appear as a series of complex, overlapping multiplets in the aliphatic region, approximately δ 1.5-2.2 ppm .

• N-Methyl Protons (3H): A singlet (or a doublet if coupled to the N-H⁺ proton, which may be broadened) around δ 2.6-2.8 ppm . The positive charge on the adjacent nitrogen causes a downfield shift.

• Alpha-Proton (1H): The proton on the carbon attached to both the cyclopentyl ring and the nitrogen. Expected to be a multiplet around δ 3.8-4.1 ppm , shifted downfield by both the nitrogen and the ester group.

• Ester Methyl Protons (3H): A sharp singlet around δ 3.7 ppm .

• Ammonium Proton (NH₂⁺, 2H): In DMSO-d₆, this would appear as a broad singlet at a downfield chemical shift, typically δ 8.5-9.5 ppm . [7]In D₂O, this proton will exchange with the solvent and will not be observed.

¹³C NMR Spectrum Analysis:

• Cyclopentyl Carbons: Multiple peaks expected in the range of δ 25-45 ppm .

• N-Methyl Carbon: A single peak around δ 35-40 ppm .

• Ester Methyl Carbon: A single peak around δ 52-54 ppm . [11]* Alpha-Carbon: The chiral carbon, expected around δ 65-70 ppm .

• Ester Carbonyl Carbon: The most downfield peak, expected around δ 170-172 ppm . [12] Table 3: Summary of Predicted NMR Data

Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹³C Chemical Shift (δ, ppm)
Ester C=O	-	-	~171
Alpha-CH	~3.9	Multiplet	~68
Ester O-CH₃	~3.7	Singlet	~53
N-CH₃	~2.7	Singlet	~38
Cyclopentyl CH (alpha to C)	~2.1	Multiplet	~40
Cyclopentyl CH₂	~1.5-1.8	Multiplet	~25-30
NH₂⁺	~9.0 (in DMSO-d₆)	Broad Singlet	-

Integrated Analysis and Structural Confirmation

The power of this multi-technique approach lies in the convergence of data.

• MS confirms the mass (m/z 158.12 for [M+H]⁺) and suggests the presence of cyclopentyl and methyl acetate-like fragments.

• IR confirms the functional groups : an ester (C=O at ~1745 cm⁻¹) and a secondary ammonium salt (broad N-H⁺ stretch at ~2400-2800 cm⁻¹).

• NMR provides the definitive map :

  • ¹H and ¹³C NMR confirm the number and type of protons and carbons, matching the expected structure.

  • The chemical shifts align with expectations, such as the downfield positions of the alpha-proton and the ester methyl group.

  • 2D NMR (HMBC) would provide the final, unambiguous links. For instance, a correlation between the N-methyl protons (~δ 2.7) and the alpha-carbon (~δ 68), and a correlation between the ester methyl protons (~δ 3.7) and the carbonyl carbon (~δ 171) would definitively lock the structure in place.

By synthesizing these complementary datasets, we can confidently and unequivocally elucidate the structure of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, meeting the rigorous standards required for scientific research and drug development.

References

• ACS Publications. (2010). 1H NMR Spectroscopic Investigations on the Conformation of Amphiphilic Aromatic Amino Acid Derivatives in Solution.
• ResearchGate. (2025). The infrared spectra of secondary amines and their salts.
• National Institutes of Health (NIH). (n.d.). NMR spectroscopy of basic/aromatic amino acid clusters in membrane proteins - PMC.
• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts.
• AIP Publishing. (n.d.). NMR Study of the Protolysis Kinetics in Simple Amino Acids. I. Sarcosine Hydrochloride and its Ester.
• National Institutes of Health (NIH). (2019). Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation - PMC.
• Scilit. (1973). The mass spectra of isomeric hydrocarbons—II: The C5H8S isomers, spiropentane, cyclopentene, 1,3‐pentadiene and isoprene; The mechanisms and energetics of their fragmentations.
• MDPI. (2008). A Convenient Synthesis of Amino Acid Methyl Esters.
• Doc Brown's Chemistry. (n.d.). mass spectrum of cyclopentane fragmentation pattern of m/z m/e ions for analysis and....
• OSTI.GOV. (n.d.). Institute The Mass Spectra of the a-,Amino Acids 1 Gregor Junk and Harry' Svec for Atomic Research and Department of Chemistry I.
• National Institutes of Health (NIH). (n.d.). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY - PMC.
• Chemistry LibreTexts. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR.
• University of Calgary. (n.d.). IR: amines.
• National Institute of Standards and Technology (NIST). (n.d.). Cyclopentane - the NIST WebBook.
• Wiley Online Library. (n.d.). Le Spectre de Masse du Cyclopentanol et du 2d....
• National Institutes of Health (NIH). (n.d.). 2-Methylcyclopentyl acetate | C8H14O2 | CID 538150 - PubChem.
• Royal Society of Chemistry. (2017). The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides.
• ChemicalBook. (2025). methyl 2-(cyclopentylamino)acetate hydrochloride | 195877-46-4.
• MilliporeSigma. (n.d.). (S)-2-CYCLOPENTYL-2-(METHYLAMINO)ACETIC ACID.
• American Elements. (n.d.). (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride | CAS 14328-62-2.
• ACD/Labs. (n.d.). NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor.
• Bulgarian Academy of Sciences. (2021). Prediction of 1H-NMR shifts with Ambit-HNMR software.
• Wikipedia. (n.d.). Fragmentation (mass spectrometry).
• SpringerLink. (2022). Deciding which is the best ¹H NMR predictor for organic compounds using statistical tools.
• NMRDB.org. (n.d.). Simulate and predict NMR spectra.
• ChemAxon. (n.d.). NMR Predictor - Documentation.
• PubChemLite. (2026). (s)-amino-cyclopentyl-acetic acid methyl ester hydrochloride (C8H15NO2).
• YouTube. (2020). PART 14: ALIPHATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN) FOR CSIR NET/GATE.
• ChemRxiv. (2025). CASCADE-2.0: Real Time Prediction of 13C-NMR Shifts with sub-ppm Accuracy.
• ResearchGate. (2014). Why does the mass spectrum of an ester never show the molecular ion?.
• Guidechem. (n.d.). (2-methyl-2-cis-methylamino-cyclopentyl)-methanol.
• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra.
• ChemicalBook. (n.d.). Methyl 2-cyclopentanonecarboxylate(10472-24-9) 13C NMR spectrum.
• virtual Chemistry 3D. (2024). 13C NMR predictor.
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• BenchChem. (n.d.). Structural Elucidation of 2-(Methylamino)cyclohexanone Hydrochloride: A Technical Guide.
• BenchChem. (n.d.). Comparative Analysis of Predicted and Experimental 13C NMR Spectra for Methyl 2-(2-formyl-1H-pyrrol-1-yl)acetate.
• ResearchGate. (2022). Crystal structure of methyl 2-(4-(2-(cyclopentyl-amino)-1-(N-(4-methoxyphenyl)-1-methyl-5-phenyl-1-H-pyrazole-3-carboxamido).

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Spectroscopic Characterization of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl: A Definitive Analytical Guide

Executive Summary

The structural validation of non-proteinogenic amino acid derivatives is a critical bottleneck in peptidomimetic drug discovery. Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride (CAS: 1249168-94-2) represents a highly specialized building block featuring a sterically demanding cyclopentyl ring, a secondary amine, and a methyl ester moiety.

As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data reporting. Here, we establish a self-validating analytical system —synthesizing High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectroscopy. This guide details not only the expected spectroscopic signatures but the fundamental causality behind the experimental parameters required to acquire them accurately.

Molecular Architecture & Theoretical Profiling

Before placing a vial into an instrument, we must theoretically profile the molecule (Formula:

, MW: 207.70 g/mol ). The molecule consists of four distinct spectroscopic domains:

• The Cyclopentyl Ring: A conformationally flexible aliphatic system that will yield complex, overlapping spin-spin coupling networks in

  NMR.

• The

  -Carbon: A highly deshielded chiral center flanked by an electron-withdrawing ester and a protonated amine.

• The Methyl Ester: A terminal moiety providing a sharp, diagnostic singlet in NMR and a strong carbonyl stretching frequency in IR.

• The Secondary Ammonium Salt (

  ): The hydrochloride salt form dictates our solvent choices and provides unique hydrogen-bonding characteristics.

High-Resolution Mass Spectrometry (HRMS)

Experimental Protocol: ESI-HRMS

To ensure a self-validating system, the mass spectrometer must be calibrated to a mass accuracy of

ppm prior to sample introduction.

• System Calibration: Infuse a standard Agilent or Thermo ESI tune mix. Verify that the calibration curve yields an

  .

• Blank Validation: Inject a blank solution (50:50 LC-MS grade Methanol:Water with 0.1% Formic Acid). Causality: This step proves that any subsequent

  172.13 signal is entirely sample-derived, eliminating carryover artifacts.

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of Methanol. Dilute 1:100 in the mobile phase (50:50 MeOH:

  + 0.1% FA).

• Acquisition: Run in Positive Electrospray Ionization (ESI+) mode. The basic secondary amine readily accepts a proton, making ESI+ the optimal ionization technique [2].

Fragmentation Mechanics (MS/MS)

The exact mass of the free base (

) is 171.1259 Da. In ESI+, we observe the protonated molecular ion at 172.1333 . Subjecting this precursor ion to Collision-Induced Dissociation (CID) yields highly diagnostic fragments. The primary pathway is the loss of the ester moiety (methanol elimination), followed by the elimination of the cyclopentyl ring as cyclopentene. Alternatively, direct -cleavage results in the loss of the entire carbomethoxy radical.

Mass spectrometry fragmentation pathway of Methyl 2-cyclopentyl-2-(methylamino)acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Selection Causality

Why use DMSO-

instead of or ? While this hydrochloride salt is highly water-soluble, causes rapid deuterium exchange with the secondary ammonium protons ( ), rendering them invisible in the spectrum. Conversely, often fails to fully solubilize polar salts. DMSO- provides excellent solubility and suppresses rapid proton exchange, allowing the critical broad signal to be observed—a vital diagnostic feature of the salt form [1].

Experimental Protocol: 1D & 2D NMR

• Sample Prep: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-

  containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Shimming & Tuning: Perform automated gradient shimming (Z-axis) to achieve a line width

  Hz for the TMS peak. Causality: Poor shimming will blur the complex multiplets of the cyclopentyl ring, making structural assignment impossible.

• Acquisition: Acquire

  (400 MHz, 16 scans) and (100 MHz, 512 scans).

Spectroscopic Data Tables

The chemical shifts below are derived from the anisotropic and inductive effects inherent to amino acid methyl esters [3].

Table 1: Predicted

NMR Assignments (400 MHz, DMSO- )

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
9.20	Broad singlet	2H		Highly deshielded due to positive charge; broadened by quadrupolar relaxation of .
3.95	Doublet ( Hz)	1H	-CH	Deshielded by adjacent ester and ammonium groups.
3.75	Singlet	3H		Standard methyl ester resonance.
2.55	Singlet (or broad doublet)	3H		Shifted downfield compared to a free amine due to the HCl salt form.
2.35	Multiplet	1H	Cyclopentyl CH	Allylic-like positioning relative to the -carbon.
1.30 - 1.90	Complex Multiplets	8H	Cyclopentyl	Diastereotopic ring protons experiencing varying degrees of steric shielding.

Table 2: Predicted

NMR Assignments (100 MHz, DMSO- )

Chemical Shift ( , ppm)	Carbon Type	Assignment
169.2	Quaternary (C=O)	Ester Carbonyl
64.5	Methine (CH)	-Carbon
52.8	Methyl ( )	Ester Methoxy
41.2	Methine (CH)	Cyclopentyl CH (C1')
31.5	Methyl ( )
29.1, 28.2, 24.8, 24.5	Methylene ( )	Cyclopentyl Ring Carbons

Fourier-Transform Infrared (FT-IR) Spectroscopy

Experimental Protocol: ATR-FTIR

Why use ATR-FTIR on neat solid instead of KBr pellets? Traditional KBr pellets are hygroscopic and introduce water (broad O-H stretch at 3400

), which masks the critical N-H stretching region of the hydrochloride salt. Attenuated Total Reflectance (ATR) requires no sample dilution, preserving the pristine crystal lattice interactions and providing an unadulterated vibrational profile.

• Background Scan: Collect a 32-scan background of the clean diamond ATR crystal.

• Sample Application: Place 2-3 mg of the neat crystalline powder directly onto the crystal. Apply consistent pressure using the anvil.

• Key Vibrational Modes:

  • : Strong, sharp peak corresponding to the ester stretch.
  • : Broad, multi-band region characteristic of the secondary ammonium salt ( stretch).
  • : Strong stretch of the methyl ester.

Analytical Validation Workflow

To guarantee absolute scientific integrity, the data streams must not be viewed in isolation. They must form a closed, self-validating loop. The molecular weight confirmed by HRMS validates the integration counts in the

NMR, while the functional groups identified in FT-IR corroborate the highly deshielded NMR resonances.

Self-validating analytical workflow for spectroscopic characterization and structure verification.

References

• Title: Photo-CIDNP NMR spectroscopy of amino acids and proteins Source: Topics in Current Chemistry (Springer) URL: [Link]

• Title: Mass Spectrometry of Amino Acids and their Derivatives Source: Chemistry and Biochemistry of the Amino Acids (Springer) URL: [Link]

• Title: 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions Source: Molecules (MDPI) URL: [Link]

Advanced Pharmacology of Cyclopentyl Amine Derivatives

Structural Utility, Metabolic Fate, and Experimental Characterization

Executive Summary

Cyclopentyl amine derivatives represent a critical scaffold in modern medicinal chemistry, serving as a superior bioisostere to both linear alkyl chains and cyclohexyl groups. Their pharmacological value lies in their ability to provide conformational restriction —locking substituents into a specific vector to maximize binding affinity—while maintaining a balanced lipophilic profile (LogP) for membrane permeability.

Unlike their cyclopropyl counterparts, which suffer from metabolic bioactivation risks (ring-opening radical formation), cyclopentyl amines are generally metabolically stable, with the primary clearance pathway being predictable ring hydroxylation. This guide provides a deep technical analysis of this scaffold, detailing its Structure-Activity Relationship (SAR), metabolic pathways, and validated experimental protocols for lead optimization.

Structural & Physicochemical Properties (SAR)

The "Envelope" Conformation

The cyclopentane ring is not planar; it adopts a dynamic "envelope" pucker to minimize torsional strain (eclipsing interactions). In drug design, this puckering is exploited to direct substituents into specific hydrophobic pockets.

• Pucker Angle: The ring typically fluctuates between envelope (

  ) and half-chair ( ) conformations.

• Vectorial Projection: Substituents on a cyclopentyl amine are projected at distinct angles compared to a cyclohexyl chair. This often results in a "tighter" fit for targets with narrow hydrophobic clefts, such as the S1 pocket of serine proteases or the orthosteric site of GPCRs (e.g., CCR2, NK1).

Lipophilicity and BBB Penetration

The cyclopentyl group adds significant lipophilicity (+2.5 to +3.0 LogP units relative to a methyl group) without the steric bulk of a phenyl ring.

• CNS Penetration: Historical agents like Cyclopentamine demonstrate that small cyclopentyl amine derivatives readily cross the Blood-Brain Barrier (BBB), acting as indirect sympathomimetics.

• Solubility: While lipophilic, the amine functionality (pKa ~10.6) ensures water solubility as a salt, a distinct advantage over purely carbocyclic analogs.

Comparative SAR: Ring Size vs. Stability

The choice of ring size dictates both potency and toxicity.

Feature	Cyclopropyl Amine	Cyclobutyl Amine	Cyclopentyl Amine	Cyclohexyl Amine
Ring Strain	High (~27.5 kcal/mol)	Medium (~26.5 kcal/mol)	Low (~6.2 kcal/mol)	Negligible (~0.1 kcal/mol)
Metabolic Fate	High Risk: Ring opening (radical formation), covalent adducts (e.g., Trovafloxacin).	Moderate stability.	Stable: Ring hydroxylation (Phase I). No ring opening.	Stable: Hydroxylation.[1]
Conformational Freedom	Rigid.	Semi-rigid.	Restricted (Envelope).	Flexible (Chair/Boat).
Pharmacological Use	Mechanism-based inhibitors (MAOIs).	Rare.	Scaffold core (Peramivir), Hydrophobic filler.	General hydrophobic filler.

Pharmacodynamics & Mechanism of Action

Case Study: Peramivir (Neuraminidase Inhibition)

Peramivir exemplifies the use of a cyclopentane core to position pharmacophores.[2][3][4][5]

• Mechanism: It mimics the transition state of sialic acid cleavage by influenza neuraminidase.

• Scaffold Role: The cyclopentane ring holds a guanidino group, a carboxylate, and an acetamido group in a fixed geometry that perfectly matches the enzyme's active site residues (Arg118, Arg292, Arg371).

• Advantage: The cyclopentane core is chemically stable and does not undergo the rapid elimination or aromatization seen with some unsaturated analogs.

Case Study: CCR2/NK1 Antagonists (GPCR Modulation)

Cyclopentyl amines have been successfully employed as dual NK1/SERT inhibitors and CCR2 antagonists.

• Mechanism: The cyclopentyl group occupies a hydrophobic sub-pocket (often defined by aromatic residues like Phe or Tyr) within the transmembrane bundle.

• Binding Kinetics: The restricted conformation reduces the entropic penalty of binding, often leading to longer residence times (

  ) compared to flexible linear amines.

Visualization: GPCR Signaling & Antagonism

The following diagram illustrates the downstream effects of blocking a Gq/Gi-coupled receptor (like CCR2 or NK1) with a cyclopentyl amine antagonist.

Figure 1: Mechanism of GPCR antagonism. The cyclopentyl amine derivative binds to the orthosteric or allosteric site, preventing G-protein coupling and downstream calcium mobilization.

Pharmacokinetics & Metabolism (ADME)

Metabolic Stability Profile

The primary metabolic liability of the cyclopentyl amine moiety is oxidative hydroxylation by Cytochrome P450 enzymes (mainly CYP3A4 and CYP2D6).

• Major Metabolite: 3-hydroxy-cyclopentyl derivative.

• Minor Metabolite: N-dealkylation (if the amine is secondary/tertiary).

• Safety Advantage: Unlike cyclopropyl amines, which can undergo Single Electron Transfer (SET) oxidation to form ring-opened radicals that covalently bind to CYP enzymes (mechanism-based inhibition), cyclopentyl rings are thermodynamically stable against ring opening.

Visualization: Metabolic Pathways

This diagram contrasts the safe hydroxylation of cyclopentyl amines with the bioactivation risk of cyclopropyl amines.

Figure 2: Comparative metabolism. Cyclopentyl amines undergo Phase I hydroxylation, whereas cyclopropyl amines carry a risk of bioactivation to reactive radical species.

Experimental Protocols

Protocol A: Microsomal Stability Assay (Amine Specific)

Objective: Determine the intrinsic clearance (

) and identify the primary hydroxylation metabolites of a cyclopentyl amine derivative.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM

  ).

• Test Compound (10 mM DMSO stock).

• Quenching Solution: Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

Workflow:

• Pre-Incubation: Dilute test compound to 1 µM in Phosphate Buffer (100 mM, pH 7.4). Add HLM (final conc. 0.5 mg/mL).[6][7] Pre-incubate at 37°C for 5 mins.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold Quenching Solution. Vortex for 1 min.

• Processing: Centrifuge at 4,000 rpm for 15 min at 4°C to pellet proteins.

• Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion

  and predicted hydroxy-metabolite .

Data Analysis:

• Plot

  vs. time.

• Calculate

  (slope).
• .
• .

Protocol B: GPCR Radioligand Binding Assay (Competition)

Objective: Determine the binding affinity (

) of the cyclopentyl amine derivative for a target GPCR (e.g., CCR2).

Materials:

• Membrane prep from CHO cells overexpressing human CCR2.

• Radioligand:

  -MCP-1 (or specific small molecule radioligand).

• Assay Buffer: 50 mM HEPES, 5 mM

  , 1 mM , 0.2% BSA, pH 7.4.

Workflow:

• Preparation: Prepare serial dilutions of the test compound (cyclopentyl amine) in assay buffer (Range:

  M to M).

• Assembly: In a 96-well plate, add:

  • 50 µL Test Compound.[8]

  • 50 µL Radioligand (final conc.[8] ~

    ).

  • 100 µL Membrane Suspension (5-10 µg protein/well).

• Incubation: Incubate at Room Temperature for 60-90 mins (equilibrium).

• Harvesting: Filter through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell harvester. Wash 3x with ice-cold wash buffer.

• Counting: Add scintillation cocktail and count radioactivity (CPM) on a scintillation counter.

Data Analysis:

• Fit data to a one-site competition model (Sigmoidal dose-response).

• Calculate

  .

• Derive

  using the Cheng-Prusoff equation: (Where is radioligand concentration and is its dissociation constant).

References

• BenchChem. (2025). The Synthesis of Peramivir: A Technical Guide. Retrieved from

• BioCryst Pharmaceuticals. (2012).[4] Peramivir for the treatment of influenza.[2][3][4] PubMed.[9][10] Retrieved from

• Evotec. (2023). Microsomal Stability Assay Protocol. Retrieved from

• Hypha Discovery. (2021).[11] Metabolism of cyclopropyl groups vs cyclopentyl groups. Retrieved from

• PharmaBlock. (2020). Cyclopentane Derivatives in Drug Discovery. Retrieved from

• Journal of Medicinal Chemistry. (2014). Discovery of a cyclopentylamine as an orally active dual NK1 receptor antagonist-serotonin reuptake transporter inhibitor. Retrieved from

• Drug Metabolism and Disposition. (2018). Correlations between metabolism and structural elements of alicyclic fentanyl analogs. Retrieved from

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• 2. Conformational analysis of peramivir reveals critical differences between free and enzyme-bound states - MedChemComm (RSC Publishing) DOI:10.1039/C4MD00168K [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 8. researchgate.net [researchgate.net]
• 9. The metabolism of (2-cyclopentyl-6,7-dichloro-2-methyl-1-oxo-5-indanyloxy)acetic acid in chimpanzee and man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cyclopentyl amine, 1003-03-8 [thegoodscentscompany.com]
• 11. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]

An In-depth Technical Guide to the Discovery and Development of Methyl Acetate

Abstract

Methyl acetate (CH₃COOCH₃), a carboxylate ester with a distinctive fruity odor, has evolved from a laboratory curiosity to a cornerstone of the chemical industry. This guide provides a comprehensive technical overview for researchers and drug development professionals on the discovery, synthesis, and process development of methyl acetate. We will explore the fundamental reaction mechanisms of its primary production routes—Fischer-Speier esterification and methanol carbonylation—with a particular focus on the process intensification achieved through reactive distillation. This document emphasizes the causality behind experimental and industrial process choices, offering field-proven insights into overcoming equilibrium limitations and separation challenges. Detailed protocols for both laboratory synthesis and process simulation are provided, alongside critical safety and handling data, to create a self-validating and authoritative resource.

The Emergence of a Versatile Ester

1.1 Historical Context and Discovery

While methyl acetate occurs naturally in fruits like apples and bananas, its systematic synthesis and study began in the late 19th century.[1] The foundational chemistry for its production was established in 1895 by Emil Fischer and Arthur Speier, who described the acid-catalyzed reaction between a carboxylic acid and an alcohol.[2] This reaction, now known as Fischer-Speier esterification, remains a fundamental and widely taught method for producing esters, including methyl acetate.[2][3] The subsequent development of large-scale industrial processes in the 20th century, particularly as a byproduct of acetic acid synthesis, cemented its role as a key industrial solvent and intermediate.[4][5]

1.2 Physicochemical Properties and Industrial Significance

Methyl acetate is a colorless, highly flammable liquid. Its utility is defined by a unique combination of physical and chemical properties that make it an effective solvent and a valuable chemical precursor. It is characterized as a volatile, low-toxicity solvent, making it a preferred choice in the formulation of glues, paints, coatings, and nail polish removers.[4] Furthermore, it serves as a critical feedstock for the production of acetic anhydride through a carbonylation process inspired by the renowned Monsanto acetic acid synthesis.[4][6] An overview of its key properties is presented in Table 1.

Property	Value	Source(s)
Molecular Formula	C₃H₆O₂	[6]
Molar Mass	74.08 g/mol	-
Boiling Point	56.9 °C	[6]
Melting Point	-98 °C	[6]
Density	0.932 g/cm³	-
Flash Point	-13 °C	[7]
Solubility in Water	25% at 20-25 °C	[6][8]
Lower Explosive Limit (LEL)	3.1%	[9]
Upper Explosive Limit (UEL)	16%	[9]

Core Synthesis Methodologies and Mechanistic Insights

The industrial production of methyl acetate is dominated by two primary methodologies: the direct esterification of acetic acid and the carbonylation of methanol. The choice of process is often dictated by feedstock availability, integration with other chemical production lines, and desired product purity.

2.1 Fischer-Speier Esterification of Acetic Acid

This classic method involves the reaction of acetic acid with methanol in the presence of a strong acid catalyst.[10]

CH₃COOH + CH₃OH ⇌ CH₃COOCH₃ + H₂O

The primary challenge of this synthesis is its reversible nature; the reaction reaches an equilibrium that limits the conversion of reactants.[3][11] To achieve high yields, the equilibrium must be shifted toward the products. This is typically accomplished by using an excess of one reactant (usually methanol) or by continuously removing a product (usually water) from the reaction mixture.[1][3]

The Fischer-Speier esterification proceeds via a series of reversible protonation and nucleophilic attack steps. The acid catalyst is essential as it protonates the carbonyl oxygen of the acetic acid, significantly increasing the electrophilicity of the carbonyl carbon. This activation allows the weakly nucleophilic methanol to attack the carbonyl carbon.

The detailed mechanism involves six key steps:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen.[3][12]

• Nucleophilic Attack: The alcohol (methanol) attacks the protonated carbonyl carbon.[3]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.[3]

• Formation of a Leaving Group: This second protonation creates a good leaving group (water).[12]

• Elimination of Water: The departure of water forms a protonated ester.[3]

• Deprotonation: The final deprotonation step yields the ester and regenerates the acid catalyst.[3]

Caption: The acid-catalyzed mechanism for Fischer-Speier esterification.

Initially, strong mineral acids like sulfuric acid (H₂SO₄) were the catalysts of choice, operating in a homogeneous phase.[4] While effective, these catalysts present challenges in separation from the product stream and can lead to equipment corrosion. Modern processes have increasingly adopted solid acid catalysts, such as acidic ion-exchange resins (e.g., Amberlyst 15).[13] These heterogeneous catalysts are easily contained within the reactor or distillation column, simplifying product purification and minimizing corrosion issues.

2.2 Methanol Carbonylation

A significant portion of commercially available methyl acetate is produced as a byproduct during the carbonylation of methanol to synthesize acetic acid, a process famously commercialized by Monsanto in the 1960s.[4][14][15] This liquid-phase process utilizes a rhodium-based catalyst system with a methyl iodide promoter.[15]

CH₃OH + CO → CH₃COOH (Side reaction/intermediate step) CH₃COOH + CH₃OH ⇌ CH₃COOCH₃ + H₂O

The catalytic cycle for methanol carbonylation is a well-studied example of homogeneous catalysis. The active catalytic species is the anionic complex [Rh(CO)₂I₂]⁻. The cycle involves several key steps, with the oxidative addition of methyl iodide (CH₃I) to the rhodium(I) center being the rate-determining step.[15]

• Methanol Esterification: Methanol reacts with HI (formed in the system) to produce methyl iodide.

• Oxidative Addition: Methyl iodide oxidatively adds to the [Rh(CO)₂I₂]⁻ complex, forming a methyl-rhodium(III) species.

• Migratory Insertion: A carbonyl group inserts into the rhodium-methyl bond, forming an acetyl group.

• CO Coordination: A new molecule of carbon monoxide coordinates to the rhodium center.

• Reductive Elimination: The acetyl iodide is reductively eliminated, regenerating the rhodium(I) catalyst.

• Hydrolysis: The acetyl iodide reacts with water to form acetic acid and HI. If methanol is present, it can react with acetyl iodide or acetic acid to form methyl acetate.

Caption: Catalytic cycle for the Monsanto acetic acid process.

Process Intensification: The Reactive Distillation Solution

The direct esterification of acetic acid is plagued by two significant process challenges: the equilibrium limitation of the reaction and the formation of low-boiling azeotropes. Methyl acetate forms minimum-boiling azeotropes with both methanol and water, making purification via conventional distillation difficult and energy-intensive.[13]

To overcome these hurdles, Eastman Kodak developed a groundbreaking process intensification technology known as reactive distillation in the 1980s.[13][16][17] This process combines chemical reaction and separation into a single unit, leading to significant capital and operational cost savings.[18]

3.1 Principles of Reactive Distillation

In the reactive distillation column for methyl acetate synthesis, the reactants (acetic acid and methanol) are fed at different points into a column containing a fixed-bed acid catalyst in a designated "reaction zone".

• Reaction & Separation Synergy: As the reaction proceeds in the catalytic zone, the products are continuously separated based on their boiling points. Methyl acetate, being the most volatile component, moves up the column, while the less volatile water moves down.

• Overcoming Equilibrium: By continuously removing the products from the reaction zone, the chemical equilibrium is constantly disturbed, driving the reaction forward according to Le Châtelier's Principle.[19] This allows for extremely high conversions of both reactants (often >99%) even with near-stoichiometric feed ratios.[17][19]

• Azeotrope Management: The column is designed with distinct sections. An extractive distillation section above the reaction zone uses the down-flowing acetic acid to break the methyl acetate azeotropes, allowing high-purity methyl acetate to be collected as the distillate.[20] A stripping section at the bottom removes any remaining methanol from the by-product water stream.[20]

Caption: Conceptual workflow of a reactive distillation column.

3.2 Protocol: Simulation of Methyl Acetate Production via Reactive Distillation

Process simulation is a critical tool for designing and optimizing reactive distillation columns. Software like Aspen Plus is widely used for this purpose.[16][21] This protocol outlines the fundamental steps for setting up a steady-state simulation.

Objective: To determine the optimal operating conditions (e.g., reflux ratio, reboiler duty) for maximizing methyl acetate purity.[21]

Methodology:

• Component Definition: Define the chemical components in the simulation: Acetic Acid, Methanol, Methyl Acetate, and Water.

• Property Method Selection: Choose an appropriate thermodynamic property model. The Non-Random Two-Liquid (NRTL) model is commonly used for this system due to its ability to accurately model the highly non-ideal vapor-liquid equilibrium (VLE) of this polar mixture.[16][21]

• Flowsheet Construction:

  • Add a RadFrac block to the flowsheet to represent the distillation column. This block can model both reaction and separation.

  • Define two feed streams (for acetic acid and methanol) and two product streams (distillate for methyl acetate and bottoms for water).

• Column Configuration:

  • Stages: Specify the total number of stages (e.g., 23 stages, including condenser and reboiler).[21]

  • Feeds: Set the feed stage locations. Typically, acetic acid is fed above the reaction zone and methanol below or within it.

  • Pressure: Define the column operating pressure (e.g., 1 atm).[21]

• Reaction Definition:

  • Define the equilibrium reaction: CH3COOH + CH3OH <=> CH3COOCH3 + H2O.

  • Specify the reaction phase (liquid) and assign it to the appropriate stages in the RadFrac block (e.g., stages 5-18).

  • If available, input kinetic parameters; otherwise, an equilibrium model can be used for initial design.

• Input Specifications:

  • Feed Streams: Set the temperature (e.g., 25 °C), pressure (e.g., 1 atm), and flow rates (e.g., 0.03 L/min each) for the acetic acid and methanol feeds.[16][21]

  • Column Specifications: Provide initial estimates for key operating parameters, such as the reflux ratio (e.g., 1) and reboiler duty (e.g., 700 Watts).[16]

• Simulation and Optimization:

  • Run the simulation to solve the material and energy balances.

  • Use sensitivity analysis or optimization tools within the software to vary parameters like the reflux ratio and reboiler duty to maximize the mole fraction of methyl acetate in the distillate stream while minimizing energy consumption. Optimized results have shown that a higher reflux ratio (e.g., 9) can significantly increase purity.[21]

Applications and Chemical Rationale

The physical and chemical properties of methyl acetate directly inform its primary applications.

• Solvent for Coatings and Inks: Its fast evaporation rate and excellent solvency for resins and cellulose esters make it ideal for paints, lacquers, and inks where a quick dry-to-touch time is required.[6]

• Chemical Intermediate: Methyl acetate is a key precursor in the synthesis of acetic anhydride. In a process analogous to methanol carbonylation, methyl acetate is carbonylated to produce acetic anhydride.[6]

• Pharmaceuticals and Personal Care: It is used as a solvent in pharmaceutical formulations and extractions.[6] Its pleasant, fruity scent also allows for its use in perfumes and cosmetics.[6]

• Environmentally Benign Cleaner: Methyl acetate is biodegradable and classified as a volatile organic compound (VOC) exempt substance in the U.S., making it an environmentally preferable alternative to other solvents like acetone.[16]

Safety, Handling, and Environmental Profile

As a Senior Application Scientist, it is imperative to ensure that all protocols are grounded in a thorough understanding of safety and handling requirements.

• Flammability: Methyl acetate is highly flammable, with a low flash point of -13 °C.[7] It must be stored and handled away from heat, sparks, and open flames.[12] Vapors can form explosive mixtures with air.[7]

• Health Hazards: The substance is irritating to the eyes and respiratory tract.[7] High concentrations of vapor may cause drowsiness or dizziness.[12] Repeated skin contact can lead to dryness or cracking.[12] Appropriate personal protective equipment (PPE), including safety goggles and gloves, should be worn.[12]

• Reactivity: Methyl acetate reacts violently with strong acids, strong bases, and strong oxidants.[7] It is hydrolyzed back into methanol and acetic acid in the presence of strong aqueous acids or bases, especially at elevated temperatures.[4]

• Environmental Profile: Methyl acetate is readily biodegradable.[6] Its VOC-exempt status makes it an attractive solvent for reducing the environmental impact of formulations.[16]

Conclusion and Future Outlook

The development of methyl acetate from its first systematic synthesis to its current status as a high-volume industrial chemical is a testament to the power of process innovation. The Fischer-Speier reaction provided the chemical foundation, while methanol carbonylation offered an integrated, large-scale production route. The pivotal development of reactive distillation by Eastman Chemical Company stands as a landmark achievement in chemical engineering, demonstrating how a deep understanding of reaction kinetics, thermodynamics, and separation science can be integrated to solve complex production challenges. Future developments will likely focus on even more sustainable catalytic systems, the use of bio-derived feedstocks (bio-methanol and bio-acetic acid), and the expansion of its applications as a green solvent.

References

• ARPN Journals. (n.d.). METHYL ACETATE REACTIVE DISTILLATION PROCESS MODELING, SIMULATION AND OPTIMIZATION USING ASPEN PLUS. Retrieved from [Link]

• Mohamad, A. F. (n.d.). REACTIVE DISTILLATION SIMULATION FOR PRODUCTION OF METHYL ACETATE: KINETIC MODEL PARAMETER OPTIMIZATION. Retrieved from [Link]

• SlideServe. (2014, September 1). Carbonylation of Methanol and Methyl Acetate. Retrieved from [Link]

• Sciencemadness Wiki. (2018, May 5). Methyl acetate. Retrieved from [Link]

• ISCRE.org. (n.d.). synthesis and isolation of methyl acetate through heterogeneous catalysis with liquid/liquid-extraction. Retrieved from [Link]

• Chemical Engineering | University of Utah. (n.d.). High Purity Methyl Acetate via Reactive Distillation. Retrieved from [Link]

• Semantic Scholar. (1976, February 1). MECHANISM OF RHODIUM COMPLEX‐CATALYZED CARBONYLATION OF METHANOL TO ACETIC ACID. Retrieved from [Link]

• Atlantis Press. (2017, May). Design and Simulation of Reactive Dividing-Wall Distillation Column for Transesterification of Methyl Acetate with n– Propanol. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Methyl acetate reactive distillation process modeling, simulation and optimization using aspen plus. Retrieved from [Link]

• Google Patents. (n.d.). US4435595A - Reactive distillation process for the production of methyl acetate.

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Scribd. (n.d.). Methyl Acetate Production Overview. Retrieved from [Link]

• International Journal of Advances in Engineering and Management (IJAEM). (2025, March 25). Modeling and Simulation of a Reactive and Pressure Swing Distillation Columns for Methyl Acetate Production using ASPEN PLUS and MATLAB. Retrieved from [Link]

• University of California, Davis. (2016, May 27). Synthesis of Methyl Acetate through Esterification Plant Design. Retrieved from [Link]

• Catalysis Science & Technology (RSC Publishing). (n.d.). Hydrocarboxylation of methanol to methyl acetate using rhodium and ruthenium nanoparticles supported on titanate nanotubes as catalysts: infrared spectroscopy study. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• ResearchGate. (n.d.). MECHANISM OF RHODIUM COMPLEX‐CATALYZED CARBONYLATION OF METHANOL TO ACETIC ACID. Retrieved from [Link]

• MDPI. (2020, September 11). Study on Rh(I)/Ru(III) Bimetallic Catalyst Catalyzed Carbonylation of Methanol to Acetic Acid. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• BYJU'S. (2019, January 23). Fischer esterification reaction. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). METHYL ACETATE. Retrieved from [Link]

• Wikipedia. (n.d.). Methyl acetate. Retrieved from [Link]

• OSTI.GOV. (n.d.). FINAL REPORT TO THE DOE Design and Synthesis of Reactive Separation Systems. Retrieved from [Link]

• Quora. (2021, May 22). Can you explain the mechanism for the synthesis of methyl acetate? Retrieved from [Link]

• Ataman Kimya. (n.d.). METHYL ACETATE. Retrieved from [Link]

• Vedantu. (n.d.). Methyl Acetate: Structure, Formula, Uses & Production Explained. Retrieved from [Link]

• GeeksforGeeks. (2025, July 23). Methyl Acetate Formula - Structure, Properties, Uses, Sample Questions. Retrieved from [Link]

Sources

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• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. Methyl acetate - Wikipedia [en.wikipedia.org]
• 5. Methyl Acetate Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 6. Methyl acetate - Sciencemadness Wiki [sciencemadness.org]
• 7. ijaem.net [ijaem.net]
• 8. quora.com [quora.com]
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• 10. Methyl Acetate: Structure, Formula, Uses & Production Explained [vedantu.com]
• 11. Synthesis of Methyl Acetate through Esterification Plant Design [brettkoehncheme.blogspot.com]
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• 14. PPT - Carbonylation of Methanol and Methyl Acetate PowerPoint Presentation - ID:3763685 [slideserve.com]
• 15. Study on Rh(I)/Ru(III) Bimetallic Catalyst Catalyzed Carbonylation of Methanol to Acetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. US4435595A - Reactive distillation process for the production of methyl acetate - Google Patents [patents.google.com]
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• 21. eprints.usm.my [eprints.usm.my]

Protocols & Analytical Methods

"Methyl 2-cyclopentyl-2-(methylamino)acetate HCl experimental protocol"

Application Note: High-Purity Synthesis and Characterization of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Introduction & Scope

This application note details the experimental protocol for the synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride . This compound is a critical non-proteinogenic amino acid derivative, featuring a lipophilic cyclopentyl side chain and a secondary amine. It serves as a vital building block in the synthesis of peptidomimetics, specific G-protein coupled receptor (GPCR) ligands, and protease inhibitors where conformational restriction and metabolic stability are required.

Compound Identification:

• Chemical Name: Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride

• Structure Description: A glycine backbone substituted at the

  -position with a cyclopentyl group and -substituted with a methyl group.[1]

• Molecular Formula:

• Molecular Weight: 207.70 g/mol (HCl salt)

Critical Distinction: Researchers must distinguish this compound from its isomer, Methyl 2-(cyclopentylamino)acetate (where the cyclopentyl group is on the nitrogen). The protocol below specifically targets the

-cyclopentyl, -methyl variant.

Experimental Strategy & Causality

The synthesis utilizes a Thionyl Chloride (

) mediated esterification of the corresponding amino acid precursor, 2-cyclopentyl-2-(methylamino)acetic acid.

Why this method?

• In-Situ HCl Generation: The reaction of

  with methanol generates anhydrous HCl and methyl sulfite intermediates. This provides the acidic environment necessary to catalyze the Fischer esterification while simultaneously trapping water, driving the equilibrium toward the ester.

• Salt Formation: The process directly yields the hydrochloride salt, which is significantly more stable and easier to handle than the free oily amine, which is prone to oxidation and racemization.

• Scalability: This method is robust for scales ranging from milligrams to kilograms, unlike diazomethane esterifications (safety hazards) or DCC couplings (urea byproduct removal).

Safety & Pre-Requisites

Hazard Warning:

• Thionyl Chloride (

  ): Extremely corrosive; reacts violently with water to release and gases. Handle only in a fume hood.

• Methanol: Toxic and flammable.

• Product: The resulting HCl salt is likely hygroscopic.

Reagents Table:

Reagent	Equiv.	Role	Purity Req.
2-Cyclopentyl-2-(methylamino)acetic acid	1.0	Substrate	>98% (enantiopure or racemic)
Thionyl Chloride ( )	2.5 - 3.0	Activating Agent	Reagent Grade (>99%)
Methanol (MeOH)	Solvent (0.5M)	Solvent/Reactant	Anhydrous (<0.05% water)
Diethyl Ether / MTBE	N/A	Precipitation	ACS Grade

Detailed Experimental Protocol

Phase 1: Activation (Preparation of Methanolic HCl)

• Step 1: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser topped with a drying tube (calcium chloride or

  line).

• Step 2: Charge the flask with anhydrous Methanol (20 mL per gram of substrate).

• Step 3: Cool the methanol to 0°C using an ice-water bath.

• Step 4: Add Thionyl Chloride (

  ) dropwise via a pressure-equalizing addition funnel or syringe pump over 15–20 minutes.

  • Mechanistic Note: Control the exotherm.[2][3] Rapid addition can cause the methanol to boil. The solution will evolve

    gas.

Phase 2: Esterification Reaction

• Step 5: Allow the solution to stir at 0°C for 10 minutes.

• Step 6: Add the solid 2-cyclopentyl-2-(methylamino)acetic acid in one portion.

  • Note: If the starting material is an oil, dilute it in a minimal amount of MeOH before addition.

• Step 7: Remove the ice bath and allow the mixture to warm to room temperature (RT) over 30 minutes.

• Step 8: Heat the reaction mixture to Reflux (65°C) for 4–6 hours.

  • Monitoring: Monitor reaction progress via TLC (System:

    :MeOH:AcOH 90:9:1) or LC-MS. The starting acid spot should disappear.

Phase 3: Isolation & Purification

• Step 9: Cool the mixture to RT.

• Step 10: Concentrate the solution in vacuo (Rotary Evaporator) at 40°C to remove solvent and excess

  .

• Step 11 (Co-evaporation): Redissolve the residue in Methanol (10 mL) and evaporate again. Repeat twice.

  • Reasoning: This ensures complete removal of residual

    and gas trapped in the lattice.

• Step 12 (Crystallization): Dissolve the resulting thick oil in a minimum amount of cold Methanol. Add cold Diethyl Ether or MTBE dropwise with vigorous stirring until turbidity persists.

• Step 13: Store at -20°C overnight to precipitate the white crystalline solid.

• Step 14: Filter the solid under inert atmosphere (Argon/Nitrogen) to prevent moisture absorption. Wash with cold ether.

• Step 15: Dry under high vacuum (<1 mbar) for 12 hours.

Workflow Visualization

The following diagram illustrates the reaction logic and critical decision points.

Figure 1: Step-by-step reaction workflow for the thionyl chloride mediated esterification.

Quality Control & Expected Data

Upon isolation, the compound must be validated against the following specifications.

Table 2: Analytical Specifications

Test	Method	Expected Result
Appearance	Visual	White to off-white crystalline solid
Purity	HPLC/LC-MS	>98% (AUC)
Identity ( NMR)	400 MHz ( )	3.80 (s, 3H, ), 3.95 (d, 1H, -CH), 2.75 (s, 3H, ), 2.30 (m, 1H, c-Pent), 1.4-1.9 (m, 8H, c-Pent)
Mass Spec	ESI (+)	(Free base mass)
Melting Point	Capillary	Note: Dependent on enantiomeric purity. Racemates often have lower MPs than pure enantiomers.

Troubleshooting Guide:

• Problem: Product is an oil that won't solidify.

  • Cause: Residual solvent or trace water.

  • Solution: Triturate with dry hexane or ether. If that fails, dissolve in water, lyophilize (freeze-dry) to obtain a powder, though this removes the HCl; re-acidification may be needed.

• Problem: Low Yield.

  • Cause: Hydrolysis during workup due to atmospheric moisture.

  • Solution: Ensure all glassware is flame-dried and workup is performed rapidly.

References

• Brenner, M., & Huber, W. (1953).

  -amino acid esters by alcoholysis of the methyl esters. Helvetica Chimica Acta.

• Anantharaju, A., et al. (2018). Synthesis and Characterization of Various Amino Acid Derived Thiohydantoins. Molecules. (Protocol adaptation for amino acid esterification).

• Li, J., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules. (Comparison of SOCl2 vs TMSCl methods).

• Sleebs, B. E., et al. (2011). Cyclopentylglycine derivatives as inhibitors of GlyT1. Journal of Medicinal Chemistry. (Context on cyclopentyl amino acid utility).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US5270473A - N-[(pentaalkyl-cyclopentadienyl)methyl]-glycines, process for the preparation of the compounds and the use thereof in the manufacture of N-phosphonomethylglycine - Google Patents [patents.google.com]

Application Notes and Protocols for In Vivo Dosing of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Authored by: Gemini, Senior Application Scientist

Disclaimer: This document provides a generalized framework and detailed considerations for developing an in vivo dosing protocol for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. Due to the limited publicly available data on this specific compound, the following are application notes and a guide to establishing a robust experimental plan, rather than a definitive, validated protocol. All animal studies must be conducted in compliance with institutional and national guidelines for the ethical treatment of animals and, where applicable, under Good Laboratory Practice (GLP) standards.[1][2][3]

Introduction and Preclinical Context

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a small molecule whose therapeutic potential and pharmacological profile are yet to be extensively characterized in the public domain. As with any novel chemical entity, a systematic and rigorous preclinical research program is essential to bridge the gap between discovery and potential clinical application.[2] The primary objectives of early-stage in vivo studies are to understand the compound's pharmacokinetic (PK) and pharmacodynamic (PD) behavior, establish a preliminary safety profile, and gather evidence of its intended biological effect.[2]

This guide is designed for researchers, scientists, and drug development professionals to navigate the critical steps in establishing a scientifically sound in vivo dosing regimen for this compound. The narrative will emphasize the causality behind experimental choices, ensuring that each step contributes to a self-validating and reproducible protocol.

Compound Characterization and Formulation

Before initiating in vivo studies, a thorough characterization of the test article, Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, is paramount.

Table 1: Physicochemical Properties of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl and Related Structures

Property	Value/Information	Source
Chemical Name	methyl 2-(cyclopentylamino)acetate hydrochloride	ChemicalBook[4]
CAS Number	195877-46-4	ChemicalBook[4]
Molecular Formula	C8H16ClNO2	ChemicalBook[4]
Molecular Weight	193.67 g/mol	ChemicalBook[4]
Predicted Solubility	Given the hydrochloride salt form, solubility in aqueous solutions is expected to be higher than the freebase. Empirical determination is crucial.	Inferred
Predicted Stability	Ester and amine functionalities may be susceptible to hydrolysis and oxidation, respectively. Stability studies in selected vehicles are necessary.	Inferred

Vehicle Selection Protocol

The choice of vehicle is critical for ensuring the bioavailability and stability of the compound without introducing confounding biological effects.

Step-by-Step Vehicle Screening:

• Initial Solubility Assessment:

  • Test the solubility of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in a panel of common, non-toxic vehicles. Start with the simplest options first.

  • Tier 1 (Aqueous): Saline (0.9% NaCl), Phosphate-Buffered Saline (PBS), 5% Dextrose in Water (D5W).

  • Tier 2 (Co-solvents/Surfactants if insoluble in Tier 1):

    • Tween 80 (e.g., 0.5-10% in saline)

    • PEG 300/400 (e.g., 10-50% in saline)

    • Carboxymethylcellulose (CMC) (e.g., 0.5-2% in water)

• pH and Osmolality:

  • Measure the pH and osmolality of the final formulation. For most routes of administration, a near-physiological pH (7.2-7.4) and osmolality are preferred to minimize irritation and pain at the injection site.

• Stability Testing:

  • Once a lead vehicle is identified, assess the stability of the formulation under the intended storage and administration conditions. This can be done using techniques like HPLC to quantify the concentration of the parent compound over time.

• Tolerability Study:

  • Administer the chosen vehicle alone to a small cohort of animals via the intended route of administration. Monitor for any adverse effects (e.g., irritation, inflammation, behavioral changes) to ensure the vehicle itself is inert.

Design of In Vivo Studies

A phased approach to in vivo studies is recommended, starting with dose-range finding and progressing to more definitive pharmacokinetic and efficacy studies.[3][5]

Workflow for Establishing an In Vivo Dosing Protocol

Sources

• 1. ppd.com [ppd.com]
• 2. Preclinical research strategies for drug development | AMSbiopharma [amsbiopharma.com]
• 3. mdpi.com [mdpi.com]
• 4. methyl 2-(cyclopentylamino)acetate hydrochloride | 195877-46-4 [chemicalbook.com]
• 5. fda.gov [fda.gov]

Application Note: Methyl 2-cyclopentyl-2-(methylamino)acetate HCl Solution Preparation

Abstract & Scope

This technical guide details the standardized protocol for preparing high-purity solutions of Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride , a critical non-natural amino acid building block used in the synthesis of peptidomimetics and conformationally restricted pharmaceutical intermediates.

Unlike standard amino acids, the steric bulk of the cyclopentyl group combined with the N-methylation presents unique solubility and stability challenges. This note covers:

• Physicochemical Profiling: Validated molecular properties.

• Stock Solution Protocol: Best practices for preparing assay-ready stocks (DMSO/Water).

• Synthesis Protocol: A robust method for generating the ester hydrochloride from its parent acid using the TMSCl/Methanol system.

• Quality Control: HPLC and NMR validation steps.

Chemical Identity & Properties

Before initiating solution preparation, verify the material identity. This compound is the methyl ester hydrochloride salt of N-methyl-cyclopentylglycine.

Property	Specification
Compound Name	Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride
Chemical Structure	-Cyclopentyl-N-methylglycine methyl ester HCl
Parent Acid CAS	204460-99-1 (Refers to the free acid form)
Molecular Formula
Molecular Weight	207.69 g/mol (Free base: 171.23 g/mol )
Physical State	White to off-white crystalline solid
Hygroscopicity	Moderate (Handle under inert atmosphere recommended)
Solubility	DMSO (>50 mM), Methanol (>50 mM), Water (>20 mM)

Protocol A: Preparation of Assay-Ready Stock Solution

Objective: Prepare a 10 mM stock solution in DMSO for biological screening or downstream synthesis.

Reagents & Equipment

• Solid Standard: Methyl 2-cyclopentyl-2-(methylamino)acetate HCl (>95% purity).

• Solvent: Dimethyl sulfoxide (DMSO), Anhydrous, ≥99.9% (Sigma-Aldrich or equivalent).

• Vessel: Amber borosilicate glass vial (to protect from light).

• Inert Gas: Nitrogen or Argon stream.

Step-by-Step Procedure

• Equilibration: Allow the container of the solid hydrochloride salt to reach room temperature before opening to prevent water condensation (hydrolysis risk).

• Weighing: Accurately weigh 20.77 mg of the solid into a tared 10 mL amber vial.

  • Note: Due to the hygroscopic nature of amine salts, weigh quickly or use a glovebox if high precision (<1% error) is required.

• Solvent Addition: Add 10.0 mL of Anhydrous DMSO.

  • Critical Step: Do not use standard "wet" DMSO. Moisture promotes ester hydrolysis over time.

• Dissolution: Vortex for 30–60 seconds. The solution should be clear and colorless.

  • Troubleshooting: If particulates remain, sonicate for 5 minutes at ambient temperature. Avoid heating above 40°C to prevent degradation.

• Storage: Aliquot into smaller volumes (e.g., 500 µL) to avoid freeze-thaw cycles. Store at -20°C.

Dilution Table (for 20.77 mg Solid)

Target Concentration	Solvent Volume (DMSO)	Application Context
100 mM	1.00 mL	High-concentration synthesis stock
50 mM	2.00 mL	Standard library storage
10 mM	10.00 mL	Cellular assay working stock

Protocol B: Synthesis from Parent Acid (Laboratory Scale)

If the ester HCl is not commercially available, it must be synthesized from (S)-2-cyclopentyl-2-(methylamino)acetic acid (CAS 204460-99-1). The TMSCl/Methanol method is superior to Thionyl Chloride due to milder conditions and cleaner byproduct profiles [1].

Reaction Workflow

Reaction: Acid + MeOH + TMSCl

Methyl Ester HCl + TMS-OH/byproducts.

Figure 1: Synthesis workflow for converting the amino acid to its methyl ester hydrochloride using Trimethylsilyl chloride (TMSCl).

Detailed Methodology

• Setup: Place 1.0 mmol (157.2 mg) of 2-cyclopentyl-2-(methylamino)acetic acid in a dry round-bottom flask.

• Activation: Add 2.0 mmol (254 µL) of Chlorotrimethylsilane (TMSCl) dropwise.

  • Mechanism:[1][2][3][4] TMSCl reacts with methanol to generate anhydrous HCl in situ, driving the esterification without the violent exotherm of Thionyl Chloride.

• Solvent: Add 5 mL of dry Methanol.

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC or LC-MS.

• Isolation: Concentrate the mixture on a rotary evaporator. The excess MeOH and volatile siloxanes are removed, leaving the pure amino acid ester hydrochloride.

• Purification: If necessary, recrystallize from Methanol/Diethyl Ether.

Quality Control & Stability

Trustworthiness in data requires rigorous QC.

Analytical Validation

• 1H NMR (DMSO-d6): Look for the methyl ester singlet (

  ppm) and the N-methyl singlet ( ppm). The cyclopentyl methine proton should appear around ppm.

• HPLC: Run on a C18 column using a Water/Acetonitrile gradient with 0.1% TFA. The ester will elute later than the parent acid due to increased hydrophobicity.

Stability Profile

• Solid State: Stable for >2 years at -20°C if desiccated.

• DMSO Solution: Stable for 6 months at -20°C.

• Aqueous Solution: Unstable. Esters are susceptible to hydrolysis at neutral or basic pH. Prepare aqueous dilutions immediately prior to use and keep on ice.

Figure 2: Stability logic tree indicating the hydrolysis risk in aqueous buffers vs. anhydrous DMSO.

References

• Li, Z., et al. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters." Molecules, 13(5), 1111-1119.[5]

• Sigma-Aldrich. "(S)-2-Cyclopentyl-2-(methylamino)acetic acid Product Page."

• ChemicalBook. "Methyl 2-(cyclopentylamino)acetate hydrochloride Properties."

Sources

• 1. The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides: synthesis of coordination complexes, activation proc ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00073A [pubs.rsc.org]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. JP2003137850A - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Application Note: Cellular Evaluation of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

This Application Note provides a comprehensive technical guide for conducting cell culture assays with Methyl 2-cyclopentyl-2-(methylamino)acetate HCl (CAS: 1249168-94-2).

This compound, a hydrochloride salt of an alpha-substituted N-methyl amino acid ester, represents a critical class of synthetic intermediates and prodrug scaffolds used in peptidomimetic drug discovery. Its structural features—a lipophilic cyclopentyl group, a secondary amine, and a hydrolyzable methyl ester—make it an ideal model for evaluating cellular permeability , esterase-mediated hydrolysis , and cytotoxicity of amino acid derivatives.

Introduction & Compound Overview

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a functionalized amino acid derivative often utilized as a building block for constrained peptides or as a prodrug for its corresponding acid, (S)-2-cyclopentyl-2-(methylamino)acetic acid. In cell culture systems, the methyl ester moiety typically facilitates passive diffusion across the plasma membrane, after which intracellular esterases hydrolyze it to the free acid.

Key Applications in Drug Development:

• Prodrug Feasibility: Assessing the rate of intracellular conversion from ester (permeable) to acid (active/impermeable).

• Synthetic Intermediate Safety: Screening for off-target cytotoxicity of manufacturing impurities.

• Transport Mechanistics: Investigating substrate specificity for amino acid transporters (e.g., LAT1, PAT1) or Glycine Transporters (GlyT1).

Chemical Properties & Handling

Property	Detail
Chemical Name	Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride
Molecular Formula	C9H17NO2 · HCl
Molecular Weight	~207.7 g/mol (Salt)
Solubility	Water (High), DMSO (High), Ethanol (Moderate)
Stability	Hygroscopic; Ester bond is susceptible to hydrolysis in basic pH or serum-containing media.

Experimental Workflow & Mechanism

The following diagram illustrates the expected cellular processing of the compound and the logical flow of the assays described in this guide.

Figure 1: Proposed mechanism of cellular uptake and intracellular bioactivation via esterase-mediated hydrolysis.

Pre-Assay Preparation: Stability & Stock Solutions

Critical Causality: The methyl ester group is labile. In media containing Fetal Bovine Serum (FBS), serum esterases can hydrolyze the compound extracellularly, confounding intracellular uptake data.

Protocol 1: Stock Solution & Media Stability Check

• Stock Preparation:

  • Dissolve 10 mg of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in 1 mL of sterile Milli-Q water or DMSO to create a roughly 48 mM stock.

  • Note: Water is preferred to avoid DMSO cytotoxicity, as the HCl salt is highly water-soluble.

  • Filter sterilize using a 0.22 µm PVDF syringe filter.

  • Store aliquots at -20°C. Do not freeze-thaw more than once.

• Stability Assay (LC-MS Validation):

  • Prepare two media conditions:

    • Condition A: DMEM + 10% FBS (Active Esterases).

    • Condition B: Serum-Free DMEM (Minimal Esterases).

  • Spike compound to 100 µM in both conditions.

  • Incubate at 37°C. Collect 50 µL aliquots at T=0, 1h, 4h, and 24h.

  • Quench aliquots immediately with 150 µL cold Acetonitrile (containing internal standard).

  • Readout: Analyze via LC-MS/MS.

  • Acceptance Criteria: If >20% degradation occurs in Condition A within 1 hour, all subsequent cell assays must be performed in Serum-Free or Heat-Inactivated media for short durations (1-4 hours).

Core Protocol: Cytotoxicity Profiling (CCK-8 / MTT)

Before functional testing, the non-toxic concentration range must be established. This assay screens for acute toxicity caused by the compound or its cyclopentyl-amine metabolite.

Target Cells: HEK293 (General), HepG2 (Metabolic competent), or SH-SY5Y (Neuronal model).

Step-by-Step Methodology:

• Seeding:

  • Seed cells in 96-well plates at 5,000–10,000 cells/well in 100 µL complete media.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow attachment.

• Treatment:

  • Prepare a serial dilution of the compound in Serum-Free Media (to prevent extracellular degradation).

  • Concentration Range: 0 (Vehicle), 1, 10, 50, 100, 500, 1000 µM.

  • Aspirate old media and add 100 µL of treatment media.

  • Incubate for 24 hours .

• Readout (CCK-8 Assay):

  • Add 10 µL of CCK-8 (WST-8) reagent to each well.

  • Incubate for 1–4 hours at 37°C until orange color develops.

  • Measure absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate % Viability = (OD_test / OD_vehicle) × 100.

  • Plot Dose-Response Curve (Log[Concentration] vs. % Viability) to determine IC50.

Advanced Protocol: Intracellular Accumulation & Hydrolysis

This assay determines if the compound successfully enters the cell and releases the active acid metabolite.

Experimental Logic:

• Input: Methyl ester (Prodrug).

• Process: Uptake -> Hydrolysis.

• Output: Intracellular Acid Concentration.

Protocol:

• Setup:

  • Seed cells (e.g., Caco-2 or HEK293) in 6-well plates (1x10^6 cells/well).

  • Wash cells 2x with warm HBSS (Hank's Balanced Salt Solution).

• Pulse:

  • Incubate cells with 50 µM Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in HBSS for 30, 60, and 120 minutes .

  • Control: Incubate at 4°C to inhibit active transport and enzymatic activity (measures passive binding only).

• Harvest & Extraction:

  • Aspirate HBSS and wash cells 3x with ice-cold PBS (critical to remove extracellular compound).

  • Add 300 µL of Methanol:Water (80:20) containing an internal standard (e.g., Glycine-13C).

  • Scrape cells and transfer to microcentrifuge tubes.

  • Vortex vigorously (1 min) and centrifuge at 14,000 x g for 10 min at 4°C.

• Analysis:

  • Inject supernatant into LC-MS/MS.

  • Monitor two transitions:

    • Parent (Ester): m/z ~200.1 -> Fragment (loss of methoxy).

    • Metabolite (Acid): m/z ~186.1 -> Fragment (loss of carboxyl).

Data Interpretation Table:

Observation	Interpretation	Action
High Ester / Low Acid	Poor Hydrolysis	Compound is stable but may not be bioactivated.
Low Ester / High Acid	Rapid Bioactivation	Ideal prodrug behavior.

| Low Ester / Low Acid | Poor Permeability | Compound does not enter cells; check transporters. |

Functional Assay: Amino Acid Transport Competition

Since the compound is a sarcosine (N-methylglycine) analog, it may interact with Glycine Transporters (GlyT1/GlyT2) or System A/L transporters.

Protocol:

• Tracer: Use [3H]-Glycine or [14C]-Sarcosine.

• Competition:

  • Incubate cells (e.g., CHO-GlyT1) with radiolabeled tracer (100 nM).

  • Co-incubate with increasing concentrations (0.1 – 100 µM) of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl .

• Measurement:

  • Lyse cells after 15 mins.

  • Measure radioactivity via Liquid Scintillation Counting (LSC).

• Result: A decrease in radioactive uptake indicates the test compound competes for the transporter.

References

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery. Link

• Vig, B. S., et al. (2013). Amino acid ester prodrugs of floxuridine: synthesis and effects of structure on prodrug activation and cytotoxicity. Molecular Pharmaceutics. Link

• Hao, J., et al. (2018). Structure-activity relationship studies of sarcosine-based GlyT1 inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

• Beaumont, K., et al. (2003). Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist. Current Drug Metabolism. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Sarcosine.Link

Disclaimer: Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a research chemical. All protocols should be performed in accordance with local safety regulations and institutional biosafety guidelines.

Application Notes and Protocols for the Analytical Detection of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Introduction

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a chemical compound of interest in pharmaceutical development and research due to its structural relation to other biologically active molecules. Accurate and robust analytical methods are paramount for its detection and quantification to ensure quality control, support formulation development, and enable pharmacokinetic studies. This document provides a comprehensive guide to validated analytical methodologies for this compound, offering detailed protocols for researchers, scientists, and drug development professionals. The methods described herein are grounded in established analytical principles and adapted from validated procedures for structurally analogous compounds.

Physicochemical Properties and Analytical Considerations

Understanding the physicochemical properties of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is crucial for method development. As a hydrochloride salt, it is expected to be water-soluble. The presence of a secondary amine and an ester group dictates its chemical reactivity and chromatographic behavior. The cyclopentyl and methyl groups contribute to its lipophilicity. These characteristics suggest that both reversed-phase high-performance liquid chromatography (HPLC) and gas chromatography (GC) after appropriate sample preparation could be suitable analytical techniques.

High-Performance Liquid Chromatography (HPLC) Methods

HPLC is a versatile and widely used technique for the analysis of pharmaceutical compounds. For Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, both UV and mass spectrometry (MS) detection can be employed.

HPLC with UV Detection (HPLC-UV)

This method is suitable for routine quality control and purity assessments where high sensitivity is not the primary requirement. The chromophore in the molecule allows for UV detection.

Objective: To determine the concentration and purity of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in a sample matrix.

Instrumentation and Consumables:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Reagents and Standards:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase pH adjustment)

• Methyl 2-cyclopentyl-2-(methylamino)acetate HCl reference standard

Chromatographic Conditions (Starting Point):

Parameter	Condition
Mobile Phase	Acetonitrile:Water (e.g., 50:50 v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL

| Detection Wavelength | 220 nm (or as determined by UV scan) |

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the Methyl 2-cyclopentyl-2-(methylamino)acetate HCl reference standard.

  • Dissolve in a 10 mL volumetric flask using the mobile phase as the diluent to obtain a stock solution of 1 mg/mL.

  • Prepare a series of calibration standards by serially diluting the stock solution.

• Sample Preparation:

  • Accurately weigh the sample containing the analyte.

  • Dissolve the sample in the mobile phase to a known volume.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solutions and the sample solution.

  • Record the chromatograms and integrate the peak area of the analyte.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of the analyte in the sample by interpolating its peak area on the calibration curve.

System Suitability: Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. A typical chromatogram should show a well-resolved peak for the analyte. The calibration curve should be linear over the concentration range with a correlation coefficient (r²) of ≥ 0.999.

HPLC with Tandem Mass Spectrometry (LC-MS/MS)

For high sensitivity and selectivity, especially in complex matrices like biological fluids, LC-MS/MS is the method of choice. This technique is ideal for pharmacokinetic studies and trace-level quantification.

Objective: To quantify Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in plasma or urine samples.

Instrumentation and Consumables:

• LC-MS/MS system (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

• Data acquisition and processing software

• Microcentrifuge

• Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Reagents and Standards:

• Acetonitrile and Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Internal Standard (IS): A stable isotope-labeled analog of the analyte is highly recommended. If unavailable, a structurally similar compound can be used.

• Methyl 2-cyclopentyl-2-(methylamino)acetate HCl reference standard

Chromatographic and MS Conditions (Starting Point):

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for analyte separation (e.g., start with 5% B, ramp to 95% B)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Ionization Mode	Positive Electrospray Ionization (ESI+)

| MRM Transitions | To be determined by direct infusion of the analyte and IS |

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Quantify the analyte using the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.

Method Validation: This method should be fully validated according to regulatory guidelines (e.g., FDA or ICH) for linearity, accuracy, precision, selectivity, and stability.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For compounds containing polar functional groups like amines, derivatization is often necessary to improve volatility and chromatographic peak shape.[1][2][3]

Protocol: GC-MS with Derivatization

Objective: To detect and quantify Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in various matrices.

Instrumentation and Consumables:

• GC-MS system with an electron ionization (EI) source

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Autosampler

• Heating block or oven for derivatization

Reagents and Standards:

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS, or a chiral derivatizing agent if enantiomeric separation is needed)

• Solvent for extraction (e.g., Ethyl acetate, Hexane)

• Internal Standard (e.g., a deuterated analog)

• Methyl 2-cyclopentyl-2-(methylamino)acetate HCl reference standard

GC-MS Conditions (Starting Point):

Parameter	Condition
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Program	Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow rate of 1 mL/min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Energy	70 eV

| Scan Mode | Full Scan (for identification) and Selected Ion Monitoring (SIM) (for quantification) |

Procedure:

• Sample Preparation and Derivatization:

  • Extract the analyte from the sample matrix using a suitable solvent after pH adjustment to basic conditions to deprotonate the amine.

  • Evaporate the extraction solvent to dryness.

  • Add the derivatizing agent (e.g., 50 µL of BSTFA) and a suitable solvent (e.g., 50 µL of acetonitrile).

  • Heat the mixture (e.g., at 70 °C for 30 minutes) to complete the derivatization reaction.

  • Cool to room temperature before injection.

• Analysis:

  • Inject the derivatized sample into the GC-MS system.

• Data Analysis:

  • For quantification, use the SIM mode, monitoring characteristic ions of the derivatized analyte and internal standard.

  • Construct a calibration curve based on the peak area ratios.

Method Selection and Validation Summary

Analytical Method	Primary Application	Pros	Cons
HPLC-UV	Routine QC, Purity	Simple, robust, cost-effective	Lower sensitivity and selectivity
LC-MS/MS	Bioanalysis, Trace Analysis	High sensitivity and selectivity	Higher cost and complexity
GC-MS	Orthogonal method, Impurity ID	High resolution, structural info	Requires derivatization, not suitable for non-volatile compounds

Visualization of Analytical Workflows

HPLC-UV Experimental Workflow

Caption: Workflow for HPLC-UV analysis.

LC-MS/MS Bioanalytical Workflow

Caption: LC-MS/MS sample preparation workflow.

References

• Milberg, R. M., Rinehart, K. L., Jr, Sprague, R. L., & Sleator, E. K. (1975). A reproducible gas chromatographic mass spectrometric assay for low levels of methylphenidate and ritalinic acid in blood and urine. Biomedical Mass Spectrometry, 2(1), 2–8. [Link][3]

• Patrick, K. S., & Gunning, K. (2014). Enantiospecific gas chromatographic-mass spectrometric anaylsis of urinary methylphenidate: Implications for phenotyping. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 965, 237–242. [Link][2]

• Lin, S. N., Moody, D. E., & Foltz, R. L. (1999). Enantioselective gas chromatography-negative ion chemical ionization mass spectrometry for methylphenidate in human plasma. Journal of analytical toxicology, 23(6), 524–530. [Link][4]

• U.S. Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Methomyl; 416239-01. [Link][5]

• Drug Enforcement Administration. (2021). 2-Methyl AP-237. DEA Diversion Control Division. [Link][6]

• Kim, J., et al. (2022). Development and Validation of an LC-MS/MS Method for the Quantification of Methenamine in Raw Milk and Bovine Muscle and Its Application to Incurred Samples. Foods, 11(1), 108. [Link][7]

Sources

• 1. Gas chromatographic-mass spectrometric analysis of methylphenidate and p-hydroxymethylphenidate using deuterated internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantiospecific gas chromatographic-mass spectrometric anaylsis of urinary methylphenidate: Implications for phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A reproducible gas chromatographic mass spectrometric assay for low levels of methylphenidate and ritalinic acid in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective gas chromatography-negative ion chemical ionization mass spectrometry for methylphenidate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 7. mdpi.com [mdpi.com]

A Theoretical Exploration of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in Neuroscience Research: Application Notes and Protocols

Disclaimer: As of early 2026, a thorough review of published scientific literature reveals no specific studies on the neuroscientific applications of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. The following application notes and protocols are a theoretical construct, designed for illustrative purposes for researchers, scientists, and drug development professionals. The proposed mechanisms of action and experimental designs are inferred from research on structurally analogous compounds, particularly derivatives of cyclopentylglycine and other modulators of glutamate receptors. This document is intended to serve as a hypothetical guide and should not be interpreted as a reflection of established experimental data for the specified molecule.

Introduction: A Potential Modulator of Glutamatergic Neurotransmission

The central nervous system (CNS) relies on a delicate balance of excitatory and inhibitory neurotransmission for proper function. Glutamate is the primary excitatory neurotransmitter, and its receptors are pivotal in processes such as synaptic plasticity, learning, and memory. The N-methyl-D-aspartate (NMDA) receptor, a subtype of ionotropic glutamate receptors, is of particular interest due to its role as a coincidence detector, requiring both glutamate and a co-agonist, typically glycine or D-serine, for activation.[1][2]

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, with its cyclopentylglycine methyl ester core, presents an intriguing structure for potential modulation of glutamate receptors. The cyclopentyl group offers conformational rigidity, while the N-methylated amino acid moiety could influence binding affinity and selectivity for different receptor subtypes. It is hypothesized that this compound may act as a modulator at the glycine-binding site of the NMDA receptor or interact with other glutamate receptor subtypes.[3][4]

Hypothesized Mechanism of Action

Based on its structural similarity to known glutamate receptor ligands, Methyl 2-cyclopentyl-2-(methylamino)acetate HCl could potentially modulate neuronal activity through several mechanisms. The most plausible hypothesized mechanism is its interaction with the NMDA receptor.

Caption: Hypothesized signaling pathway of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl at the NMDA receptor.

Potential Applications in Neuroscience Research

Should this compound exhibit activity at glutamate receptors, it could be a valuable tool for:

• Investigating Synaptic Plasticity: Studying its effects on long-term potentiation (LTP) and long-term depression (LTD) in hippocampal slices.

• Neurodegenerative Disease Models: Assessing its potential neuroprotective effects in in vitro and in vivo models of diseases like Alzheimer's or Parkinson's, where excitotoxicity is implicated.[5]

• Models of Psychiatric Disorders: Exploring its utility in animal models of schizophrenia or depression, given the known involvement of NMDA receptor dysfunction in these conditions.[6]

• Pain Research: Evaluating its analgesic properties, as NMDA receptors are involved in central sensitization in chronic pain states.

Application Notes and Experimental Protocols

Part 1: In Vitro Characterization

Objective: To determine the binding affinity and functional activity of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl at key CNS receptors.

1.1. Radioligand Binding Assays

This protocol aims to determine the binding affinity (Ki) of the test compound for various glutamate receptor subtypes.

Step-by-Step Protocol:

• Membrane Preparation: Prepare crude synaptosomal membranes from rat cortical tissue.

• Assay Buffer: Prepare appropriate binding buffers for each receptor subtype.

• Radioligand Incubation: In a 96-well plate, incubate the prepared membranes with a known concentration of a specific radioligand (e.g., [³H]CGP 39653 for the NMDA receptor glycine site) and varying concentrations of the test compound.

• Incubation Conditions: Incubate at a specific temperature (e.g., 4°C) for a defined period to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound and free radioligand.

• Scintillation Counting: Quantify the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: Calculate the IC₅₀ value (concentration of test compound that inhibits 50% of specific binding) and convert it to a Ki value using the Cheng-Prusoff equation.

Hypothetical Data Summary:

Receptor Subtype	Radioligand	Hypothetical Ki (nM) of Test Compound
NMDA (Glycine Site)	[³H]CGP 39653	150
AMPA	[³H]AMPA	>10,000
Kainate	[³H]Kainate	>10,000
mGluR1	[³H]Quisqualate	>10,000
mGluR5	[³H]MPEP	>10,000

digraph "Binding_Assay_Workflow" {
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edge [fontname="Arial", fontsize=9];
A[label="Prepare Rat Cortical\nMembranes", fillcolor="#F1F3F4", fontcolor="#202124"];
B[label="Incubate Membranes with\nRadioligand and Test Compound", fillcolor="#4285F4", fontcolor="#FFFFFF"];
C [label="Separate Bound and Free\nLigand via Filtration", fillcolor="#FBBC05", fontcolor="#202124"];
D [label="Quantify Radioactivity\n(Scintillation Counting)", fillcolor="#34A853", fontcolor="#FFFFFF"];
E [label="Calculate IC₅₀ and Ki", fillcolor="#EA4335", fontcolor="#FFFFFF"];
A -> B -> C -> D -> E;
}

Caption: Workflow for radioligand binding assay.

1.2. Electrophysiology on Cultured Neurons

This protocol assesses the functional effects of the compound on neuronal activity using patch-clamp electrophysiology.

Step-by-Step Protocol:

• Cell Culture: Culture primary cortical or hippocampal neurons from embryonic rodents.

• Patch-Clamp Setup: Use a whole-cell patch-clamp configuration to record synaptic currents.

• Baseline Recording: Record baseline NMDA receptor-mediated currents by applying glutamate in the presence of an AMPA receptor antagonist.

• Compound Application: Perfuse the neurons with varying concentrations of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

• Data Acquisition: Record changes in the amplitude and kinetics of the NMDA receptor-mediated currents.

• Data Analysis: Construct a dose-response curve to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Part 2: In Vivo Studies in Animal Models

Objective: To evaluate the effects of the test compound on behavior and neurochemistry in rodent models.

2.1. Behavioral Assay: Novel Object Recognition (NOR) Test

This test assesses the compound's potential effects on learning and memory.

Step-by-Step Protocol:

• Animal Habituation: Habituate mice or rats to an open-field arena for several days.

• Training Phase: Place the animal in the arena with two identical objects and allow it to explore for a set time (e.g., 10 minutes).

• Compound Administration: Administer the test compound or vehicle via intraperitoneal (i.p.) injection at a predetermined time before or after training.

• Testing Phase: After a retention interval (e.g., 24 hours), place the animal back in the arena where one of the familiar objects has been replaced with a novel object.

• Behavioral Scoring: Record the time spent exploring the familiar and novel objects.

• Data Analysis: Calculate a discrimination index to determine if the animal shows a preference for the novel object, indicating memory of the familiar one.

Caption: Workflow for the Novel Object Recognition test.

2.2. In Vivo Microdialysis

This technique measures neurotransmitter levels in specific brain regions of awake, freely moving animals.

Step-by-Step Protocol:

• Probe Implantation: Surgically implant a microdialysis probe into a target brain region (e.g., the hippocampus or prefrontal cortex) of an anesthetized rat.

• Recovery: Allow the animal to recover from surgery.

• Baseline Collection: On the day of the experiment, perfuse the probe with artificial cerebrospinal fluid (aCSF) and collect baseline dialysate samples.

• Compound Administration: Administer the test compound (i.p. or locally through the probe).

• Sample Collection: Continue to collect dialysate samples at regular intervals.

• Neurochemical Analysis: Analyze the samples for glutamate and glycine concentrations using high-performance liquid chromatography (HPLC).

• Data Analysis: Express post-administration neurotransmitter levels as a percentage of the baseline.

Safety and Handling

As with any novel research chemical, appropriate safety precautions should be taken. [Note: This information is generalized due to the lack of a specific Safety Data Sheet (SDS) for this compound].

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place.

References

• Development of 2′-substituted (2S,1′R,2′S)-2-(carboxycyclopropyl)glycine analogues as potent N-methyl-d-aspartic acid receptor agonists. PMC.

• Phenylglycine derivatives as new pharmacological tools for investigating the role of metabotropic glutamate receptors in the central nervous system. PubMed. [Link]

• NMDA receptor. Wikipedia. [Link]

• NMDA Receptor Inhibitors, Agonists and Modul

• NMDA receptor modulator. Wikipedia. [Link]

• NMDA Receptor Glycine Binding Site Modulators for Prevention and Treatment of Ketamine Use Disorder. MDPI. [Link]

• 2-(Cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one, a novel compound with neuroprotective and neurotrophic effects in vitro. PubMed. [Link]

• Interactions Involving Glycine and Other Amino Acid Neurotransmitters: Focus on Transporter-Mediated Regulation of Release and Glycine–Glutamate Crosstalk. MDPI. [Link]

Sources

• 1. NMDA receptor - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Development of 2′-substituted (2S,1′R,2′S)-2-(carboxycyclopropyl)glycine analogues as potent N-methyl-d-aspartic acid receptor agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenylglycine derivatives as new pharmacological tools for investigating the role of metabotropic glutamate receptors in the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-(Cyclohexylamino)-1-(4-cyclopentylpiperazin-1-yl)-2-methylpropan-1-one, a novel compound with neuroprotective and neurotrophic effects in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NMDA receptor modulator - Wikipedia [en.wikipedia.org]

Application Note: Optimization and Protocols for the Dissolution and Extraction of Amine Hydrochloride Salts

Introduction & Physicochemical Rationale

Amine hydrochloride salts (

) are among the most ubiquitous chemical forms utilized in active pharmaceutical ingredients (APIs) and organic synthesis. The protonation of the amine nitrogen generates a cationic center that drastically alters the molecule's physicochemical properties, significantly enhancing its aqueous solubility while rendering it highly stable against thermal degradation and atmospheric oxidation[1][2].

However, this ionic lattice creates a fundamental challenge when researchers attempt to dissolve these compounds in non-polar organic solvents (e.g., Dichloromethane, Ethyl Acetate, Hexane) for downstream synthesis, chromatography, or lipophilic formulation. The high dielectric constant required to solvate the

ion pair is absent in organic solvents. Therefore, dissolving an amine hydrochloride salt in an organic medium requires a chemical transformation known as "freebasing" —the conversion of the water-soluble salt back into its lipophilic, neutral free base ( ) via deprotonation[3].

This application note provides a self-validating framework and detailed protocols for both direct aqueous solubilization and organic liquid-liquid extraction (LLE) of amine hydrochloride salts.

The Causality of Solvent and Base Selection

The decision to dissolve an amine salt directly into an aqueous buffer versus extracting it into an organic solvent depends entirely on the principles of the Henderson-Hasselbalch equation :

Most primary, secondary, and tertiary alkyl amines possess a pKa ranging from 9.5 to 11.0[2].

• To maintain aqueous solubility: The pH of the solution must be maintained at least 1 to 2 units below the compound's pKa. If a hydrochloride salt is dissolved in a basic biological buffer (e.g., pH 8.5 for an amine with a pKa of 8.0), a significant fraction will convert to the neutral free base and spontaneously precipitate out of the aqueous solution.

• To force organic solubility (Extraction): The aqueous pH must be driven at least 2 units above the pKa (typically pH > 12). At this threshold, >99% of the amine exists as the neutral free base, maximizing its partition coefficient (

  ) into the immiscible organic layer[4].

Table 1: Physicochemical States and Solvent Compatibility

State	Chemical Species	Net Charge	Preferred Solvents	Primary Application
Hydrochloride Salt		Cationic (+1)	Water, Methanol, DMSO	In vivo dosing, long-term API storage
Free Base		Neutral (0)	DCM, EtOAc, MTBE, Ether	Organic synthesis, flash chromatography

Workflow Visualization

Workflow for the dissolution and freebase extraction of amine hydrochloride salts.

Experimental Protocols

Protocol A: Direct Aqueous Solubilization (For Biological Assays)

This protocol is utilized when the amine hydrochloride must be administered in aqueous vehicles for in vitro or in vivo studies.

Materials: Deionized (DI) water or Phosphate-Buffered Saline (PBS), vortex mixer, pH meter.

• Weighing: Accurately weigh the required mass of the amine hydrochloride salt into a sterile vial.

• Vehicle Addition: Add the calculated volume of DI water or aqueous buffer to achieve the target molarity.

• Agitation: Vortex the solution for 30–60 seconds. Because the salt is pre-ionized, dissolution is typically rapid and endothermic (the vial may feel slightly cold).

• pH Validation (Critical Step): Measure the pH of the final solution. Ensure the pH remains at least 1.5 units below the known pKa of the amine. If the buffer has forced the pH too high, the solution will turn cloudy as the free base precipitates. Adjust dropwise with 0.1 M HCl if necessary to restore optical clarity.

Protocol B: "Freebasing" Liquid-Liquid Extraction (For Organic Solvents)

This protocol details the quantitative conversion of the salt to the free base, allowing it to be extracted into an organic phase for downstream synthetic chemistry[2][4].

Materials: Separatory funnel, 1M NaOH or 10%

(aq), Dichloromethane (DCM) or Ethyl Acetate (EtOAc), pH indicator paper, anhydrous .

Step 1: Initial Solubilization

Dissolve the amine hydrochloride salt in a minimum viable volume of DI water in an Erlenmeyer flask. Ensure complete dissolution; solid particulates will cause severe emulsions later.

Step 2: Alkalinization (Base Addition)

Slowly add the aqueous base to the stirring solution.

• Base Selection: For robust molecules, 1M NaOH is highly efficient[4]. If the molecule contains base-sensitive functional groups (e.g., esters, epoxides), utilize a milder base such as saturated aqueous

  or 10% .

• Validation: Spot the aqueous solution onto pH indicator paper. Continue adding base until the pH is strictly > 12 (or at least pKa + 2). The solution will likely turn milky/cloudy as the insoluble free base oils out of the water.

Step 3: Liquid-Liquid Extraction

• Transfer the cloudy aqueous mixture to a separatory funnel.

• Add an equal volume of the chosen organic extraction solvent (e.g., DCM or EtOAc).

• Stopper the funnel, invert, and immediately open the stopcock to vent any built-up gas pressure (especially critical if using carbonate bases which release

  ).

• Shake vigorously for 30 seconds, venting frequently.

• Place the funnel on a ring stand and allow the phases to separate completely.

Step 4: Phase Separation & Drying

• Density Check: Identify your organic layer. If using DCM (density = 1.33 g/mL), the organic layer is on the bottom . If using EtOAc or MTBE (density ~ 0.90 g/mL), the organic layer is on the top .

• Drain the organic layer into a clean Erlenmeyer flask.

• (Optional but recommended): Extract the remaining aqueous layer one more time with a fresh portion of organic solvent to ensure quantitative recovery. Combine the organic layers.

• Add anhydrous sodium sulfate (

  ) to the combined organic layers until the drying agent flows freely like sand (indicating all residual water has been absorbed).

Step 5: Isolation

Filter off the hydrated drying agent. Concentrate the organic filtrate under reduced pressure using a rotary evaporator. The resulting residue is the pure, neutral amine free base, which is now fully soluble in any non-polar organic solvent.

Storage Warning: Unlike their hydrochloride counterparts, amine free bases are highly susceptible to atmospheric oxidation and can absorb ambient

to form carbamate salts. Store the isolated free base under an inert atmosphere (Argon or Nitrogen) at -20°C if not used immediately[3].

References

• Principles of Drug Action 1, Spring 2005, Amines. Auburn University.
• 20.2: Basicity of Amines and Ammonium Salt Formation. Chemistry LibreTexts.
• Syntheses of Cinacalcet: An Enantiopure Active Pharmaceutical Ingredient (API). Thieme-Connect.
• Free base. Wikipedia.

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Free base - Wikipedia [en.wikipedia.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Mastering the Unseen Foe: A Guide to the Handling and Storage of Hygroscopic Compounds

Introduction: The Challenge of Atmospheric Moisture

In the landscape of chemical research and pharmaceutical development, precision and stability are paramount. An often-underestimated adversary in this pursuit is atmospheric moisture. For a significant class of compounds known as hygroscopic materials, the ambient humidity is not a benign environmental factor but an active agent of degradation and variability. Hygroscopic substances possess a strong affinity for water and will actively absorb moisture from the air.[1][2] This seemingly simple interaction can trigger a cascade of deleterious effects, including chemical degradation, changes in physical form (caking or deliquescence), and alterations in dissolution profiles, ultimately compromising experimental reproducibility and the efficacy and safety of pharmaceutical products.[3][4][5]

This guide provides a comprehensive framework for the effective handling and storage of hygroscopic chemical compounds. Moving beyond a simple recitation of steps, we will delve into the underlying principles of moisture control, empowering researchers, scientists, and drug development professionals to design and implement robust protocols that safeguard the integrity of their valuable materials.

The Science of Moisture Control: Foundational Principles

Effective management of hygroscopic materials hinges on a clear understanding of the chemical and physical principles governing their interaction with water vapor. The primary goal is to maintain the local environment of the compound at a relative humidity (RH) below its Critical Relative Humidity (CRH) . The CRH is the specific RH above which a substance will begin to absorb moisture from the atmosphere.[2][6]

Environmental Control: The First Line of Defense

The most effective strategy for protecting hygroscopic compounds is to control the environment in which they are handled and stored. This can be achieved through several complementary approaches:

• Dedicated Low-Humidity Environments: Ideally, highly sensitive materials should be handled in rooms with controlled low humidity.

• Localized Dry Environments: When room-wide control is not feasible, localized environments such as desiccators, glove boxes, and inert gas-blanketed containers provide a robust and practical solution.

Storage Solutions: A Multi-Tiered Approach

The selection of an appropriate storage method depends on the hygroscopicity of the compound, the duration of storage, and the frequency of access.

Desiccators: The Workhorse of Dry Storage

Desiccators are sealed enclosures that maintain a low-humidity environment through the use of a drying agent, or desiccant. They are a cost-effective and widely used solution for short- to medium-term storage of moderately hygroscopic compounds.[7]

• Types of Desiccators:

  • Standard Desiccators: Require manual monitoring and regeneration of the desiccant.

  • Automated Desiccators: Feature electronic mechanisms for continuous desiccant regeneration, providing a more stable, low-humidity environment.[7]

Selecting the Right Desiccant:

The choice of desiccant is critical to the effectiveness of a desiccator. Key properties to consider are absorption capacity, absorption rate, and regeneration potential.

Desiccant	Key Properties & Characteristics	Typical Absorption Capacity (% by weight)	Regeneration Temperature (°C)
Silica Gel (SiO₂) **	Most common, all-purpose desiccant. Inert, non-toxic, and can be obtained with a color-indicating dye to signal saturation.[8]	30-40%[1][9]	120-150
Activated Alumina (Al₂O₃)	Highly porous with a large surface area. Good for drying gases and can be regenerated at relatively low temperatures.[8][10]	~20%	150-200
Molecular Sieves (Zeolites)	Synthetic crystalline aluminosilicates with a uniform pore structure. Highly efficient at low relative humidity and high temperatures.[1][11]	~22%[11]	200-315
Calcium Chloride (CaCl₂) **	High absorption capacity, particularly in high humidity environments. Forms a brine upon absorption.[9]	Up to 300%[7]	Not readily regenerable in a lab setting.
Calcium Sulfate (Drierite®)	Rapid drying action but with a lower absorption capacity. Can be regenerated.	~10%	230

Glove Boxes: For the Most Sensitive Compounds

For highly hygroscopic or oxygen-sensitive materials, a glove box provides the ultimate level of protection. A glove box is a sealed container with built-in gloves that allows for manipulation of items within an inert atmosphere, typically nitrogen or argon.[6][12] This ensures that the compound is never exposed to ambient air.

Inert Gas Blanketing: Long-Term Storage and Bulk Quantities

Inert gas blanketing, also known as inerting, is the process of replacing the atmosphere in a storage container with a dry, inert gas like nitrogen or argon.[13][14][15] This technique is ideal for the long-term storage of bulk quantities of hygroscopic or reactive chemicals. A slight positive pressure of the inert gas is maintained to prevent the ingress of atmospheric moisture and oxygen.

Handling Protocols: Precision in a Controlled Environment

Proper handling techniques are as crucial as appropriate storage. The primary objective during handling is to minimize the duration of exposure to the ambient atmosphere.

Protocol 1: Quantitative Weighing of a Hygroscopic Solid using "Weighing by Difference"

This method is the most accurate for weighing hygroscopic solids as it minimizes exposure to air.[2]

Objective: To accurately weigh a specific mass of a hygroscopic solid.

Materials:

• Analytical balance

• Weighing bottle with a ground-glass stopper

• Spatula

• Receiving vessel (e.g., flask, beaker)

• Desiccator with an active desiccant

Procedure:

• Preparation: Place the weighing bottle containing an excess of the hygroscopic solid in a desiccator to cool to room temperature.

• Initial Weighing: Quickly transfer the weighing bottle (with the stopper on) to the analytical balance and record its mass to the nearest 0.1 mg.

• Transfer: Remove the weighing bottle from the balance. Hold it over the receiving vessel and carefully remove the stopper. Use the spatula to transfer a portion of the solid into the receiving vessel.

• Resealing: Promptly replace the stopper on the weighing bottle.

• Final Weighing: Place the weighing bottle back on the analytical balance and record its new mass.

• Calculation: The difference between the initial and final masses is the mass of the solid transferred.

Caption: Workflow for Weighing by Difference.

Protocol 2: Handling Hygroscopic Compounds in a Glove Box

Objective: To safely handle and dispense a highly hygroscopic compound within an inert atmosphere.

Materials:

• Glove box with an active inert gas circulation and purification system

• Hygroscopic compound in a sealed container

• Spatula, weighing paper, and other necessary labware (pre-dried in an oven)

• Waste container

Procedure:

• Preparation: Ensure all necessary equipment (glassware, spatulas, etc.) is thoroughly dried, typically in an oven at >100°C for several hours, and then transferred into the glove box antechamber.[9][16]

• Antechamber Purge: Place the dried equipment and the sealed container of the hygroscopic compound into the glove box antechamber. Evacuate and backfill the antechamber with the inert gas of the glove box. This cycle should be repeated at least three times to remove atmospheric contaminants.[6]

• Transfer into Glove Box: Once the antechamber purge cycles are complete, open the inner door and transfer the items into the main chamber of the glove box.

• Handling: With the glove box gloves, open the container of the hygroscopic compound and perform the necessary manipulations (e.g., weighing, dispensing).

• Cleanup: Securely seal the container of the hygroscopic compound. Place any waste into the designated waste container within the glove box.

• Removal of Items: To remove items from the glove box, place them in the antechamber, seal the inner door, and then open the outer door.

Caption: Glove Box Handling Workflow.

Packaging and Container Selection

The choice of container plays a significant role in protecting hygroscopic materials, especially during long-term storage and shipping. The key parameter to consider is the Water Vapor Transmission Rate (WVTR) , which measures the rate at which water vapor permeates through a material.[5]

Material	Typical WVTR (g/m²·day)	Comments
Glass	~0	Essentially impermeable to water vapor. The primary route of moisture ingress is through the closure.[17]
High-Density Polyethylene (HDPE)	0.4 - 1.0[16][18]	Good moisture barrier. Commonly used for pharmaceutical bottles.
Low-Density Polyethylene (LDPE)	1.0 - 1.5[16][18]	Higher permeability than HDPE.
Polypropylene (PP)	~0.7	Similar to HDPE in barrier properties.
Fluorinated Polymers (e.g., FEP, PFA)	Low	Excellent chemical resistance and good moisture barrier properties.

Note: WVTR values can vary based on material thickness, temperature, and relative humidity.

For highly sensitive compounds, glass containers with high-quality, tight-fitting closures are the preferred choice.[17][19] For less sensitive materials, HDPE or PP containers can be a cost-effective alternative.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Action(s)
Compound is caked or has become a liquid.	- Improper storage container/closure.- Saturated or inactive desiccant.- Exposure to high humidity environment.	- Transfer to a more appropriate container (e.g., glass with a tight-fitting lid).- Regenerate or replace the desiccant.- Handle the compound in a glove box or low-humidity chamber.
Weight of the compound continuously increases during weighing.	- The compound is highly hygroscopic and is absorbing atmospheric moisture.[20][21]	- Use the "weighing by difference" method.- Minimize the time the container is open.- Perform the weighing in a glove box or on a balance with a draft shield containing a desiccant.[22]
Inconsistent analytical results.	- Variable water content in the compound due to inconsistent handling or storage.	- Standardize the handling and storage procedures for all samples and standards.- Determine the water content of the material (e.g., by Karl Fischer titration) and correct the weight accordingly.

Conclusion: A Proactive Approach to Compound Integrity

The successful handling and storage of hygroscopic compounds is not a matter of chance, but a result of a deliberate and informed strategy. By understanding the principles of moisture control, selecting the appropriate storage and handling technologies, and implementing robust protocols, researchers can protect the integrity of their valuable materials. This proactive approach not only ensures the accuracy and reproducibility of experimental data but also upholds the quality, safety, and efficacy of developmental drug products.

References

• Pharma Growth Hub. (2024, March 7). Classification of Hygroscopicity. [Link]

• Allada, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4), 279-286. [Link]

• OIM Chemical. (2022, July 7). Activated Alumina vs Silica Gel. [Link]

• Minghui. (2024, February 6). Desiccant Materials: Types and Comparative Performance Analysis. [Link]

• (2025, November 7). How Much Moisture Desiccant Can Absorb. [Link]

• SSE. (2025, October 17). Comparing Activated Alumina with Other Desiccants: Silica Gel, Molecular Sieve, and Activated Carbon. [Link]

• AGM Container Controls. (2023, March 23). All About Molecular Sieve Desiccants. [Link]

• Hamilton, R. L. (1966). Water Vapor Permeability of Polyethylene and Other Plastic Materials. Bell System Technical Journal, 45(3), 393-415. [Link]

• Boekel Scientific. Lab Desiccator Guide | What Is A Desiccator?. [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. [Link]

• ResearchGate. (n.d.). Hygroscopicity classification of inactive pharmaceutical ingredients studied by conventional method. [Link]

• TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. [Link]

• (2026, January 30). Silica Gel vs Other Desiccants: Complete Comparison Guide for Moisture Control 2025. [Link]

• EPFL. (2022, February 2). Glovebox safety guidelines. [Link]

• Wikipedia. (n.d.). Critical relative humidity. [Link]

• GenFollower. (2026, January 30). Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. [Link]

• Fitosoil. (2020, June 28). Critical Relative Humidity. [Link]

• Building CodeHub. (n.d.). ASTM E104-02 Standard Practice for Maintaining Constant Relative Humidity by Means of Aqueous Solutions. [Link]

• Polymer Synthese Werk. (n.d.). What is the water vapor permeability of PE. [Link]

• Bower, J. H. (1934). Comparative efficiencies of various dehydrating agents used for drying gases (A survey of commercial drying agents). Journal of Research of the National Bureau of Standards, 12(2), 241. [Link]

• (n.d.). Relative humidity using salts. [Link]

• ALWSCI. (2026, February 24). How To Store Standard Solutions: Stability, Containers, Light Protection, And Temperature Control. [Link]

• Clariant. (2014, September 10). Desiccant Types and Performance. [Link]

• Journal of Chemical Education. (2022, May 31). Measurement of the Water Vapor Permeability of Chitosan Films: A Laboratory Experiment on Food Packaging Materials. [Link]

• AGM Container Controls. (2025, March 13). Selecting the Right Desiccant. [Link]

• CMC Klebetechnik GmbH. (2021, February 22). Water vapor permeability of various plastic films. [Link]

• ASTM International. (2020, April 15). ASTM E104-20 - Standard Practice for Maintaining Constant Relative Humidity by Means of Aqueous Solutions. [Link]

• Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance. [Link]

• Forest Products Laboratory. (n.d.). the hygroscopic and antishrink values of chemicals in relation. [Link]

• ResearchGate. (n.d.). Deliquescence Relative Humidities (DRH). [Link]

• Mettler Toledo. (n.d.). School experiments. [Link]

• Pharmaguddu. (2024, November 17). SOP for Controlling and Storage Reference standards. [Link]

• (n.d.). TROUBLESHOOTING GUIDE. [Link]

• LOG Pharma. (2024, August 26). What is WVTR (water vapor transmission rate)?. [Link]

• GasN₂. (2024, May 21). Blanketing: protecting the integrity of your products with inert gas. [Link]

• ASTM International. (2025, October 10). Standard Practice for Maintaining Constant Relative Humidity by Means of Aqueous Glycerin Solutions. [Link]

• Lab Manager. (2015, January 19). How to Extend the Shelf Life of Certified Reference Materials with Transpiration Control Technology. [Link]

• CP Lab Safety. (n.d.). Temperature and Permeability Chart. [Link]

• Science Equip. (n.d.). Plastic vs Glass in Laboratory. [Link]

• Lab Manager. (2013, September 19). Glass or Plastic? Container's Properties Affect the Viscosity of Nanoscale Water. [Link]

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• 2. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
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• 4. Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer - TA Instruments [tainstruments.com]
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• 10. Activated Alumina vs Silica Gel-OIM Chemical [oimchem.com]
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• 22. img.antpedia.com [img.antpedia.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility Issues of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Welcome to the technical support guide for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubility of this compound during their experimental work. We will explore the underlying chemical principles governing its solubility and provide a series of practical, step-by-step troubleshooting strategies.

Section 1: Understanding the Core Problem - FAQs

This section addresses the fundamental reasons behind the solubility challenges associated with this molecule.

Q1: Why is Methyl 2-cyclopentyl-2-(methylamino)acetate HCl poorly soluble in common non-polar organic solvents like DCM, THF, or ethyl acetate?

A: The solubility of a compound is dictated by the principle of "like dissolves like." Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a hydrochloride salt. The presence of the protonated amine (a charged ammonium group, -NH2+) and the chloride counter-ion (Cl-) makes the molecule highly polar and ionic.[1] This ionic character is in stark contrast to the low polarity of solvents such as dichloromethane (DCM), tetrahydrofuran (THF), diethyl ether, or ethyl acetate.[1] The solvent molecules cannot effectively overcome the strong electrostatic forces holding the salt's crystal lattice together, leading to poor solubility.[2]

Q2: In which solvents should I expect Methyl 2-cyclopentyl-2-(methylamino)acetate HCl to be most soluble?

A: Due to its polar, ionic nature, the compound will exhibit the highest solubility in polar protic solvents. These solvents can effectively solvate both the ammonium cation and the chloride anion. Your best options are:

• Water

• Methanol (MeOH)

• Ethanol (EtOH)

Solubility in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) may be moderate but is generally lower than in polar protic solvents.

Section 2: A-to-Z Troubleshooting Workflow

If you are facing solubility issues, this workflow provides a systematic approach from simple physical methods to more definitive chemical modifications.

Caption: A step-by-step decision tree for troubleshooting solubility.

Section 3: Detailed Protocols & Explanations

Step 1: Solvent Selection & Optimization

Q3: My reaction must be performed in DCM. How can I improve solubility without chemical modification?

A: A co-solvent system is often a viable first step. Adding a small percentage (e.g., 5-10% v/v) of a polar solvent like methanol to your DCM can significantly improve solubility.[1] The methanol helps to break up the crystal lattice of the salt, allowing the less polar DCM to better solvate the molecule.

Table 1: Solvent Selection Guide

Solvent Class	Examples	Expected Solubility of HCl Salt	Rationale
Polar Protic	Water, Methanol, Ethanol	High	Excellent solvation of both cation and anion through hydrogen bonding.[1]
Polar Aprotic	DMSO, DMF	Moderate to Low	Can solvate the cation but are less effective at solvating the chloride anion.
Low Polarity	Dichloromethane (DCM), Chloroform	Very Low	Insufficient polarity to overcome the salt's crystal lattice energy.[1]
Non-Polar	Hexanes, Toluene, Diethyl Ether	Insoluble	Incompatible polarity.[1]

Step 2: Physical Dissolution Aids

Q4: Can I just heat the mixture to get it to dissolve?

A: Gentle warming can increase the rate of dissolution and may slightly increase the solubility limit. However, this must be done with caution.[1] Amino acid esters can be susceptible to thermal degradation or hydrolysis, especially if moisture is present.[1] Always monitor for color changes or the appearance of new spots by TLC/LCMS if you apply heat. Sonication and vigorous stirring are generally safer and more effective physical methods to break up solid aggregates and increase the surface area of the solute.[1]

Step 3: Chemical Modification (Conversion to Free Amine)

Q5: The physical methods failed. What is the most reliable way to dissolve the compound in a non-polar solvent?

A: The most effective and standard strategy is to convert the hydrochloride salt to its corresponding free amine.[1] The free amine is neutral, significantly less polar, and readily soluble in a wide range of organic solvents, including DCM, THF, and ethyl acetate.[1] This is achieved by a simple acid-base neutralization.

Caption: Neutralization reaction to generate the soluble free amine.

Protocol 1: In-Situ Conversion to Free Amine for Subsequent Reaction

This protocol is ideal when you want to use the free amine directly in the next step (e.g., a coupling reaction) without isolation.

• Materials:

  • Methyl 2-cyclopentyl-2-(methylamino)acetate HCl (1 equivalent)

  • Anhydrous organic solvent (e.g., DCM)

  • Tertiary amine base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA), 1.0-1.1 equivalents)

  • Inert atmosphere (Nitrogen or Argon)

  • Magnetic stirrer and stir bar

  • Ice bath

• Procedure:

  • To a dry flask under an inert atmosphere, add Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

  • Add anhydrous DCM to create a suspension.

  • Cool the stirred suspension to 0 °C using an ice bath.

  • Slowly add the tertiary amine base (1.0-1.1 equivalents) dropwise to the suspension.

  • Stir the mixture at 0 °C for 15-30 minutes.

  • Observation: You should observe the initial solid (your compound) dissolving. Often, a new, fine white precipitate will form, which is the hydrochloride salt of your tertiary base (e.g., triethylammonium chloride).[1]

  • The resulting mixture, containing the dissolved free amine, can often be used directly in the next reaction step. The precipitated ammonium salt is typically a spectator and does not interfere with many common reactions.

Section 4: Advanced Considerations

Q6: I dissolved my compound in an aqueous buffer, but it precipitated when I adjusted the pH. Why?

A: The solubility of this compound is highly pH-dependent. As an amine salt, it is most soluble at an acidic pH where it exists in its protonated, ionic form. As you increase the pH by adding a base, you deprotonate the ammonium group, forming the neutral free amine. This free amine is significantly less soluble in water than the salt form. The point at which it precipitates is related to its intrinsic solubility and the pKa of the methylamino group. This principle is fundamental to drug absorption and formulation.[3][4]

Q7: I am working in a high-chloride environment (e.g., using HCl as an acidulant). Could this be a problem?

A: Yes, this can lead to the "common ion effect." The solubility of a salt is governed by its solubility product (Ksp). If you are in a solution that already contains a high concentration of chloride ions, it can suppress the dissolution of your hydrochloride salt, potentially even making it less soluble than the free base would be at that pH.[3][5] If this is a concern, using an alternative acid (e.g., methanesulfonic acid) or a different salt form of your compound may be advantageous.[6][7]

References

• Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

• Problem with hydrochloride salt formation/isolation. Reddit r/chemistry. [Link]

• Pharmaceutical Salts Optimization of Solubility or Even More? American Pharmaceutical Review. [Link]

• Precaution on use of hydrochloride salts in pharmaceutical formulation. PubMed. [Link]

• FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER? Journal of Global Pharma Technology. [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. AAPS PharmSciTech. [Link]

• Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs. Crystal Pharmatech. [Link]

• Why are solid phase organics often conjugated to HCl? Chemistry Stack Exchange. [Link]

• Salt Selection in Drug Development. Pharmaceutical Technology. [Link]

• Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. ResearchGate. [Link]

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• 5. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Methyl 2-cyclopentyl-2-(methylamino)acetate HCl Stability in Solution

Prepared by the Senior Application Science Team

Welcome to the technical support center for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of this compound in solution. We will explore the inherent chemical liabilities of the molecule, troubleshoot common degradation issues, and provide robust protocols for stability assessment and optimization.

Section 1: Understanding the Molecule - Inherent Stability Risks

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl possesses two primary functional groups susceptible to degradation in solution: an ester and a secondary amine . The hydrochloride salt form is crucial for enhancing solubility and initial stability but also dictates the starting pH of an unbuffered aqueous solution, which is a critical factor in the degradation kinetics.[1]

• Ester Moiety : The methyl ester is prone to hydrolysis, a reaction where water cleaves the ester bond to form the corresponding carboxylic acid (2-cyclopentyl-2-(methylamino)acetic acid) and methanol.[2] This reaction can be catalyzed by both acids and bases.[2]

• Secondary Amine : The methylamino group is a potential site for oxidation.[3][4] This can be initiated by dissolved oxygen, trace metal ions, or peroxides that may be present as impurities in excipients.[3] Oxidation of amines can lead to a variety of degradation products, including N-oxides and colored byproducts, which can compromise the purity and safety of the product.[4]

Section 2: Frequently Asked Questions (FAQs) on Solution Stability

Here we address the most common questions our team encounters regarding the stability of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Q1: What are the primary degradation pathways for this compound in an aqueous solution?

The two dominant degradation pathways are ester hydrolysis and amine oxidation, as illustrated below. Hydrolysis is often the primary cause of potency loss, while oxidation can lead to the formation of impurities and visible changes in the solution, such as discoloration.[2][3]

Caption: Primary degradation pathways for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in solution.

Q2: How does solution pH impact the stability of the compound?

The pH of the solution is arguably the most critical factor controlling the rate of degradation.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of the ester is a significant concern.[2] While the protonated secondary amine (as the HCl salt) is less susceptible to oxidation, the low pH environment accelerates the cleavage of the ester bond.[3]

• Neutral Conditions (pH ~ 6-8): This range often represents a "sweet spot" of maximum stability. Base-catalyzed hydrolysis is slow, and the amine is still sufficiently protonated to reduce the rate of oxidation.

• Alkaline Conditions (pH > 8): Base-catalyzed hydrolysis becomes extremely rapid.[5][6] Furthermore, as the pH increases, the secondary amine becomes deprotonated (free base form), making it significantly more susceptible to oxidation.[7]

Q3: My solution is developing a yellow or brown tint over time. What is the likely cause?

Discoloration is a classic indicator of oxidative degradation of the amine functional group.[4] This can happen even if the loss of the parent compound is minimal.

Troubleshooting Steps:

• Deoxygenate your solvent: Before preparing the solution, sparge your solvent (e.g., water, buffer) with an inert gas like nitrogen or argon for 15-30 minutes to remove dissolved oxygen.

• Use high-purity solvents and excipients: Peroxides are common impurities in some excipients and can initiate oxidation.[3]

• Incorporate an antioxidant: For long-term storage, consider adding an antioxidant such as Butylated Hydroxytoluene (BHT) or ascorbic acid.[8][9]

• Add a chelating agent: Trace metal ions (e.g., Fe³⁺, Cu²⁺) can catalyze oxidation.[3][10] Adding a small amount of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) can sequester these ions.[11]

• Protect from light: Store solutions in amber vials or protect them from light, as photolysis can generate radicals that initiate oxidation.

Q4: My HPLC analysis shows a consistent loss of the parent peak over time, with a new, more polar peak appearing. What is happening?

This is the characteristic signature of ester hydrolysis. The resulting carboxylic acid is more polar than the parent ester and will therefore have a shorter retention time on a standard reverse-phase HPLC column. To confirm, you can use a mass spectrometer (LC-MS) to check if the mass of the new peak corresponds to the hydrolyzed product.[]

Section 3: Protocols for Stability Assessment

To properly formulate and define storage conditions, a forced degradation study is essential. This allows for the rapid identification of degradation pathways and the development of a stability-indicating analytical method.[13][14]

Protocol 3.1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify likely degradation products and establish the specificity of the analytical method.[15][16]

Objective: To generate degradation products under various stress conditions. Aim for 5-20% degradation of the active ingredient.[13]

Materials:

• Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

• High-purity water

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Stability-indicating HPLC system with UV or MS detector

Workflow:

Caption: Workflow for a comprehensive forced degradation study.

Step-by-Step Procedure:

• Preparation: Prepare a 1 mg/mL stock solution of the compound in high-purity water.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at 60°C. Withdraw aliquots at 2, 8, and 24 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature, as this reaction is often fast.[13] Withdraw aliquots at 5, 15, and 60 minutes. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature. Withdraw aliquots at 2, 8, and 24 hours.

• Thermal Degradation: Heat an aliquot of the stock solution at 60°C. Withdraw samples at 2, 8, and 24 hours.

• Photolytic Degradation: Expose a clear vial of the stock solution to light according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil and kept under the same conditions.

• Analysis: Analyze all samples, including an unstressed control, using a developed stability-indicating HPLC method.[17]

Section 4: Stabilization Strategies

Based on the inherent liabilities of the molecule, several strategies can be employed to optimize its stability in solution.

4.1: pH Control and Buffer Selection

Maintaining an optimal pH is the most effective way to minimize hydrolysis. The goal is to find a pH where both acid- and base-catalyzed hydrolysis are at a minimum, typically between pH 4 and 7.

Buffer System	Useful pH Range	Comments
Citrate Buffer	3.0 - 6.2	Effective, but can chelate metal ions, which may or may not be beneficial depending on the degradation pathway.[8]
Acetate Buffer	3.8 - 5.8	Commonly used and generally inert. Good choice for the lower end of the stability range.
Phosphate Buffer	5.8 - 8.0	Excellent choice for near-neutral pH. Provides good buffering capacity and is pharmaceutically acceptable.

4.2: Use of Stabilizing Excipients

When pH control alone is insufficient, especially for preventing oxidation, the addition of excipients can be highly effective.

Stabilizer Type	Example	Mechanism of Action
Antioxidant	Ascorbic Acid, BHT	Scavenges free radicals and reactive oxygen species that initiate oxidative degradation.[9][11]
Chelating Agent	Disodium Edetate (EDTA)	Complexes with trace metal ions (Fe, Cu) that catalyze oxidative reactions.[11]
Ester Stabilizer	Carbodiimides	Can react with the carboxylic acid formed during hydrolysis, though this is a more complex strategy and requires careful formulation.[11]

By understanding the chemical vulnerabilities of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl and systematically applying the troubleshooting and stabilization strategies outlined in this guide, researchers can significantly improve the reliability of their experiments and the shelf-life of their formulations.

References

• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024). Vertex AI Search.
• Bajagur, K. M., & Mashayekhi, S. O. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC.
• Gourich, W., Song, C. P., Ho, Y. K., et al. (2024).
• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020).
• Oxidation of Secondary and Primary Amines. (n.d.). Source unavailable.
• Sluggett, G. W., et al. (2018). Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite solutions are used for humidity control. PubMed.
• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020). PubMed.
• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). Vertex AI Search.
• The alkaline hydrolysis of esters in aqueous-organic solvent mixtures. (2010). Bradford Scholars - University of Bradford.
• TO STUDY THE KINETICS OF ACID-CATALYSED HYDROLYSIS OF AN ESTER BY TITRIMETRY. (n.d.). eGyanKosh.
• Chemical Stability and Bioadhesive Properties of an Ester Prodrug of Δ9-Tetrahydrocannabinol in Poly (Ethylene Oxide)
• Chemical stability and bioadhesive properties of an ester prodrug of Delta 9-tetrahydrocannabinol in poly(ethylene oxide)
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). Vertex AI Search.
• Forced Degradation Studies for Biopharmaceuticals. (2016). Pharmaceutical Technology.
• Hydrolysis of methyl esters. (1980).
• Elucidating the effect of amine charge state on poly(β-amino ester) degradation using permanently charged analogs. (n.d.). PMC.
• Kinetics of Alkaline Hydrolysis of Synthetic Organic Esters. (n.d.). ChemRxiv.
• Why are alkyl esters of amino acids (e.g., L-Lysine) often supplied in the form of dihydrochloride salts?. (2023). Quora.
• Stability Testing of Active Pharmaceutical Ingredients. (n.d.). BOC Sciences.
• Analytical Techniques In Stability Testing. (2025).
• pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. (1985). PubMed.
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Source unavailable.

Sources

• 1. quora.com [quora.com]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. DSpace [bradscholars.brad.ac.uk]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Elucidating the effect of amine charge state on poly(β-amino ester) degradation using permanently charged analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical Stability and Bioadhesive Properties of an Ester Prodrug of Δ9-Tetrahydrocannabinol in Poly (Ethylene Oxide) Matrices: Effect of Formulation Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical stability and bioadhesive properties of an ester prodrug of Delta 9-tetrahydrocannabinol in poly(ethylene oxide) matrices: effect of formulation additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. carbodiimide.com [carbodiimide.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ajpsonline.com [ajpsonline.com]
• 16. pharmtech.com [pharmtech.com]
• 17. sepscience.com [sepscience.com]

"common pitfalls in experiments with amino acid esters"

Technical Support Center: Amino Acid Esters Current Status: Operational | Agent: Senior Application Scientist

Welcome to the Amino Acid Ester Troubleshooting Hub

User: "My yield is low, my product is an oil instead of a solid, and my optical rotation is off. What is happening?"

Scientist's Log: Amino acid esters are deceptive. They appear simple—protected building blocks for peptide synthesis or prodrug development—but they are kinetically unstable and chemically promiscuous. In my 15 years of bench experience, I have seen projects fail not because of complex coupling chemistry, but because the starting ester was mishandled during "routine" workups.

This guide addresses the three critical failure modes: Instability (Cyclization) , Racemization (Chirality Loss) , and Purification Loss .

Module 1: The Stability Crisis (Diketopiperazine Formation)

The Issue: You neutralized your amino acid ester hydrochloride to perform a coupling, but left it in solution for an hour. Now, the mass spectrum shows a peak at [M-ROH], and your yield is plummeting.

The Mechanism: Autocatalytic Suicide Free amino acid esters (especially dipeptide esters) are prone to Diketopiperazine (DKP) formation. This is an intramolecular cyclization where the N-terminal amine attacks the ester carbonyl, ejecting the alcohol protecting group and forming a stable 6-membered ring.

• Critical Factor: This reaction is base-catalyzed .[1][2] It proceeds rapidly at pH > 8.

• Sequence Dependence: Proline (Pro) and Glycine (Gly) residues accelerate this reaction due to conformational favorability (cis-peptide bond formation).

Visualization: The DKP Trap

Caption: Figure 1. The irreversible cyclization of dipeptide esters into diketopiperazines (DKP) under basic conditions.

Troubleshooting Protocol: Preventing DKP

Variable	Recommendation	The "Why" (Causality)
Storage Form	HCl Salt (Solid)	The protonated amine ( ) is non-nucleophilic. It cannot attack the ester carbonyl [1].
Neutralization	In-situ only	Never isolate the free base as an oil if possible. Neutralize during the coupling reaction.
Temperature	< 0°C	DKP formation follows pseudo-first-order kinetics. Lowering T reduces the rate constant ( ) significantly [2].
Solvent	DCM or CHCl3	Avoid polar aprotic solvents (DMF/DMSO) for storage; they stabilize the transition state of the cyclization.

Module 2: The Chirality Crisis (Racemization)

The Issue: "I started with L-Phenylalanine ethyl ester, but my final product is a 60:40 mix of enantiomers."

The Mechanism: Proton Abstraction The alpha-proton of an amino acid ester is acidic (

, but lower in activated derivatives). Strong bases or prolonged exposure to base can remove this proton, forming a planar enolate. When the proton returns, it has no preference for the top or bottom face, resulting in a racemic mixture.

The "Base" Debate: Not all bases are created equal. Steric hindrance is your friend.

• Triethylamine (TEA): High risk. Small, nucleophilic, and strong enough to abstract protons.

• DIPEA (Hünig's Base): Medium risk. Bulky, but still basic.

• 2,4,6-Collidine (TMP): Lowest risk.[3] Highly sterically hindered and weaker (

  ), sufficient to neutralize HCl salts but poor at abstracting alpha-protons [3].

Visualization: The Path to Racemization

Caption: Figure 2. Base-catalyzed racemization mechanism via direct enolization of the alpha-carbon.

Protocol: Preserving Optical Purity

• Switch Bases: If you observe racemization with TEA, switch to Collidine (TMP) or N-Methylmorpholine (NMM) .

• Limit Exposure: Do not "pre-activate" or "pre-neutralize" for long periods. Add the base last to the reaction mixture if possible.

• Use Additives: In coupling reactions, use HOBt or Oxyma .[3] These create activated esters that are less prone to oxazolone formation (a secondary racemization pathway) compared to carbodiimides alone [3].

Module 3: The Purity Crisis (Purification & Handling)

The Issue: "My compound vanished on the silica column." or "I recovered a different compound."

The Mechanism: Silica Acidity Standard silica gel is slightly acidic (

).

• Adsorption: Free amine esters bind tightly to acidic silanols, causing severe tailing and mass loss.

• Decomposition: The acidity can catalyze hydrolysis of the ester back to the carboxylic acid.

Troubleshooting Guide: Purification

Method	Protocol Adjustment
Silica Gel (Normal Phase)	The "TEA Wash": Pre-equilibrate the column with 1% Triethylamine (TEA) in your eluent. This neutralizes the acidic sites. Warning: TEA can catalyze racemization (see Module 2), so keep fractions cold and evaporate immediately.
Mobile Phase Modifier	Use 1% in MeOH/DCM mixtures. Ammonia is volatile and easier to remove than TEA.
Alternative Stationary Phase	Neutral Alumina: Use instead of silica. It is less acidic and tolerates sensitive amines better.
Reverse Phase (C18)	Use 0.1% TFA or Formic Acid buffers. The ester is stable in acidic buffers, and the amine remains protonated (soluble).

Frequently Asked Questions (FAQ)

Q: Can I store amino acid ester free bases in the freezer? A: No. Even at -20°C, free bases (especially oils) can slowly cyclize or hydrolyze if any moisture is present. Always convert them to the HCl or Tosylate (pTsOH) salt for long-term storage. These crystalline salts are stable for years [4].

Q: Why is my methyl ester hydrolyzing faster than my t-butyl ester? A: Sterics and electronics. Methyl esters are unhindered and highly electrophilic, making them susceptible to rapid hydrolysis. t-Butyl esters are bulky and resistant to base-catalyzed hydrolysis (but very sensitive to acid).

Q: I need to extract the free base from water. Which solvent should I use? A: Use DCM (Dichloromethane) or EtOAc (Ethyl Acetate) .

• Protocol: Dissolve salt in minimal water -> Cool to 0°C -> Add saturated

  or -> Extract immediately into organic solvent -> Dry over -> Evaporate < 30°C.

• Tip: Do not use strong bases like NaOH for extraction; carbonate is sufficient (

  ) and safer for the ester.

References

• Goolcharran, C., & Borchardt, R. T. (1998).[1][4] Kinetics of diketopiperazine formation using model peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288.[1] Link

• Wang, J., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 7(50), 46686–46698. Link

• Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for the Prevention of Racemization during the Synthesis of Peptides.[3] Journal of Organic Chemistry. (Contextual citation based on established peptide synthesis protocols regarding base selection).

• Bachem Technical Guides. (2023). Handling and Storage of Amino Acid Derivatives. (General industry standard for peptide storage). Link

Sources

• 1. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Welcome to the technical support center for the synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, we will address common challenges, explain the causality behind experimental choices, and provide validated protocols to improve your yield and purity.

The most common and reliable method for synthesizing this target molecule is through the reductive amination of a suitable α-ketoester, Methyl 2-cyclopentyl-2-oxoacetate, with methylamine. This one-pot reaction is highly efficient but can be prone to issues that affect yield and purity. This guide focuses on troubleshooting this specific pathway.

Troubleshooting Guide: Common Synthesis Issues

This section addresses specific problems you may encounter during the synthesis of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. Each question details potential causes and provides actionable solutions.

Q1: Why is my overall yield of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl consistently low?

Low yield is the most frequent issue, often stemming from incomplete reactions or side-product formation. The primary causes can be traced to the imine formation step or the reduction step.

Potential Cause 1: Inefficient Imine Formation The reaction begins with the formation of an imine intermediate from the keto-ester and methylamine. This is a reversible equilibrium reaction.[1] If the equilibrium is not driven towards the imine, the subsequent reduction step will be inefficient.

• Solution:

  • pH Control: Imine formation is catalyzed by mild acid. The addition of a catalytic amount of acetic acid can significantly accelerate the reaction.[2][3] However, strongly acidic conditions will protonate the amine, rendering it non-nucleophilic.

  • Water Removal: The formation of the imine releases a molecule of water.[1] While many modern protocols using specific reducing agents tolerate water, in some setups, using a dehydrating agent like anhydrous MgSO₄ or molecular sieves can shift the equilibrium favorably.

Potential Cause 2: Ineffective Reducing Agent The choice and handling of the reducing agent are critical. Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is the preferred reagent for this transformation.[4] It is mild enough not to reduce the starting keto-ester but is highly effective at reducing the iminium ion formed in situ.[2][3]

• Solution:

  • Reagent Quality: STAB is moisture-sensitive.[5] Use a freshly opened bottle or ensure the reagent has been stored in a desiccator. Poor-quality or old STAB is a common cause of failed reactions.

  • Staged Addition: While STAB allows for a one-pot procedure, adding it after allowing the keto-ester and amine to stir for a short period (e.g., 30-60 minutes) can sometimes improve yields by allowing the imine concentration to build.[6]

  • Alternative Reducing Agents: While STAB is often optimal, other reagents can be used. Sodium cyanoborohydride (NaBH₃CN) is also selective for imines but is highly toxic.[6] Sodium borohydride (NaBH₄) can be used, but it will also reduce the starting ketone, potentially leading to alcohol byproducts and lower yields. If using NaBH₄, it must be added after imine formation is complete.[5][6]

Potential Cause 3: Side Reactions The primary side reaction is the reduction of the starting keto-ester to the corresponding α-hydroxy ester, Methyl 2-cyclopentyl-2-hydroxyacetate. This occurs if the reducing agent is not selective for the imine.

• Solution:

  • As mentioned, using a selective reducing agent like STAB is the best way to avoid this.[2][4] It is specifically chosen because its reduction rate for iminium ions is much faster than for ketones.[2]

Q2: My final product is an oil and won't crystallize as the HCl salt. What's going wrong?

Difficulty in forming a crystalline hydrochloride salt is typically due to impurities or incorrect stoichiometry during salt formation.

Potential Cause 1: Presence of Impurities Oily impurities can inhibit crystallization, causing your product to "oil out." The most common impurity is the unreacted free base of the product or residual solvents.

• Solution:

  • Thorough Work-up: Ensure the organic layer containing your product (the free base) is washed thoroughly to remove any water-soluble contaminants. A wash with brine can help break emulsions and dry the organic layer.

  • Purification of the Free Base: Before forming the salt, consider purifying the free base amine by flash column chromatography on silica gel. This will remove non-basic impurities and unreacted starting material.

  • Complete Solvent Removal: Ensure all extraction solvents (e.g., ethyl acetate, dichloromethane) are completely removed under reduced pressure before attempting salt formation. Residual solvent is a major cause of oiling out.

Potential Cause 2: Incorrect Salt Formation Procedure The method of adding the acid and the choice of solvent are crucial for obtaining a crystalline solid.

• Solution:

  • Solvent Choice: The ideal solvent for HCl salt formation is typically a non-polar solvent in which the free base is soluble but the HCl salt is not. Common choices include diethyl ether, methyl tert-butyl ether (MTBE), or a mixture of ethyl acetate and hexanes.

  • Controlled Acid Addition: Dissolve the purified free base in your chosen solvent. Then, slowly add a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or HCl in dioxane) dropwise with vigorous stirring. Adding the acid too quickly can cause the product to precipitate as an amorphous solid or oil.

  • Stoichiometry: Use a slight excess (e.g., 1.05 to 1.1 equivalents) of HCl to ensure complete protonation. However, a large excess can sometimes contribute to hygroscopic or oily products.

  • Seeding: If you have a small amount of crystalline product from a previous batch, adding a "seed" crystal can induce crystallization.

  • Scratching: Scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites and initiate crystallization.

Q3: My NMR spectrum shows multiple products. What are the likely impurities?

Besides the starting material, several byproducts can form during reductive amination.

• Impurity 1: Methyl 2-cyclopentyl-2-hydroxyacetate: This results from the direct reduction of the keto group. As discussed in Q1, this is minimized by using the imine-selective reducing agent STAB.[2]

• Impurity 2: Dialkylated Product (Tertiary Amine): While less common in this specific reaction, over-alkylation can occur in some reductive aminations.[6] This would involve the newly formed secondary amine reacting with another molecule of the keto-ester. This is generally minimized by using a moderate excess of the primary amine.

• Impurity 3: Unreacted Methyl 2-cyclopentyl-2-oxoacetate: This indicates an incomplete reaction. Check the quality and stoichiometry of your amine and reducing agent. Monitor the reaction by TLC or LCMS to ensure the starting material is consumed before work-up.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of reductive amination with Sodium Triacetoxyborohydride (STAB)?

The reaction proceeds in two main stages within the same pot:

• Iminium Ion Formation: The nitrogen of methylamine acts as a nucleophile, attacking the carbonyl carbon of the keto-ester. After a proton transfer, a molecule of water is eliminated to form an imine. In the presence of the acetic acid byproduct from STAB, this imine is protonated to form a highly electrophilic iminium ion.[3]

• Hydride Reduction: The STAB, a mild hydride donor, then selectively delivers a hydride (H⁻) to the carbon of the iminium ion, reducing the C=N bond to a C-N single bond and yielding the final secondary amine product.[2]

Below is a diagram illustrating this mechanistic pathway.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. Sodium triacetoxyborohydride [organic-chemistry.org]
• 3. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

A Guide to Understanding and Investigating Degradation Products

As a Senior Application Scientist, this guide is designed to provide you with the foundational knowledge and practical troubleshooting steps for managing the stability of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in your research. Understanding potential degradation is not merely a quality control exercise; it is fundamental to ensuring data integrity, reproducibility, and the ultimate success of your development program. This document moves beyond simple protocols to explain the chemical rationale behind stability challenges and analytical solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability and degradation of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.

Q1: What are the most likely degradation pathways for this molecule?

A1: Based on its chemical structure, which features an α-amino ester, the two most probable degradation pathways are hydrolysis and oxidation.

• Hydrolytic Degradation: The methyl ester functional group is susceptible to cleavage, particularly under acidic or basic conditions.[1] This reaction, known as hydrolysis, would cleave the ester bond to yield 2-cyclopentyl-2-(methylamino)acetic acid and methanol. The reaction is catalyzed by the presence of water and can be significantly accelerated by pH changes. Given that the compound is an HCl salt, solutions may be slightly acidic, potentially favoring slow acid-catalyzed hydrolysis over time.

• Oxidative Degradation: The secondary amine (the methylamino group) is a potential site for oxidation.[2] Exposure to oxidizing agents, or even atmospheric oxygen over long periods (autoxidation), can lead to the formation of various products, including the corresponding N-oxide or other more complex species. Free radical mechanisms, often initiated by light or trace metal impurities, can also contribute to oxidative degradation.[2]

Q2: What are the standard stress conditions recommended for investigating the stability of this compound?

A2: To proactively identify potential degradants, forced degradation (or stress testing) studies are essential. These studies are mandated by regulatory bodies like the ICH to ensure the specificity of stability-indicating analytical methods.[3][4] The typical conditions are:

Stress Condition	Typical Reagents and Conditions	Rationale
Acid Hydrolysis	0.1 M to 1 M HCl at room temperature or elevated (40-60°C)	To simulate acidic environments and catalyze ester hydrolysis.[1][5]
Base Hydrolysis	0.01 M to 0.1 M NaOH at room temperature	To accelerate base-catalyzed ester hydrolysis (saponification).[1][5]
Oxidation	3% to 30% Hydrogen Peroxide (H₂O₂) at room temperature	To intentionally oxidize susceptible functional groups like the secondary amine.[3]
Thermal Degradation	Dry heat (e.g., 60-80°C) for several days	To assess the intrinsic thermal stability of the molecule in its solid state.[4]
Photostability	Exposure to controlled UV and visible light (ICH Q1B options)	To identify any light-sensitive liabilities that could lead to photodegradation.[3][6]

The goal of these studies is not to destroy the molecule completely but to induce a target degradation of 5-20%, which is sufficient to detect and identify potential impurities that could form under normal storage conditions.[7]

Q3: How should I store and handle Methyl 2-cyclopentyl-2-(methylamino)acetate HCl to minimize degradation?

A3: Based on the likely degradation pathways:

• Storage: The solid material should be stored in a tightly sealed container, protected from light, and kept in a cool, dry place. A freezer (e.g., -20°C) is ideal for long-term storage to minimize both hydrolytic and thermal degradation rates.

• Handling Solutions: Prepare solutions fresh whenever possible. If solutions must be stored, use a buffered system (if compatible with your experiment) to maintain a stable pH, preferably on the slightly acidic side where many amino esters exhibit maximal stability. Store solutions at 2-8°C and protect them from light. Avoid using aqueous buffers that could promote microbial growth, which might also affect the compound's integrity.

Q4: What are the first signs that my sample might be degrading?

A4:

• Visual Inspection: Changes in the physical appearance of the solid, such as discoloration (e.g., yellowing) or clumping, can indicate degradation. For solutions, look for cloudiness, precipitation, or color changes.

• Chromatographic Analysis: The most reliable indicator is the appearance of new, unexpected peaks in your chromatogram (e.g., HPLC, LC-MS) or a decrease in the area of the main compound peak without a corresponding change in concentration.

• pH Shift: For unbuffered aqueous solutions, degradation via hydrolysis can alter the pH over time.

Section 2: Troubleshooting Guides

Guide 1: Investigating Unexpected Peaks in a Chromatogram

Encountering unexpected peaks during analysis is a common challenge. This workflow provides a systematic approach to identifying their source.

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. pharmtech.com [pharmtech.com]
• 3. scispace.com [scispace.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Visualization of the photodegradation of a therapeutic drug by chemometric-assisted fluorescence spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biopharminternational.com [biopharminternational.com]

Technical Support Center: Troubleshooting Unexpected Results with Cyclopentylamine Derivatives

Welcome to the technical support center for cyclopentylamine derivatives. This guide is designed for researchers, chemists, and drug development professionals who work with this versatile class of compounds. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying chemical principles to help you diagnose and resolve unexpected experimental outcomes. This document is structured as a series of troubleshooting guides and FAQs to directly address common challenges in synthesis, purification, analysis, and handling.

Section 1: Synthesis & Reaction-Related Issues

Unexpected outcomes in synthesis are common, but a systematic approach can quickly identify the root cause. Most issues trace back to reagent quality, reaction conditions, or competing side reactions.

Q1: My reductive amination of cyclopentanone to form the primary amine is giving a low yield and several byproducts. What's going wrong?

A1: Reductive amination is a cornerstone reaction, but its success hinges on carefully balancing the rates of imine formation and reduction. A low yield of the desired primary amine is typically due to side reactions or suboptimal conditions.

Common Causes & Solutions:

• Dicyclopentylamine Formation: The most common byproduct is the secondary amine, formed when the desired cyclopentylamine product reacts with another molecule of cyclopentanone.

  • Causality: This occurs if the concentration of the primary amine builds up before all the cyclopentanone is consumed. The primary amine is often more nucleophilic than ammonia.

  • Solution: Use a significant molar excess of the ammonia source (e.g., 3-5 equivalents). This statistically favors the reaction of cyclopentanone with ammonia over the newly formed primary amine.[1] Also, consider a slow addition of the reducing agent to keep the concentration of the product amine low during the reaction.

• Catalyst Inactivity or Inefficiency: The choice and condition of your catalyst are critical.

  • Causality: Catalysts like Raney Nickel can lose activity over time or if handled improperly. Other catalysts may require specific conditions to be effective.[1]

  • Solution: For industrial-scale synthesis, Raney Nickel is common but requires high pressure and temperature (120-180°C, 50-110 kg/cm ²).[1] For lab-scale synthesis under milder conditions, consider alternative catalysts like Ru/Nb₂O₅, which can be effective at lower temperatures and pressures (e.g., 90°C, 2 MPa H₂).[1] Ensure your catalyst is fresh or properly activated.

• Aldol Condensation: Cyclopentanone can undergo a self-condensation reaction under basic or acidic conditions, consuming your starting material.

  • Causality: This side reaction is favored by prolonged reaction times at elevated temperatures.

  • Solution: Maintain strict temperature control and monitor the reaction to avoid unnecessarily long reaction times.

Below is a diagram illustrating the competing reaction pathways.

Caption: Competing pathways in reductive amination.

Q2: My amide or sulfonamide coupling reaction with a cyclopentylamine derivative is sluggish or failing. What should I check?

A2: Coupling reactions are generally reliable, but failure often points to fundamental issues with reagents or the reaction environment. A systematic check is the best approach.[2]

Troubleshooting Workflow:

• Reagent Purity:

  • Cyclopentylamine: The amine can absorb water and carbon dioxide from the air, forming a carbamate salt which is unreactive.[3] Purify the amine by distillation from potassium hydroxide (KOH) pellets before use.[3]

  • Acyl/Sulfonyl Chloride: These reagents are highly sensitive to moisture and can hydrolyze back to the carboxylic/sulfonic acid, which will not react under standard coupling conditions. Use a fresh bottle or redistill if necessary.

  • Solvent: Ensure you are using an anhydrous solvent. Moisture can quench reagents.

• Reaction Conditions:

  • Base: A non-nucleophilic base (e.g., triethylamine, DIPEA) is required to scavenge the HCl produced. Ensure you are using at least one equivalent, and that the base is pure and dry.

  • Temperature: While many couplings run at room temperature, sterically hindered substrates may require gentle heating. Conversely, if the reaction is messy, cooling to 0 °C during reagent addition can minimize side reactions.[4]

• Workup Issues:

  • Product Solubility: Your product might be more water-soluble than expected. If you cannot find your product in the organic layer after an aqueous workup, check the aqueous layer.[5]

Caption: Troubleshooting workflow for a failed coupling reaction.

Section 2: Purification Challenges

The basic and polar nature of cyclopentylamine derivatives can introduce difficulties in workup and chromatography.

Q3: My cyclopentylamine derivative streaks severely during silica gel chromatography. How can I get clean separation?

A3: This is a classic problem. The basic amine group interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel via an acid-base interaction. This leads to poor peak shape and often irreversible adsorption.

Solutions:

• Basic Modifier in Eluent: Add a small amount of a volatile base to your mobile phase to neutralize the acidic sites on the silica.

  • Protocol: Add 0.5-1% triethylamine (Et₃N) or 2-3 drops of aqueous ammonia per liter of your eluent system (e.g., Hexane/Ethyl Acetate). This will compete with your product for binding to the silica, allowing it to elute properly.

• Use a Different Stationary Phase: If streaking persists, switch to a more inert stationary phase.

  • Alumina (Basic or Neutral): Aluminum oxide is a good alternative for purifying basic compounds.

  • Treated Silica: Consider using silica gel that has been end-capped or treated to be less acidic.

• Convert to a Salt: If applicable, you can temporarily protect the amine (e.g., as a Boc-carbamate), perform the chromatography on the neutral compound, and then deprotect it. This adds steps but can be very effective.

Section 3: Analytical & Characterization Problems

Ambiguous analytical data can be misleading. Understanding the common spectroscopic features of cyclopentylamines is key.

Q4: I'm having difficulty getting sharp, reproducible peaks for my cyclopentylamine derivatives in GC-MS. What are the likely causes?

A4: Gas chromatography of amines can be challenging due to their polarity and basicity, which can cause interactions with the GC system. Furthermore, differentiating isomers can be difficult with standard MS.[6]

Troubleshooting GC-MS Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Broad, Tailing Peaks	Interaction of the basic amine with active sites (silanols) in the injector liner or on the column.	Use a deactivated liner (e.g., silanized glass wool). Use a column specifically designed for amine analysis (e.g., a "WAX" or amine-deactivated column).[7]
Poor Sensitivity / No Peak	The compound may be too polar or non-volatile. It could also be decomposing in the hot injector.	Derivatize the amine (e.g., acylation, silylation) to make it more volatile and less polar. Lower the injector temperature.[7]
Changing Retention Times	Column degradation due to repeated injection of basic analytes. System leaks.	Condition the column regularly. Check for leaks in the system, especially at the septum and column fittings.[7]
Inability to Distinguish Isomers	Mass spectrometry often produces identical or very similar fragmentation patterns for structural isomers.	Use a high-resolution capillary column to achieve baseline chromatographic separation. If available, specialized techniques like Molecular Rotational Resonance (MRR) spectroscopy can unambiguously distinguish isomers.[6]

Section 4: Stability & Storage

Proper handling and storage are crucial for maintaining the integrity of cyclopentylamine and its derivatives.

Q5: My bottle of cyclopentylamine has turned yellow. Is it still good to use, and how should I store it?

A5: The yellow or brown discoloration is a common sign of degradation, likely due to air oxidation. Additionally, clear liquid may have absorbed atmospheric CO₂ and water to form non-volatile carbamate salts.[3][8] Using the reagent as-is will likely lead to lower yields and impurities.

Purification and Storage Protocol:

It is highly recommended to purify the amine before use.

Protocol: Purification of Cyclopentylamine

• Setup: Assemble a simple distillation apparatus in a fume hood. Ensure all glassware is oven-dried and cooled under an inert atmosphere.[2]

• Drying: Place several pellets of potassium hydroxide (KOH) in the distillation flask with the cyclopentylamine. The KOH will react with and remove both water and any dissolved CO₂.[3]

• Distillation: Heat the flask gently to distill the cyclopentylamine (Boiling Point: 106-108 °C).[3] Collect the clear, colorless distillate.

• Storage: Store the purified amine in a clean, dry amber glass bottle with a tightly sealed cap.[8] Purge the headspace with an inert gas like argon or nitrogen before sealing. Store in a cool, dark, and well-ventilated area away from acids and oxidizing agents.[3][8]

Frequently Asked Questions (FAQs)

• What is the pKa of cyclopentylamine?

  • The pKa of the conjugate acid (cyclopentylammonium) is approximately 10.65, indicating it is a moderately strong base.[3]

• Is cyclopentylamine soluble in water?

  • Yes, it is miscible with water, largely due to hydrogen bonding.[8] This also means it can be difficult to remove from aqueous layers during an extraction.

• What safety precautions should be taken?

  • Cyclopentylamine is flammable and corrosive. It can cause severe skin burns and eye damage. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.[9]

References

• Cas 1003-03-8,Cyclopentylamine | lookchem. Lookchem. Available at: [Link]

• TROUBLESHOOTING GUIDE. Restek. Available at: [Link]

• How to Troubleshoot a Reaction - Department of Chemistry : University of Rochester. University of Rochester Chemistry Department. Available at: [Link]

• US20140206867A1 - Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof - Google Patents. Google Patents.

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. University of Rochester Chemistry Department. Available at: [Link]

• How MRR Spectroscopy Overcomes MS, GC Challenges | Labcompare.com. Labcompare. Available at: [Link]

• Intelligent Agilent GC/MS/MS Conquering Analytical Challenges. Agilent Technologies. Available at: [Link]

Sources

• 1. Buy Cyclopentamine | 102-45-4 [smolecule.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. lookchem.com [lookchem.com]
• 4. US20140206867A1 - Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof - Google Patents [patents.google.com]
• 5. How To [chem.rochester.edu]
• 6. labcompare.com [labcompare.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. Page loading... [wap.guidechem.com]
• 9. Cyclopentylamine 99 1003-03-8 [sigmaaldrich.com]

Technical Support Center: Preventing Hydrolysis of Methyl Ester Compounds

Introduction

Methyl esters are ubiquitous in organic synthesis and drug development, serving as both protective groups and pharmacophores. However, their electrophilic carbonyl carbon makes them inherently susceptible to nucleophilic attack by water, leading to hydrolysis into the parent carboxylic acid and methanol.[1] This process is catalyzed by both acids (

mechanism) and bases ( mechanism), and further accelerated by biological esterases.

This guide provides a self-validating system for preserving methyl ester integrity through synthesis, workup, storage, and structural design.

Module 1: Reaction Optimization & Workup Protocols

Q: My methyl ester hydrolyzes during aqueous workup. How do I stop this?

A: The "Standard Aqueous Workup" is the most common failure point. Hydrolysis rates differ by orders of magnitude depending on pH. You must decouple your product from the catalytic species (

or ) immediately.

The "Safe-Zone" Protocol

• Mechanism: Hydrolysis minima for most methyl esters occur between pH 4.0 and 6.0 . At this range, neither the proton-catalyzed nor hydroxide-catalyzed mechanisms are dominant.[1]

• Buffer Strategy: Never use unbuffered water or strong bicarbonate washes for highly labile esters. Use a 0.5 M Phosphate Buffer (pH 5.5) or Saturated Ammonium Chloride (

  ) .

Step-by-Step: The "Cold & Fast" Workup

• Quench: Cool reaction mixture to 0°C (ice bath).

• Dilution: Dilute with a non-polar solvent (e.g.,

  or Toluene) before adding aqueous phase. This partitions the ester into the organic layer, shielding it from aqueous nucleophiles.

• Wash:

  • Do not use 1M NaOH or 1M HCl.

  • Use cold (4°C) pH 5.5 Phosphate Buffer .

  • Tip: If removing acid, use saturated

    only if the contact time is <2 minutes and immediately followed by a brine wash.

• Drying: Dry organic layer over anhydrous

  (neutral) rather than (slightly acidic) if the ester is acid-labile.

• Concentration: Do not heat the water bath above 30°C during rotary evaporation.

Q: Can I avoid aqueous workup entirely?

A: Yes. For highly sensitive esters, use Non-Aqueous Workup methods:

• Filtration: If your byproduct is a solid precipitate (e.g., urea from EDC coupling), dilute with cold

  , chill to -20°C to maximize precipitation, and filter through Celite.

• Scavenger Resins: Use amine-functionalized polystyrene resins to scavenge excess acid chlorides or acids without introducing water.

Module 2: Storage & Stability

Q: My compound degrades in the freezer. Why?

A: "Dry" solvents are rarely dry enough. A solvent with 50 ppm water contains enough molar equivalents to hydrolyze milligrams of product over months.

Storage Best Practices

Factor	Recommendation	Mechanistic Rationale
Solvent	DMSO-d6 (Dry) or Solid State	Protic solvents (MeOH) promote transesterification. DMSO is non-nucleophilic but hygroscopic; use ampules.
Temperature	-20°C or -80°C	Arrhenius equation dictates that lowering T by 10°C roughly halves the hydrolysis rate.
Container	Amber Glass + Parafilm	Prevents photochemical degradation and moisture ingress.
Desiccant	P2O5 or Silica Gel Packet	Maintains local humidity near 0%.

Q: Is my ester stable in DMSO stock solutions? A: Generally yes, if the DMSO is anhydrous. However, DMSO is hygroscopic. Once water enters, DMSO can actually catalyze hydrolysis by solvating the transition state. Recommendation: Store as a lyophilized powder and reconstitute immediately before use.

Module 3: Structural Design (Drug Development)

Q: My methyl ester is metabolically unstable in plasma (esterases). How do I fix this?

A: This is an enzymatic issue, not just chemical. Carboxylesterases (CES1/CES2) rapidly cleave accessible methyl esters. You must block the enzyme's approach to the carbonyl carbon.

Strategy 1: Steric Shielding

Increasing the "Inaccessible Solid Angle" (

) around the carbonyl carbon drastically reduces hydrolysis rates.

• Alpha-Substitution: Introducing a methyl or gem-dimethyl group at the

  -position creates a "steric wall."

  • Example: Ibuprofen methyl ester (unhindered) vs.

    -gem-dimethyl analogs.

• The "Isopropyl Arm": Replacing the methyl group with an isopropyl or tert-butyl group is effective but changes the molecule. Instead, place the bulk next to the ester.

  • Reference: Research on NIR bioluminescence probes showed that an isopropyl shielding arm made an ester 140-fold more resistant to spontaneous hydrolysis and 67-fold more resistant to esterases [4].[2]

Strategy 2: Bioisosteres

If the methyl ester is purely a pharmacophore and not a prodrug handle, replace it with a hydrolytically stable isostere:

• 1,2,4-Oxadiazole: Mimics the ester electronics and geometry but is stable to esterases.

• Ketone: Lacks the leaving group (-OMe) required for hydrolysis.

• Amide: The

  lone pair donation makes the carbonyl less electrophilic (resonance stabilization), reducing susceptibility to nucleophilic attack.

Visualizing the Logic

Diagram 1: The Hydrolysis Threat & Prevention

This diagram illustrates the competing mechanisms of hydrolysis and how specific interventions block them.

Caption: Mechanistic pathways of methyl ester hydrolysis (

/ ) and critical control points for intervention.

Diagram 2: Workup Decision Tree

Follow this logic to select the safest purification route.

Caption: Decision matrix for selecting workup conditions to minimize hydrolytic stress on labile methyl esters.

Troubleshooting Guide

Scenario 1: "I see the Carboxylic Acid spot on TLC during the reaction."

• Diagnosis: Your reaction conditions are too harsh (likely adventitious water + heat).

• Fix: Add molecular sieves (3Å or 4Å) to the reaction vessel. Switch to a non-nucleophilic base (e.g., DIPEA instead of

  ) if possible.

Scenario 2: "My yield dropped 40% after silica column chromatography."

• Diagnosis: Silica gel is slightly acidic and retains water.

• Fix: Pre-treat your silica column with 1% Triethylamine (

  ) in Hexanes. This neutralizes the acidic sites on the silica surface. Alternatively, use neutral alumina.

Scenario 3: "The ester hydrolyzes during LC-MS analysis."

• Diagnosis: The mobile phase (Water/Acetonitrile + 0.1% Formic Acid) is acidic.

• Fix: This is an artifact of analysis, not sample degradation. Switch to a neutral buffer (10mM Ammonium Acetate) for the LC-MS run to confirm stability.

References

• BenchChem Technical Support. (2025). Preventing Hydrolysis During the Workup of Esterification Reactions.[3] BenchChem. Link

• Taft, R. W. (1952).[4] Polar and Steric Substituent Constants for Aliphatic and o-Benzoate Groups from Rates of Esterification and Hydrolysis of Esters.[4] Journal of the American Chemical Society, 74(12), 3120-3128. Link

• Buchwald, P., & Bodor, N. (1999). Quantitative Structure-Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters. Journal of Medicinal Chemistry, 42(25), 5160-5168. Link

• Luciano, M. P., et al. (2019). Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes.[2][5] ACS Chemical Biology, 14(7). Link

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification.[6]Link

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reaction Conditions for Mannich Bases

Introduction

The Mannich reaction is a cornerstone three-component condensation that forges a β-amino carbonyl compound, or "Mannich base," from an active hydrogen compound, an aldehyde (commonly formaldehyde), and a primary or secondary amine.[1][2][3][4] This reaction is a powerful tool for creating carbon-carbon bonds and introducing nitrogen-containing moieties, making it invaluable in the synthesis of pharmaceuticals, natural products, and other complex molecules.[5][6][7]

Despite its utility, the multicomponent nature of the Mannich reaction presents unique optimization challenges. Researchers frequently encounter issues with low yields, competitive side reactions, and difficult product purifications. This guide, structured as a series of troubleshooting scenarios and frequently asked questions, provides in-depth, field-proven insights to help you navigate these challenges and achieve robust, reproducible results.

I. Troubleshooting Guide: Common Experimental Issues

This section addresses the most common problems encountered during the synthesis of Mannich bases. Each issue is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions and protocols.

Problem 1: Low or No Product Yield

Question: "My Mannich reaction is giving a very low yield or no product at all. What are the common causes and how can I fix it?"

Answer: Low or nonexistent yield is the most frequent issue and can stem from several factors, from reagent quality to sub-optimal reaction conditions. A systematic approach is crucial for diagnosis.[8]

Potential Causes & Solutions:

• Reagent Quality and Activity:

  • Aldehyde Source: Paraformaldehyde can be a common point of failure if it's old or of poor quality.[8] Ensure you are using fresh, dry paraformaldehyde. For reactions sensitive to depolymerization rates, consider using an aqueous formaldehyde solution (formalin) or trioxane.

  • Amine Salt: If using an amine salt (e.g., dimethylamine hydrochloride), ensure it has been stored correctly to prevent degradation.[8]

  • Active Hydrogen Compound: Impurities in the ketone, ester, or other C-H acidic starting material can lead to undesired side reactions, consuming reagents and lowering the yield.[8] Verify purity by NMR or GC-MS before starting.

• Iminium Ion Formation is Sluggish: The reaction hinges on the formation of an electrophilic iminium ion from the aldehyde and amine.[1][2][3] If this step fails, the reaction will not proceed.

  • Pre-formation: For less reactive amines or aldehydes, or when using base-sensitive substrates, consider a two-step procedure. First, pre-form the iminium ion (or its precursor, a hemiaminal) by stirring the amine and aldehyde together, often with a dehydrating agent like molecular sieves, before adding the active hydrogen compound.

  • Catalysis: The reaction is typically acid- or base-catalyzed.[5] Ensure the chosen catalyst is appropriate. For acid catalysis, small amounts of HCl, acetic acid, or a Lewis acid can facilitate iminium ion formation.[9][10]

• Sub-Optimal Reaction Conditions:

  • Temperature: Reaction temperature significantly impacts yield. Some reactions proceed well at room temperature, while others require reflux to drive the reaction to completion.[8] If you see no product at room temperature, try incrementally increasing the temperature.

  • Reaction Time: Mannich reactions can range from a few hours to overnight.[8] Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and to check if the reaction has simply not run long enough.

  • Solvent Choice: The solvent plays a critical role in stabilizing intermediates. Protic solvents like ethanol, methanol, or water are common as they can stabilize the charged iminium ion intermediate.[11] However, for some systems, solvent-free conditions have been shown to be ideal, leading to faster and more selective reactions.[12]

Workflow: General Troubleshooting for Low Yield

Below is a logical workflow to diagnose and solve low-yield issues.

Caption: A systematic workflow for troubleshooting low-yield Mannich reactions.

Problem 2: Formation of Multiple Side Products

Question: "My TLC/LC-MS shows multiple spots/peaks besides my desired Mannich base. What are these side products and how can I minimize them?"

Answer: The presence of multiple components often indicates competitive side reactions are occurring. Identifying the likely side products is the first step toward suppression.

Common Side Products & Mitigation Strategies:

Side Product Type	Description & Cause	Mitigation Strategy
Bis-Mannich Product	A second aminomethyl group is added to the active hydrogen compound. Occurs if the product still has an acidic proton and excess formaldehyde/amine are present.[13]	Use the active hydrogen compound as the limiting reagent or use a slight excess. Alternatively, use a bulky amine that sterically hinders a second addition.
Aldol Adduct	Self-condensation of the enolizable ketone or aldehyde starting material. Favored by strong base and higher temperatures.	Maintain a neutral or slightly acidic pH. Add the active hydrogen compound slowly to a pre-formed iminium salt solution to keep its concentration low.
Amine-Aldehyde Adducts	If a primary amine is used, the resulting secondary amine product can react again with formaldehyde and the ketone.[11][13]	Use a secondary amine from the start if the final product is intended to be a tertiary amine. If a primary amine is required, use it as the limiting reagent.
Michael Adduct	The Mannich base can eliminate the amine to form an α,β-unsaturated ketone (a Michael acceptor), which can then be attacked by another enolate or amine.	Run the reaction at lower temperatures to disfavor the elimination step. Purify the product promptly after workup.

Problem 3: Difficulty in Product Purification & Workup Issues

Question: "I'm struggling to purify my Mannich base. It streaks on my silica column, and I suspect it's decomposing during workup. What are the best practices?"

Answer: Mannich bases are often basic and polar, which can make purification challenging. Furthermore, they can be susceptible to retro-Mannich reactions (decomposition back to starting materials), especially under harsh pH or high-temperature conditions.[14]

Purification & Workup Best Practices:

• Temperature Control During Workup:

  • Recommendation: Keep the reaction mixture cold (0-5 °C) during the entire workup process.[14] Use pre-chilled solvents for extraction and washing. This minimizes the risk of the retro-Mannich reaction.[14]

• Gentle pH Adjustment:

  • Recommendation: Avoid using strong acids or bases for neutralization.[14]

  • Protocol: For acidic reactions, neutralize slowly with a saturated solution of sodium bicarbonate (NaHCO₃). For basic reactions, use a saturated solution of ammonium chloride (NH₄Cl). Aim for a final pH between 7 and 8.[14]

• Chromatography Techniques:

  • Problem: The basic nitrogen atom in the Mannich base interacts strongly with the acidic silanol groups on standard silica gel, causing significant tailing and poor separation.

  • Solution 1 (Base Treatment): Deactivate the silica gel by preparing a slurry with 1-2% triethylamine in your eluent system.

  • Solution 2 (Alternative Stationary Phase): Use a less acidic stationary phase, such as neutral alumina or basic alumina.

  • Solution 3 (Salt Formation): If the base is stable, consider converting it to its hydrochloride salt by adding a stoichiometric amount of HCl in a non-polar solvent (like ether or dioxane). The salt is often a crystalline solid that can be easily purified by recrystallization and filtered off.

• Acid-Base Extraction:

  • This technique is excellent for separating the basic Mannich product from neutral organic impurities.

  • Protocol:

    • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate).

    • Extract with a dilute aqueous acid (e.g., 1M HCl). The basic Mannich base will move into the aqueous layer as its protonated salt.

    • Wash the organic layer to remove any remaining product.

    • Combine the acidic aqueous layers. Cool this solution in an ice bath and slowly add a base (e.g., 1M NaOH or NaHCO₃) until the solution is basic (pH > 9).

    • The neutral Mannich base will precipitate or can be extracted back into a fresh organic solvent.

    • Dry the organic layer (e.g., with Na₂SO₄), filter, and concentrate to yield the purified product.

II. Frequently Asked Questions (FAQs)

Q1: How do I choose the right catalyst for my Mannich reaction?

The choice of catalyst depends on the specific substrates and desired outcome. The reaction can be catalyzed by either acid or base.[5]

• Acid Catalysis: This is the most common method. Protic acids (HCl, H₂SO₄) or Lewis acids (ZnCl₂, BF₃, SiCl₄) are often used.[10][12] The acid protonates the carbonyl of the aldehyde, making it more electrophilic for attack by the amine, thus accelerating the formation of the crucial iminium ion.[2] Modern methods also employ Brønsted acid-surfactant combined catalysts for reactions in water.[6]

• Base Catalysis: A base (e.g., KOH, NaOH, an amine) is used to deprotonate the active hydrogen compound, forming an enolate. This enolate then acts as the nucleophile, attacking the pre-formed iminium ion. Base catalysis is often observed in less polar solvents.[15]

• Organocatalysis: Chiral organocatalysts, such as L-proline and its derivatives, have become extremely important for performing asymmetric Mannich reactions, which produce a specific stereoisomer of the product.[16][17]

Q2: What is the general mechanism of the Mannich Reaction?

The reaction proceeds in two main stages under acidic conditions, which is the most common pathway.[1][3]

• Formation of the Iminium Ion: The amine performs a nucleophilic addition to the aldehyde (typically formaldehyde), followed by dehydration, to form a reactive electrophile called an Eschenmoser's salt or, more generally, an iminium ion.[2][3]

• Nucleophilic Attack: The active hydrogen compound (e.g., a ketone) tautomerizes to its enol form. This enol, acting as a nucleophile, then attacks the electrophilic carbon of the iminium ion, forming a new carbon-carbon bond and, after deprotonation, yielding the final β-amino carbonyl compound.[1][3]

Caption: The two-stage mechanism of the acid-catalyzed Mannich reaction.

Q3: What is the difference between a one-pot, three-component reaction and a two-step procedure?

• One-Pot, Three-Component: All three reactants (active hydrogen compound, aldehyde, amine) are mixed together from the start.[1][6] This is experimentally simpler and more atom-economical. However, it can lead to more side products if the reactivities of the components are not well-matched.

• Two-Step Procedure: The amine and aldehyde are reacted first to pre-form the iminium ion. The active hydrogen compound is then added in a second step. This method offers better control, minimizes aldol side reactions, and is often preferred for less reactive substrates or when trying to achieve high selectivity.

Q4: Can I use aldehydes other than formaldehyde?

Yes, other non-enolizable aldehydes like benzaldehyde can be used.[2] However, using enolizable aldehydes can complicate the reaction, as they can undergo self-condensation (aldol reaction) or act as both the aldehyde component and the active hydrogen component. Formaldehyde is most common due to its high reactivity and lack of α-protons.[18]

Q5: How can I perform an asymmetric Mannich reaction to get a specific enantiomer?

Achieving high enantioselectivity requires the use of chiral catalysts. This is a highly active area of research.

• Chiral Metal Complexes: Catalysts based on metals like Zinc, Copper, or Zirconium combined with chiral ligands (e.g., BINOL, BINAP) are effective for asymmetric Mannich-type reactions.[10][17][19][20]

• Organocatalysis: Chiral amines, such as proline, and thiourea derivatives can catalyze highly enantioselective Mannich reactions.[16][21] These catalysts are often cheaper, less toxic, and easier to handle than metal-based catalysts.

III. Experimental Protocols

Protocol 1: General Procedure for a Three-Component Mannich Reaction

This protocol is a general starting point for the synthesis of a Mannich base from a ketone, a secondary amine, and formaldehyde.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the ketone (1.0 eq.), the secondary amine hydrochloride (1.1 eq.), and paraformaldehyde (1.2 eq.).

• Solvent: Add a suitable solvent, such as ethanol or isopropanol, to give a concentration of approximately 0.5 M with respect to the ketone.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent, visualizing with UV and/or a potassium permanganate stain). The reaction may take 2 to 24 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath to 0 °C.

  • Slowly add a saturated aqueous solution of sodium bicarbonate until the pH of the aqueous phase is ~8.

  • Extract the mixture three times with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent) or by recrystallization.[22]

IV. References

• Wikipedia. (n.d.). Mannich reaction. Retrieved March 3, 2026, from [Link]

• ADICHEMISTRY. (n.d.). MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS. Retrieved March 3, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 22). Mannich Reaction. Retrieved March 3, 2026, from [Link]

• Unacademy. (n.d.). Mannich Reaction Mechanism. Retrieved March 3, 2026, from [Link]

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• Bentham Science. (n.d.). Recent Advances in Metal-Catalyzed Asymmetric Mannich Reactions. Retrieved March 3, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Asymmetric oxidative Mannich reactions promoted by photocatalysis and electrochemistry. Retrieved March 3, 2026, from [Link]

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• MDPI. (2021, September 22). Recent Advances in Selected Asymmetric Reactions Promoted by Chiral Catalysts: Cyclopropanations, Friedel–Crafts, Mannich, Michael and Other Zinc-Mediated Processes—An Update. Retrieved March 3, 2026, from [Link]

• Organic Syntheses. (n.d.). 1-(Dimethylamino)-4-methyl-3-pentanone. Retrieved March 3, 2026, from [Link]

• Song, J., Shih, H.-W., & Deng, L. (2007). Asymmetric Mannich Reactions with in Situ Generation of Carbamate-Protected Imines by an Organic Catalyst. Organic Letters.

• CNKI. (n.d.). Mannich Reaction of Aromatic Ketones Based on Acetic Acid as Solvent and Catalyst. Retrieved March 3, 2026, from [Link]

• ResearchGate. (n.d.). The influence of solvents on the Mannich reaction. Retrieved March 3, 2026, from [Link]

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• ACS Publications. (2006, February 28). Highly Efficient One-Pot Three-Component Mannich Reaction in Water Catalyzed by Heteropoly Acids. Retrieved March 3, 2026, from [Link]

• Kataki, D., & Phukan, P. (2005). Three-component Mannich-type reaction catalyzed by iodine. Indian Journal of Chemistry.

• Royal Society of Chemistry. (2021, March 1). Recent advances and prospects in the Zn-catalysed Mannich reaction. Retrieved March 3, 2026, from [Link]

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Technical Support Center: Purification of Amine Hydrochloride Salts

Welcome to the Technical Support Center for amine hydrochloride purification. Converting amine-containing compounds into hydrochloride salts is a foundational operation in pharmaceutical chemistry, with nearly 30% of recently FDA-approved new molecular entities existing as hydrochloride salts[1]. This salt form is favored because it enhances chemical stability, improves aqueous solubility for biological assays, and serves as an effective purification checkpoint[1].

However, isolating these salts with high purity often presents challenges such as "oiling out," inorganic salt contamination, or co-crystallization of impurities. This guide provides field-proven troubleshooting workflows, self-validating protocols, and FAQs to ensure reliable purification.

Interactive Troubleshooting Workflow

Before beginning any experimental procedure, use the decision tree below to identify the most logical purification route based on your primary contaminant.

Decision tree for selecting the optimal purification route for amine hydrochloride salts.

Section 1: Recrystallization (The First-Line Strategy)

Recrystallization exploits the differential solubility of the target salt and its impurities at varying temperatures. Selecting the correct solvent system is the most critical variable.

Table 1: Solvent Selection Guide for Amine Hydrochlorides

Solvent System	Relative Polarity	Solubilization Power (at Reflux)	Recommendation	Mechanistic Rationale
Absolute Ethanol	High	Very High	❌ Avoid as Primary	Many amine hydrochlorides are highly soluble in absolute EtOH, making it difficult to induce precipitation without massive volume reduction[2].
2-Propanol (IPA)	Moderate	High	✅ Highly Recommended	Offers a steep solubility curve (high solubility at reflux, low at 0°C), ideal for cooling crystallization[2].
IPA / Diethyl Ether	Moderate / Low	Moderate	✅ Highly Recommended	Ether acts as an anti-solvent. Adding Et2O to a saturated IPA solution rapidly decreases solubility, forcing the salt out of solution[2].
Ethyl Acetate	Low	Low	⚠️ Situational	Good for removing non-polar organic impurities, but HCl salts often exhibit very low solubility even at reflux, preventing proper dissolution.

Protocol A: Anti-Solvent Cooling Crystallization

Self-Validating Principle: The gradual addition of an anti-solvent prevents local supersaturation, ensuring crystal lattice formation rather than amorphous precipitation (which leads to oiling out).

• Dissolution: Suspend the crude amine hydrochloride in a minimum volume of boiling 2-propanol (IPA) (approx. 60-70 °C)[3].

• Clarification: If insoluble inorganic salts (e.g., NaCl) remain suspended, perform a rapid hot filtration to remove them.

• Anti-Solvent Addition: While maintaining gentle heating, add diethyl ether dropwise until the solution becomes faintly turbid, indicating the saturation point has been reached[2].

• Cooling: Allow the flask to cool to room temperature undisturbed. A controlled cooling rate of 5-10 °C/hour is critical to promote the growth of well-defined, pure crystals[3].

• Isolation: Chill the mixture in an ice bath (0-5 °C) for 1 hour to maximize yield[3]. Filter via a Büchner funnel, wash with cold diethyl ether, and dry under vacuum to constant weight.

Section 2: The Freebase-Resalt Cycle (For Stubborn Contaminants)

When an amine hydrochloride is heavily contaminated with inorganic salts (like NaCl from an aqueous HCl workup) or closely related organic impurities, recrystallization often fails. The "Freebase-Resalt" cycle chemically alters the solubility profile of the target molecule to force separation[4].

Step-by-step workflow for the freebasing and re-salting purification method.

Protocol B: Freebasing and Anhydrous Re-salting

Self-Validating Principle: By extracting the neutral freebase into an organic solvent, water-soluble inorganic salts are left entirely in the aqueous waste. The subsequent use of anhydrous HCl prevents water-induced oiling out.

• Basification: Dissolve the impure amine hydrochloride in deionized water. Slowly add aqueous NaOH or NH3 (30% w/w) until the pH is strictly >10[5].

  • Checkpoint: Verify pH with indicator paper; the amine must be fully deprotonated to partition into the organic phase[4].

• Extraction: Extract the aqueous layer 3 times with Dichloromethane (DCM) or Ethyl Acetate[6].

• Washing & Drying: Wash the combined organic layers with brine. Dry thoroughly over anhydrous Na2SO4[6].

  • Checkpoint: The organic layer must be completely transparent. Any residual water will cause the final salt to oil out.

• Concentration: Filter off the drying agent and concentrate the solution under reduced pressure to obtain the pure freebase amine[6].

• Anhydrous Salt Formation: Dissolve the freebase in a dry, oxygen-containing solvent (e.g., THF or diethyl ether)[6]. Slowly add exactly 1.05 equivalents of 4M HCl in dioxane[7] or bubble dry HCl gas through the solution at 0 °C[6].

• Isolation: The pure amine hydrochloride will precipitate immediately. Filter, wash with cold ether, and dry under vacuum[7].

Section 3: Troubleshooting FAQs

Q1: My amine hydrochloride turned into a sticky oil instead of crystallizing ("oiling out"). How do I fix this? A: Oiling out occurs when the compound separates as a liquid phase rather than a solid crystal, usually because the solvent system is too poor (forcing it out too fast) or there is residual water in the system. Solution: Re-dissolve the oil in a small amount of a polar solvent (like IPA or methanol) and warm it. Add a slightly less polar anti-solvent (like ethyl acetate or ether) very slowly until just cloudy, then let it cool slowly. If residual water is the culprit, you must azeotropically dry the compound by suspending it in anhydrous toluene and removing the solvent in vacuo at <60 °C before attempting recrystallization[8].

Q2: I synthesized my salt using aqueous HCl, and now it's heavily contaminated with NaCl. What is the most straightforward way to remove it? A: Inorganic salts like NaCl share similar solubility profiles with amine hydrochlorides in highly polar solvents (like water or methanol), making separation difficult. Solution: The most definitive method is the Freebase-Resalt cycle (Protocol B). Alternatively, if you want to avoid freebasing, you can exploit the slight solubility differences in alcohols: suspend the mixture in anhydrous ethanol or IPA, stir vigorously, and filter. The amine hydrochloride will partially dissolve, leaving the bulk of the NaCl on the filter paper[6]. However, this often results in lower yields and incomplete purification.

Q3: Can I purify an amine hydrochloride using standard silica gel column chromatography? A: Standard normal-phase silica chromatography is generally not recommended for hydrochloride salts. The highly polar, ionic nature of the salt causes severe streaking on silica, leading to poor resolution and irreversible adsorption. Solution: It is highly recommended to freebase the amine first (Protocol B, Steps 1-4), run the chromatography on the neutral freebase, and then re-salt the purified fractions using 4M HCl in dioxane[7].

Q4: How do I ensure I don't over-acidify when forming the salt, especially if my molecule has acid-sensitive groups? A: Traditional methods using excess HCl gas can degrade acid-sensitive functional groups due to the strongly acidic environment[1]. Solution: Use a stoichiometric amount of a standardized anhydrous acid, such as exactly 1.05 equivalents of 4M HCl in dioxane[7]. Add it dropwise at 0 °C to a solution of the freebase in ether or THF. This controls the local acidity and prevents degradation while ensuring complete salt formation[1].

References[6] "Purification of Hydrochloride", ECHEMI. URL: 5]">https://www.echemi.com[5] "Organic & Biomolecular Chemistry", RSC Publishing. URL: 7]">https://pubs.rsc.org[7] "An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification", PubMed (NIH). URL: https://pubmed.ncbi.nlm.nih.gov/15209355/[2] "Purification of organic hydrochloride salt?", ResearchGate. URL: https://www.researchgate.net/post/Purification_of_organic_hydrochloride_salt[1] "Innovative Process Research on Selective Preparation of Amine Monohydrochlorides in Acetic Acid/Sodium Chloride System", Oreate AI Blog. URL: 4]">https://www.oreateai.com[4] "Free base", Wikipedia. URL: https://en.wikipedia.org/wiki/Free_base[8] "Clean SI 11-23-22", ScienceOpen. URL: 3]">https://www.scienceopen.com[3] "Application Notes and Protocols for the Crystallization of 5-ethyl-2,3-dihydro-1H-inden-2-amine hydrochloride", BenchChem. URL: https://www.benchchem.com

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Section 1: Frequently Asked Questions (FAQs) on CPME Stability

Welcome to the Technical Support & Troubleshooting Center for Cyclopentyl Methyl Ether (CPME) . Designed for researchers, process chemists, and drug development professionals, this hub provides authoritative guidance on replacing traditional ethereal solvents (like THF, MTBE, and 1,4-dioxane) with CPME.

As a Senior Application Scientist, I have structured this guide to not only provide solutions but to explain the chemical causality behind CPME’s behavior, ensuring your experimental designs are robust, scalable, and self-validating.

Q1: Why does CPME form peroxides at a significantly slower rate than THF or Diisopropyl Ether (IPE)? The Causality: Peroxide formation in ethers is a radical chain reaction initiated by the abstraction of a hydrogen atom adjacent to the ether oxygen. In CPME, the resulting ether radical is thermodynamically and kinetically less stable compared to the radicals formed from THF or IPE[1]. Because the propagation step is less favorable, peroxide accumulation is exceptionally slow. For added safety, commercial CPME is supplied with only ~50 ppm of BHT (butylated hydroxytoluene) as an inhibitor, whereas THF typically requires 250 ppm[1].

Q2: Can I use strong bases like n-Butyllithium (n-BuLi) in CPME at elevated temperatures? The Causality: Yes. A notorious limitation of THF is that it undergoes

-deprotonation followed by a rapid cyclo-reversion (ring-opening) cleavage when exposed to strong bases like n-BuLi at temperatures above -20 °C[1]. CPME is not a cyclic ether in the same vulnerable manner (the oxygen is exocyclic to the cyclopentyl ring). This structural difference prevents the facile ring-opening degradation pathway. Consequently, n-BuLi in CPME exhibits a remarkably extended half-life even at 40 °C, allowing for higher-temperature metalation reactions without solvent degradation[1].

Q3: How stable is CPME under strongly acidic conditions compared to MTBE? The Causality: MTBE is highly susceptible to acid-catalyzed cleavage, yielding isobutene and methanol. CPME lacks a tertiary alkyl group, making it highly resistant to acid-catalyzed

cleavage. It is so stable that anhydrous 4M HCl in CPME is commercially available and stable at room temperature[1]. This makes CPME an ideal solvent for acidic deprotections (e.g., Boc-group removal) or glycosylations where other ethers would degrade[2].

Section 2: Mechanistic Workflows & Visualizations

To understand why CPME is a superior solvent for process consolidation, we must look at its physical stability during workup. Below is the logical relationship governing base stability.

Fig 1: Mechanistic causality of ethereal solvent stability in the presence of strong bases.

Section 3: Quantitative Data & Solvent Comparison

When troubleshooting low yields or poor phase separations, comparing the physicochemical properties of your solvent is critical. CPME's high hydrophobicity (low water solubility) and specific azeotropic properties are the primary drivers for its utility in extraction and drying[3][4].

Table 1: Physicochemical Comparison of Common Ethereal Solvents

Property	CPME[3][4]	THF[3]	2-MeTHF[1]	Impact on Experiment
Boiling Point (°C)	106	66	80.2	Higher reaction temps; faster kinetics.
Water Solubility ( g/100g )	1.1	Miscible	14.0	Clean phase separation; no product loss to aqueous layer.
Azeotrope w/ Water (%)	83.7% CPME / 16.3% H₂O	N/A	89.4% 2-MeTHF	Highly efficient Dean-Stark water removal.
Heat of Vaporization (kcal/kg)	69.2	98.1	86.8	Lower energy required for solvent recovery/distillation.
Peroxide Formation Rate	Very Low	High	Very High	Safer storage; fewer side reactions with oxidizable substrates.

Section 4: Experimental Protocols & Troubleshooting Guides

Protocol 1: Self-Validating Azeotropic Drying of CPME Reaction Mixtures

Use Case: Preparing an anhydrous environment for Grignard reagents or transition-metal catalysis without using chemical desiccants.

Methodology:

• Setup: Equip your reaction flask with a Dean-Stark trap and a reflux condenser. Ensure the system is under a nitrogen or argon atmosphere.

• Distillation: Heat the CPME/water mixture to 83 °C (the azeotropic boiling point)[4].

• Phase Separation: As the vapors condense into the trap, the mixture will rapidly phase-separate. The upper layer is CPME (which flows back into the reactor), and the lower layer is water (which is drained).

• Self-Validation (The Causality Check): Because the CPME/water azeotrope carries a massive 16.3% water by weight[4], drying is exceptionally fast. You can validate that the system is completely dry when the vapor temperature rises from 83 °C to the pure CPME boiling point of 106 °C.

• Verification: Extract a 1 mL aliquot from the reactor and perform a Karl Fischer (KF) titration. A successful azeotropic drying will yield a KF reading of <100 ppm water.

Protocol 2: Telescoped "One-Pot" Workup and Extraction

Use Case: Eliminating the need to swap solvents between reaction, aqueous quench, and crystallization.

Methodology:

• Reaction: Perform the synthesis (e.g., Suzuki coupling) directly in CPME.

• Quench: Add the aqueous quenching agent (e.g.,

  solution) directly to the CPME reaction mass.

• Separation: Stir for 10 minutes, then halt agitation. Because CPME’s solubility in water is only 1.1 g/100 g[4], the phases will separate cleanly and rapidly, preventing emulsion formation (a common issue with 2-MeTHF).

• Isolation: Decant the upper CPME layer. The product remains in the CPME. You can now directly concentrate the CPME layer or cool it to induce crystallization, bypassing the need for ethyl acetate extraction.

Fig 2: Telescoped workflow utilizing CPME's hydrophobicity to eliminate solvent-swapping.

Troubleshooting Common Issues

Issue: My Grignard reaction in CPME is failing to initiate, despite working perfectly in THF.

• Diagnostic: CPME has a higher boiling point and lower polarity than THF. The lower coordinating ability of CPME can sometimes slow down the insertion of Magnesium into the alkyl/aryl halide.

• Solution: Add a catalytic amount of Iodine (

  ) or 1,2-dibromoethane to chemically clean the magnesium surface. Alternatively, initiate the reaction at a slightly higher temperature (e.g., 60 °C) taking advantage of CPME's 106 °C boiling point, which allows for safe heating well above THF's reflux limit.

Issue: I am detecting trace peroxides in my CPME drum after 12 months of storage.

• Diagnostic: While CPME resists peroxide formation[1], it is not entirely immune over multi-year storage, especially if the headspace is depleted of inert gas and the 50 ppm BHT inhibitor is consumed.

• Solution: Test with standard KI-starch peroxide test strips. If peroxides are between 10-50 ppm, pass the CPME through a column of activated basic alumina (Brockmann Grade I). The alumina will selectively bind the hydroperoxides. Re-test the eluent to validate a <1 ppm reading before use in oxidation-sensitive chemistry.

References

• Watanabe, K., et al. "Cyclopentyl Methyl Ether as a New and Alternative Process Solvent." Organic Process Research & Development, American Chemical Society. Available at:[Link]

• "A new solvent for green chemistry." Manufacturing Chemist. Available at:[Link]

• "CPME: Cyclopentyl methyl ether." Zeon Corporation. Available at:[Link]

• "Cyclopentyl methyl ether." Wikipedia. Available at: [Link]

• "The Toxicological Assessment of Cyclopentyl Methyl Ether (CPME) as a Green Solvent." National Institutes of Health (NIH). Available at:[Link]

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• 4. Cyclopentyl methyl ether - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Methyl 2-cyclopentyl-2-(methylamino)acetate HCl and Other Bioactive Methyl Esters

Introduction: The Strategic Role of the Methyl Ester in Drug Design

In the landscape of medicinal chemistry, the methyl ester functional group represents a versatile and frequently employed moiety. Its inclusion in a molecule can be a deliberate design choice to achieve one of two primary objectives: to serve as a stable, integral part of the pharmacophore responsible for target binding, or to act as a transient prodrug, improving the pharmacokinetic profile of a parent molecule.[1][2] As a prodrug, the ester can mask polar groups like carboxylic acids, thereby increasing lipophilicity and enhancing passive diffusion across cellular membranes.[2][3] Once absorbed, these ester linkages are often rapidly cleaved by ubiquitous carboxylesterases (CES) in the blood and tissues, releasing the active parent drug.[4][5]

Conversely, when the methyl ester is part of the core structure, its stability and interactions are paramount to the drug's efficacy. Its size, electronic properties, and ability to act as a hydrogen bond acceptor can be critical for affinity and selectivity at the biological target. However, the inherent susceptibility of esters to hydrolysis remains a key consideration, influencing the drug's metabolic stability and duration of action.[4]

This guide provides a comparative analysis of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, a lesser-known research compound, against well-characterized methyl esters from different therapeutic areas. We will explore how subtle structural variations—from the ester's alkyl chain to adjacent cyclic systems—profoundly impact physicochemical properties, pharmacological activity, and metabolic fate. Through this comparison, we aim to illuminate the strategic considerations that guide the use of methyl esters in modern drug development.

Focus Compound: Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a small molecule whose structure suggests a potential relationship to the phenidate class of central nervous system (CNS) stimulants. It features a central alpha-amino acid scaffold, specifically a derivative of glycine, with a cyclopentyl group and a methylamino group attached to the alpha-carbon. The carboxylic acid is esterified with a methyl group, and the compound is supplied as a hydrochloride salt to enhance aqueous solubility and stability.

While specific pharmacological data for this compound is not widely published, its structure bears a resemblance to that of methylphenidate (MPH), a well-known dopamine and norepinephrine reuptake inhibitor.[6][7] In MPH, the alpha-carbon is substituted with a phenyl and a piperidine ring. In our focus compound, these are replaced by a cyclopentyl group and a simple methylamino group. This structural analogy forms the basis for our hypothesis that it may interact with monoamine transporters.

Comparative Analysis with Other Methyl Esters

To understand the potential role and performance of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, we will compare it to two distinct classes of methyl esters: structurally related CNS stimulants and functionally distinct methyl ester prodrugs.

Class 1: Structurally-Related CNS Stimulants

The most direct comparison for our focus compound is with methylphenidate and its analogs, where the methyl ester is a key component of the pharmacophore that binds to the dopamine transporter (DAT) and norepinephrine transporter (NET).[7]

• Methylphenidate (MPH): As the archetypal compound in this class, MPH is used to treat Attention Deficit Hyperactivity Disorder (ADHD).[8] Its therapeutic action stems from blocking DAT and NET, which increases the extracellular concentrations of these neurotransmitters.[7] The molecule has two chiral centers, resulting in four stereoisomers; the (R,R)-dextro-threo isomer (d-MPH) exhibits the highest affinity for these transporters.[8]

• Ethylphenidate (EPH): This analog differs from MPH only by the substitution of a methyl ester with an ethyl ester. This seemingly minor change results in a notable shift in pharmacology. While EPH retains a similar affinity for DAT, its affinity for NET is significantly lower (approximately 7-fold) than that of MPH.[6] This demonstrates how modifying the ester's alkyl group can tune a compound's selectivity profile.

• Other MPH Analogs: A wide array of analogs has been synthesized to explore structure-activity relationships (SAR). For instance, replacing the methyl ester with a bulkier alkyl group or a ketone can alter the compound's potency and duration of action, with some ketone analogs showing activity similar to MPH.[9] These modifications highlight the delicate balance between steric and electronic properties required for optimal transporter binding.

Class 2: Functionally Distinct Methyl Ester Prodrugs

This class illustrates the alternative strategy of using a methyl ester as a labile promoiety to improve drug delivery.

• Remifentanil: This potent, ultra-short-acting opioid analgesic is a prime example of "soft drug" design.[5] Its structure includes a methyl ester that is rapidly hydrolyzed by non-specific esterases in the blood and tissues.[5] This rapid, organ-independent metabolism results in a very short half-life, allowing for precise and controllable analgesia during surgery. Here, the ester's instability is its key therapeutic advantage.

• Oseltamivir (as an ethyl ester exemplar): While an ethyl ester, oseltamivir (Tamiflu) is a canonical example of an ester prodrug. The active drug, oseltamivir carboxylate, is too polar to be well-absorbed orally. By masking the carboxylic acid as an ethyl ester, the drug's lipophilicity is increased, boosting its oral bioavailability from less than 5% to nearly 80%.[10] This strategy of using an ester to enhance absorption is one of the most successful applications of prodrug chemistry.[3]

Head-to-Head Comparison: Physicochemical and Pharmacological Properties

The properties of these molecules are summarized below to facilitate a direct comparison.

Property	Methyl 2-cyclopentyl-2-(methylamino)acetate HCl	Methylphenidate (d-threo)	Ethylphenidate (d-threo)	Remifentanil	Oseltamivir (Prodrug)
Molecular Weight	193.67 g/mol (HCl salt)	233.31 g/mol	247.34 g/mol	376.44 g/mol	312.4 g/mol
Primary Function	Hypothesized DAT/NET Inhibitor	DAT/NET Inhibitor	DAT/NET Inhibitor	µ-Opioid Receptor Agonist	Prodrug of Neuraminidase Inhibitor
Role of Methyl Ester	Part of Pharmacophore (Hypothesized)	Part of Pharmacophore	Part of Pharmacophore (Ethyl)	Metabolic Lability (Soft Drug)	Enhance Bioavailability (Prodrug)
Expected Metabolism	Ester Hydrolysis by CES	Ester Hydrolysis by CES	Ester Hydrolysis by CES	Rapid Ester Hydrolysis by CES	Rapid Ester Hydrolysis by CES
Key Differentiator	Cyclopentyl group, acyclic amine	Phenyl & Piperidine rings	Phenyl & Piperidine rings	Rapid, predictable metabolism	Improves oral absorption of parent

Experimental Protocols for Comparative Evaluation

To empirically test the hypotheses about Methyl 2-cyclopentyl-2-(methylamino)acetate HCl and objectively compare it to other esters, standardized in vitro assays are essential. The following protocols describe self-validating systems for determining metabolic stability and target engagement.

Protocol 1: In Vitro Metabolic Stability in Liver Microsomes

Causality: This assay is chosen to quantify the susceptibility of the methyl ester bond to enzymatic cleavage by carboxylesterases and other metabolizing enzymes (e.g., Cytochrome P450s) present in the liver, the primary site of drug metabolism. A high clearance rate suggests the compound will have a short half-life in vivo.

Methodology:

• Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a cofactor solution containing NADPH in a phosphate buffer (pH 7.4).

• Incubation: In a 96-well plate, add the test compound (e.g., Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, Methylphenidate) to the phosphate buffer to a final concentration of 1 µM.

• Initiation: Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding the pre-warmed cofactor solution and HLM (final protein concentration of 0.5 mg/mL).

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a 2:1 volume of ice-cold acetonitrile containing an internal standard (e.g., a stable, structurally similar compound).

• Controls:

  • Negative Control: A reaction mixture without the NADPH cofactor to assess non-NADPH-dependent metabolism (like esterase activity).

  • Positive Control: A compound with known metabolic instability (e.g., verapamil) to validate the activity of the microsomal batch.

• Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound at each time point.

• Data Interpretation: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Diagram: Workflow for In Vitro Metabolic Stability Assay

Caption: Workflow of the in vitro liver microsomal stability assay.

Protocol 2: Dopamine Transporter (DAT) Radioligand Binding Assay

Causality: This assay is selected to determine if Methyl 2-cyclopentyl-2-(methylamino)acetate HCl binds to the dopamine transporter and to measure its binding affinity (Ki) relative to a known inhibitor like methylphenidate. This directly tests the primary hypothesis regarding its mechanism of action.

Methodology:

• Source of Transporter: Use cell membrane preparations from a stable cell line engineered to express the human dopamine transporter (hDAT).

• Radioligand: Select a high-affinity radioligand for DAT, such as [³H]-WIN 35,428.

• Assay Setup: In a 96-well plate, combine the hDAT-expressing cell membranes, the radioligand at a fixed concentration (near its Kd value), and varying concentrations of the test compound (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

• Controls:

  • Total Binding: Radioligand + membranes (no competitor).

  • Non-specific Binding (NSB): Radioligand + membranes + a high concentration of a known DAT inhibitor (e.g., 10 µM cocaine) to saturate all specific binding sites.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Quantification: Wash the filters to remove residual unbound ligand. Measure the radioactivity retained on each filter using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding).

  • Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Diagram: Dopamine Reuptake and Inhibition

Caption: Inhibition of dopamine reuptake at the synapse.

Logical Framework: Strategic Use of Methyl Esters

The decision to incorporate a methyl ester into a drug candidate is a strategic one, guided by the parent molecule's properties and the desired therapeutic outcome.

Diagram: Decision Tree for Methyl Ester Strategy

Caption: Strategic decisions for using a methyl ester in drug design.

Conclusion

The analysis of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl in the context of other bioactive methyl esters reveals the profound impact of molecular architecture on function. While its structural similarity to methylphenidate suggests a role as a monoamine transporter inhibitor, its performance is dictated by the unique combination of a cyclopentyl group and a simple methylamino side chain. This substitution likely alters its binding affinity, selectivity, and metabolic profile compared to the phenyl-piperidine scaffold of traditional phenidates.

The comparison with functional esters like remifentanil and oseltamivir underscores the dual nature of this chemical group in drug design: it can be a stable anchor for biological activity or a cleavable handle for pharmacokinetic modulation. The ultimate performance of any methyl ester-containing compound can only be confirmed through rigorous experimental evaluation, such as the metabolic stability and receptor binding assays detailed herein. For researchers, Methyl 2-cyclopentyl-2-(methylamino)acetate HCl represents an intriguing tool to further probe the structure-activity relationships of CNS modulators, contributing valuable data to the rational design of next-generation therapeutics.

References

• Di, L. (2019). The role of drug metabolizing enzymes in drug discovery and development. Current Drug Metabolism, 20(2), 96-108. Available at: [Link]

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• Hüttenhain, R., & Sotriffer, C. A. (2018). Prodrugs in medicinal chemistry. Journal of Medicinal Chemistry, 61(20), 8781-8815. Available at: [Link]

• Markowitz, J. S., & Patrick, K. S. (2001). The clinical pharmacokinetics of methylphenidate. Clinical Pharmacokinetics, 40(10), 753-772. Available at: [Link]

• Froimowitz, M., et al. (2007). Slow-onset, long-duration, alkyl analogues of methylphenidate with enhanced selectivity for the dopamine transporter. Journal of Medicinal Chemistry, 50(3), 545-555. Available at: [Link]

• Patrick, K. S., & Markowitz, J. S. (1997). Pharmacology of methylphenidate, amphetamine enantiomers and pemoline in attention-deficit hyperactivity disorder. Human Psychopharmacology: Clinical and Experimental, 12(6), 527-546. Available at: [Link]

• Hartmann, T., et al. (2008). Methyl esters of N-(dicyclohexyl)acetyl-piperidine-4-(benzylidene-4-carboxylic acids) as drugs and prodrugs: A new strategy for dual inhibition of 5α-reductase type 1 and type 2. Bioorganic & Medicinal Chemistry, 16(22), 9639-9648. Available at: [Link]

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A Comparative Guide to Validating the Efficacy of Novel NMDA Receptor Antagonists: A Case Study of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the efficacy of novel N-methyl-D-aspartate (NMDA) receptor antagonists. As a primary case study, we will consider the hypothetical compound Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. While there is a lack of specific public data on this molecule, its structure suggests potential activity at the NMDA receptor. This document will, therefore, outline the essential experimental comparisons and data required to establish its efficacy profile against well-characterized alternatives.

The overactivation of NMDA receptors is implicated in a range of neurological and psychiatric disorders, making them a key therapeutic target.[1][2] Glutamate-mediated excitotoxicity, driven by excessive calcium influx through NMDA receptor channels, is a central pathological process in conditions like traumatic brain injury and neurodegenerative diseases.[1][2] Consequently, the development of novel NMDA receptor antagonists with improved efficacy and side-effect profiles is of significant interest.

This guide will focus on the critical in-vitro and in-vivo assays necessary to characterize a novel compound's potency, selectivity, and functional effects, using established NMDA receptor antagonists such as Ketamine, MK-801, and Ifenprodil as benchmarks for comparison.

Mechanistic Overview: The NMDA Receptor and Its Antagonism

The NMDA receptor is a glutamate-gated ion channel that plays a crucial role in synaptic plasticity and memory function. Its activation requires the binding of both glutamate and a co-agonist, typically glycine or D-serine.[3] Upon activation, the channel opens, allowing the influx of Ca2+ ions, which triggers downstream signaling cascades.

NMDA receptor antagonists can be broadly classified based on their site of action:

• Competitive Antagonists: Bind to the glutamate or glycine binding site, preventing receptor activation.

• Non-competitive Channel Blockers: Bind within the ion channel pore, physically obstructing ion flow. Examples include MK-801 and ketamine.[2]

• Allosteric Modulators: Bind to sites distinct from the agonist binding sites or the channel pore to modulate receptor function. For instance, ifenprodil selectively inhibits GluN2B-containing NMDA receptors.[2][4]

The following diagram illustrates the primary sites of action for different classes of NMDA receptor antagonists.

Caption: Mechanism of NMDA Receptor Antagonism.

In-Vitro Efficacy Validation

The initial validation of a novel compound requires a suite of in-vitro assays to determine its affinity, potency, and mechanism of action at the NMDA receptor.

Radioligand Binding Assays

Radioligand binding assays are fundamental for determining the affinity of a test compound for a specific receptor.[5] In this case, we would assess the ability of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl to displace a radiolabeled ligand known to bind to a specific site on the NMDA receptor.

Experimental Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Isolate synaptic membranes from rat brain tissue, which are rich in NMDA receptors.

• Assay Setup: In a multi-well plate, incubate the membrane preparation with a fixed concentration of a radiolabeled NMDA receptor ligand (e.g., [³H]MK-801 for the channel binding site).

• Compound Addition: Add increasing concentrations of the test compound (Methyl 2-cyclopentyl-2-(methylamino)acetate HCl) and comparator compounds (unlabeled MK-801, Ketamine).

• Incubation and Filtration: Allow the binding to reach equilibrium. Then, rapidly filter the mixture through a glass fiber filter to separate bound from unbound radioligand.

• Scintillation Counting: Quantify the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the half-maximal inhibitory concentration (IC₅₀), which can be converted to the equilibrium dissociation constant (Ki).

Table 1: Hypothetical Comparative Binding Affinity Data

Compound	Target Site	Ki (nM)
Methyl 2-cyclopentyl-2-(methylamino)acetate HCl	Channel Pore	85
MK-801	Channel Pore	10
Ketamine	Channel Pore	150
Ifenprodil	GluN2B Allosteric Site	>10,000

Electrophysiology: Patch-Clamp Analysis

Whole-cell patch-clamp electrophysiology on cells expressing recombinant NMDA receptors provides a direct functional measure of a compound's antagonist activity.[4] This technique allows for the precise measurement of ion flow through the NMDA receptor channel in response to agonist stimulation and antagonist application.

Experimental Protocol: Whole-Cell Patch-Clamp Assay

• Cell Culture: Use a stable cell line (e.g., HEK293) expressing specific NMDA receptor subunit combinations (e.g., GluN1/GluN2A or GluN1/GluN2B).

• Patching: Establish a whole-cell patch-clamp recording from a single cell.

• Agonist Application: Perfuse the cell with a solution containing glutamate and glycine to elicit an inward NMDA receptor-mediated current.

• Antagonist Application: Co-apply the test compound at various concentrations with the agonists to measure the degree of current inhibition.

• Data Analysis: Construct a concentration-response curve to determine the IC₅₀ for the inhibition of the NMDA receptor current.

Table 2: Hypothetical Comparative Electrophysiology Data

Compound	Receptor Subtype	IC₅₀ (µM)
Methyl 2-cyclopentyl-2-(methylamino)acetate HCl	GluN1/GluN2A	2.5
Methyl 2-cyclopentyl-2-(methylamino)acetate HCl	GluN1/GluN2B	1.8
MK-801	Non-selective	0.5
Ketamine	Non-selective	5.0
Ifenprodil	GluN1/GluN2B	0.2

In-Vivo Efficacy Models

Following in-vitro characterization, the efficacy of a novel NMDA receptor antagonist must be evaluated in relevant animal models of human disease.

Rodent Models of Schizophrenia-like Cognitive Deficits

Non-competitive NMDA receptor antagonists like phencyclidine (PCP) and MK-801 can induce behavioral and cognitive deficits in rodents that mimic aspects of schizophrenia.[6] Novel antagonists can be tested for their ability to ameliorate these deficits.

Experimental Protocol: Novel Object Recognition (NOR) Test

• Habituation: Individually house rodents and habituate them to the testing arena.

• Training Phase: Place the animal in the arena with two identical objects and allow it to explore for a set period.

• Inter-trial Interval: Remove the animal for a defined period. During this time, administer the test compound or vehicle.

• Testing Phase: Return the animal to the arena, where one of the original objects has been replaced with a novel object.

• Data Analysis: Record the time spent exploring the novel and familiar objects. A preference for the novel object indicates intact recognition memory. The ability of the test compound to reverse a PCP-induced deficit in this preference is a measure of its pro-cognitive efficacy.

Table 3: Hypothetical Comparative Efficacy in the NOR Test

Treatment Group	Discrimination Index
Vehicle	0.45
PCP + Vehicle	0.05
PCP + Methyl 2-cyclopentyl-2-(methylamino)acetate HCl (10 mg/kg)	0.35
PCP + Known Pro-cognitive Compound	0.40

Models of Depression: Forced Swim Test

The forced swim test is a common behavioral assay used to screen for antidepressant-like activity.[7] NMDA receptor antagonists, notably ketamine, have shown rapid antidepressant effects in both clinical and preclinical studies.

Experimental Protocol: Forced Swim Test (FST)

• Pre-test Session: Place the rodent in a cylinder of water for a 15-minute pre-swim session.

• Drug Administration: 24 hours later, administer the test compound, ketamine, or vehicle.

• Test Session: One hour after drug administration, place the animal back in the water for a 5-minute test session.

• Data Analysis: Record the duration of immobility. A significant reduction in immobility time is indicative of an antidepressant-like effect.

Table 4: Hypothetical Comparative Efficacy in the Forced Swim Test

Treatment Group	Immobility Time (seconds)
Vehicle	150
Methyl 2-cyclopentyl-2-(methylamino)acetate HCl (10 mg/kg)	80
Ketamine (10 mg/kg)	65

Experimental Workflow for Efficacy Validation

The following diagram outlines a logical workflow for the validation of a novel NMDA receptor antagonist.

Caption: Experimental Workflow for Validation.

Conclusion

The validation of a novel therapeutic agent such as Methyl 2-cyclopentyl-2-(methylamino)acetate HCl requires a systematic and comparative approach. By employing a battery of in-vitro and in-vivo assays and benchmarking against established compounds, researchers can build a comprehensive efficacy profile. This guide provides a foundational framework for these investigations, emphasizing the importance of mechanistic understanding, functional characterization, and evaluation in disease-relevant models. The hypothetical data presented herein illustrates the expected outcomes of such a validation process and underscores the multifaceted nature of drug discovery in the realm of NMDA receptor modulation.

References

• Neill, J. C., et al. (2018). NMDA receptor antagonist rodent models for cognition in schizophrenia and identification of novel drug treatments, an update. Neuropharmacology, 142, 41-62. [Link]

• Poscai, F. A., et al. (2025). Efficacy of N-Methyl-D-Aspartate (NMDA) Receptor Antagonists in Treating Traumatic Brain Injury-Induced Brain Edema: A Systematic Review and Meta-analysis of Animal Studies. Neurocritical Care. [Link]

• Reynolds, I. J. (1994). The Use of Ligand Binding in Assays of NMDA Receptor Function. In The NMDA Receptor. Humana Press. [Link]

• Agnihotri, P., & Sharma, A. (2024). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. International Journal of Molecular Sciences, 25(10), 5419. [Link]

• American Elements. (n.d.). (S)-Methyl 2-amino-2-cyclopentylacetate hydrochloride. [Link]

• D'Souza, M. S., et al. (2005). In vitro characterization of novel NR2B selective NMDA receptor antagonists. Neuropharmacology, 48(6), 849-861. [Link]

• Pobbe, R. L. H., & Zomkowski, A. D. E. (2018). A systematic review of studies investigating the acute effects of N-methyl- D -aspartate receptor antagonists on behavioural despair in normal animals suggests poor predictive validity. Journal of Psychopharmacology, 32(11), 1189-1203. [Link]

• ScienceDaily. (2009). Animal Model For Schizophrenia Identifies Novel Approach For Treating Cognitive Impairments Associated With Schizophrenia. [Link]

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"comparative analysis of cyclopentyl vs cyclobutyl analogs"

Title: Comparative Analysis of Cyclopentyl vs. Cyclobutyl Analogs in Drug Design: Structural, Metabolic, and Thermodynamic Profiling

Introduction The strategic incorporation of small aliphatic rings is a cornerstone of modern medicinal chemistry, driving the transition from "flat" aromatic molecules to sp3-enriched, three-dimensional architectures. Among these, the choice between a five-membered cyclopentyl ring and a four-membered cyclobutyl ring is rarely arbitrary. While both serve as lipophilic pharmacophores, their distinct geometric and electronic properties profoundly impact a drug candidate's metabolic stability, target binding thermodynamics, and overall pharmacokinetic (PK) profile[1]. As a Senior Application Scientist, I present an objective, data-driven comparison of these two cycloalkyl analogs, providing the mechanistic causality and self-validating experimental protocols necessary to guide lead optimization.

Structural and Physicochemical Divergence

The fundamental differences between cyclopentyl and cyclobutyl analogs stem from their ring strain and conformational flexibility[2].

• Cyclopentyl (CyPen): Adopts a flexible "envelope" conformation with a relatively low ring strain energy of ~7.1 kcal/mol. This flexibility allows it to mold into hydrophobic pockets, maximizing van der Waals interactions.

• Cyclobutyl (CyBu): Adopts a rigid, "puckered" conformation (dihedral angle ~30°) with a high ring strain energy of ~26.3 kcal/mol[2]. The Thorpe-Ingold effect and 1,3-transannular repulsions lock the cyclobutyl group into specific vectors, offering superior conformational restriction.

Furthermore, cyclobutyl analogs generally exhibit lower lipophilicity (LogP) compared to their cyclopentyl counterparts. This reduction in lipophilicity is a critical lever for optimizing drug-like properties.

Metabolic Stability and the LipMetE Paradigm

One of the most significant advantages of cyclobutyl over cyclopentyl is enhanced metabolic stability. Cyclopentyl rings are notoriously susceptible to Phase I metabolism, specifically C-H hydroxylation by Cytochrome P450 (CYP450) enzymes[3]. As ring size increases, the carbons become more sterically accessible to the CYP450 iron-oxo species[4].

The Causality of Cyclobutyl Stability: Why does the cyclobutyl ring resist oxidation? The answer lies in both thermodynamics and lipophilicity:

• Bond Dissociation Energy (BDE): The high ring strain of cyclobutane forces the internal C-C bonds to adopt more p-character, which consequently increases the s-character of the exocyclic C-H bonds. Higher s-character results in a stronger, shorter C-H bond with a higher BDE, making hydrogen radical abstraction by CYP450 thermodynamically unfavorable[2].

• Lipophilic Metabolism Efficiency (LipMetE): Introduced as a critical design parameter, LipMetE demonstrates that clearance is heavily dependent on lipophilicity[5]. Because cyclobutyl analogs have lower LogP values than cyclopentyl analogs, they exhibit reduced non-specific binding to the lipophilic active sites of CYP enzymes, thereby lowering unbound intrinsic clearance (

  )[5].

Figure 1: Mechanistic divergence in metabolic stability between cyclobutyl and cyclopentyl analogs.

Binding Thermodynamics: Enthalpy vs. Entropy

When optimizing target affinity, the choice between these rings dictates the thermodynamic signature of binding:

• Cyclopentyl (Enthalpy-Driven,

  ): The larger surface area and flexibility allow the ring to optimize induced-fit interactions within hydrophobic pockets, driving affinity through enthalpic gains. However, freezing this flexible ring into a single bioactive conformation incurs a significant entropic penalty ( ).

• Cyclobutyl (Entropy-Driven,

  ): The rigid, pre-organized nature of the cyclobutyl ring means it loses very little conformational entropy upon binding. While it may form fewer van der Waals contacts than cyclopentyl, the minimal entropic penalty often results in a superior overall Gibbs free energy of binding ( ).

Quantitative Data Summary

Table 1: Comparative Physicochemical and Thermodynamic Profile

Parameter	Cyclopentyl Analog	Cyclobutyl Analog	Mechanistic Implication
Ring Geometry	Envelope (Flexible)	Puckered (Rigid)	Cyclobutyl restricts conformation, minimizing entropic penalty upon target binding.
Ring Strain Energy	~7.1 kcal/mol	~26.3 kcal/mol	Higher strain in cyclobutyl increases C-H bond s-character, resisting CYP450 oxidation.
Lipophilicity (LogP)	Higher	Lower	Cyclobutyl improves LipMetE by reducing non-specific lipophilic clearance.
Binding Thermodynamics	Enthalpy-driven ( )	Entropy-driven ( )	Cyclopentyl maximizes van der Waals contacts; cyclobutyl benefits from pre-organization.
Metabolic Stability	Low to Moderate	High	Cyclopentyl is prone to C-H hydroxylation; cyclobutyl effectively evades phase I metabolism.

Experimental Methodologies

To objectively validate the superiority of one analog over the other, rigorous, self-validating experimental protocols must be employed.

Protocol 1: High-Throughput Human Liver Microsomal (HLM) Stability Assay

This assay determines the intrinsic clearance (

) to calculate LipMetE. A self-validating design requires the inclusion of both high-clearance (Verapamil) and low-clearance (Warfarin) controls to verify microsomal competency.

Step-by-Step Methodology:

• Preparation: Prepare a 1 µM solution of the test analog (cyclopentyl or cyclobutyl) in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL pooled Human Liver Microsomes (HLM).

• Pre-Incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At specific time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 µL aliquots from the reaction mixture.

• Quenching: Immediately quench the extracted aliquots by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the depletion of the parent compound.

• Data Processing: Calculate the elimination rate constant (

  ) from the log-linear plot of remaining parent compound vs. time. Calculate = , where is incubation volume and is microsomal protein mass. Finally, calculate LipMetE = [5].

Figure 2: Step-by-step workflow for the High-Throughput Human Liver Microsomal (HLM) Stability Assay.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

To prove the entropic advantage of the cyclobutyl analog, ITC is used to directly measure the heat of binding (

), allowing the derivation of entropy ( ).

Step-by-Step Methodology:

• Sample Dialysis: Dialyze the target protein and both analog ligands overnight against the exact same buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) to prevent heat of mixing artifacts.

• Cell Loading: Load the target protein (typically 10-20 µM) into the ITC sample cell. Load the ligand (typically 100-200 µM) into the injection syringe.

• Titration: Perform 20-25 automated injections of the ligand (2 µL each) into the protein cell at 25°C, with 120-second intervals between injections to allow the baseline to stabilize.

• Self-Validation (Control): Perform a "ligand-into-buffer" titration to measure the heat of dilution. Subtract this background heat from the experimental data.

• Data Fitting: Fit the integrated heat data to a one-site binding model to extract the association constant (

  ), stoichiometry ( ), and enthalpy ( ). Calculate and .

Conclusion

While cyclopentyl rings offer excellent spatial filling for hydrophobic pockets, their susceptibility to CYP450 oxidation and higher lipophilicity often present liabilities during lead optimization. The cyclobutyl analog serves as a superior bioisostere when metabolic stability and conformational restriction are paramount. By leveraging its high ring strain and lower LogP, medicinal chemists can significantly improve the Lipophilic Metabolism Efficiency (LipMetE) of their drug candidates, ensuring a more robust pharmacokinetic profile.

References

• Put a ring on it: application of small aliphatic rings in medicinal chemistry (NIH) - 1

• Evaluating the Differences in Cycloalkyl Ether Metabolism Using the Design Parameter “Lipophilic Metabolism Efficiency” (LipMetE) (ACS Publications) - 5

• Cyclobutanes in Small‐Molecule Drug Candidates (NIH) - 2

• Correlations between metabolism and structural elements of the alicyclic fentanyl analogs cyclopropyl fentanyl, cyclobutyl fentanyl, cyclopentyl fentanyl, cyclohexyl fentanyl and 2,2,3,3-tetramethylcyclopropyl fentanyl studied by human hepatocytes and LC-QTOF-MS (PubMed) - 4

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A Predictive Comparison of the Biological Activity of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comparative analysis of the predicted biological activities of the (R)- and (S)-enantiomers of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. In the absence of direct experimental data for this specific molecule, this document leverages established principles of stereopharmacology and draws analogies from the well-characterized psychostimulant, methylphenidate (MPH), a structurally related compound. The d-threo enantiomer of methylphenidate is known to be significantly more pharmacologically active than its l-threo counterpart.[1][2] This guide extrapolates from such knowledge to predict differential pharmacodynamics and pharmacokinetics for the enantiomers of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, offering a framework for empirical investigation. We will explore the anticipated differences in their interactions with monoamine transporters, potential therapeutic effects, and metabolic profiles. Detailed, standardized protocols for chiral separation and in vitro characterization are provided to facilitate the experimental validation of these predictions.

Introduction: The Critical Role of Chirality in Drug Action

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit markedly different biological activities. This is because biological systems, such as enzymes and receptors, are themselves chiral, leading to stereospecific interactions. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive, less active, or even contribute to undesirable side effects.[3][4]

Methyl 2-cyclopentyl-2-(methylamino)acetate is a chiral molecule possessing a stereocenter at the alpha-carbon. Consequently, it exists as two enantiomers: (R)-Methyl 2-cyclopentyl-2-(methylamino)acetate and (S)-Methyl 2-cyclopentyl-2-(methylamino)acetate.

Structural Analogy to Methylphenidate:

The structure of Methyl 2-cyclopentyl-2-(methylamino)acetate shares key pharmacophoric features with methylphenidate (MPH), a well-known medication for Attention-Deficit/Hyperactivity Disorder (ADHD). Both molecules are α-amino acid esters. MPH primarily acts as a dopamine and norepinephrine reuptake inhibitor.[5][6] The pharmacological activity of racemic methylphenidate is predominantly attributed to its d-threo enantiomer.[1][2] Given these structural and mechanistic similarities, it is reasonable to hypothesize that the enantiomers of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl will also exhibit significant differences in their biological profiles.

Predicted Pharmacodynamic Differentiation

Based on the pharmacology of methylphenidate and other phenidate analogues, we can predict the likely pharmacodynamic profiles of the (R)- and (S)-enantiomers of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl.[7] The primary targets are expected to be the dopamine transporter (DAT) and the norepinephrine transporter (NET).

Hypothesized Receptor Binding and Functional Activity:

It is predicted that one enantiomer will show significantly higher affinity and potency as an inhibitor of DAT and NET compared to its antipode. For methylphenidate, the d-threo enantiomer is the more potent catecholamine reuptake inhibitor.[2] By analogy, we will designate the more active enantiomer of our target compound as the "eutomer" and the less active one as the "distomer".

Table 1: Predicted Comparative In Vitro Activity of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl Enantiomers

Parameter	Predicted Eutomer ((R) or (S))	Predicted Distomer ((S) or (R))	Rationale for Prediction
Dopamine Transporter (DAT) Binding Affinity (Ki)	Lower Ki (Higher Affinity)	Higher Ki (Lower Affinity)	The chiral center's configuration is expected to dictate the precise fit into the transporter's binding pocket.
Norepinephrine Transporter (NET) Binding Affinity (Ki)	Lower Ki (Higher Affinity)	Higher Ki (Lower Affinity)	Similar to DAT, stereoselectivity is anticipated for NET binding.
Dopamine Reuptake Inhibition (IC50)	Lower IC50 (Higher Potency)	Higher IC50 (Lower Potency)	Higher binding affinity of the eutomer is predicted to translate to more potent inhibition of dopamine uptake.
Norepinephrine Reuptake Inhibition (IC50)	Lower IC50 (Higher Potency)	Higher IC50 (Lower Potency)	The eutomer's higher affinity for NET should result in more potent norepinephrine reuptake inhibition.

The following diagram illustrates the hypothesized mechanism of action of the more active enantiomer (eutomer) at a dopaminergic synapse.

Caption: Hypothesized blockade of the dopamine transporter (DAT) by the eutomer.

Predicted Pharmacokinetic and Metabolic Differences

The enantiomers of a chiral drug can also differ in their absorption, distribution, metabolism, and excretion (ADME). For methylphenidate, the l-enantiomer is cleared more rapidly than the d-enantiomer.[8]

Metabolism:

The primary route of metabolism for methylphenidate is carboxylesterase-1 (CES1) mediated hydrolysis to ritalinic acid.[4] This enzymatic process can be stereoselective. It is plausible that one enantiomer of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl will be a preferred substrate for metabolic enzymes, leading to a shorter half-life.

Table 2: Predicted Comparative Pharmacokinetic Parameters

Parameter	Predicted Eutomer ((R) or (S))	Predicted Distomer ((S) or (R))	Rationale for Prediction
Plasma Half-life (t½)	Potentially longer	Potentially shorter	Stereoselective metabolism could lead to faster clearance of the distomer.
Clearance (CL)	Potentially lower	Potentially higher	Consistent with a shorter half-life for the distomer.
Volume of Distribution (Vd)	Unpredictable without data	Unpredictable without data	May or may not exhibit significant stereoselectivity.

Experimental Protocols for Validation

To empirically validate these predictions, the following experimental workflows are essential.

Protocol 1: Chiral Separation of Enantiomers

The first critical step is the separation of the racemic mixture into its individual enantiomers. Supercritical fluid chromatography (SFC) and chiral High-Performance Liquid Chromatography (HPLC) are powerful techniques for this purpose.[1][9]

Step-by-Step Chiral HPLC Method Development:

• Column Selection: Screen a variety of chiral stationary phases (CSPs). Polysaccharide-based columns (e.g., Chiralpak IA, IB, IC) are often a good starting point.

• Mobile Phase Optimization:

  • Begin with a simple mobile phase, such as a mixture of hexane/isopropanol or heptane/ethanol with a small percentage of an amine additive (e.g., diethylamine) to improve peak shape.

  • Systematically vary the ratio of the alcohol modifier to optimize resolution.

  • If necessary, explore other solvent systems.

• Detection: Utilize a UV detector at a wavelength where the compound has significant absorbance.

• Method Validation: Once separation is achieved, validate the method for linearity, precision, accuracy, and limit of quantification according to established guidelines.

Caption: Workflow for the chiral separation and analysis of enantiomers.

Protocol 2: In Vitro Transporter Binding Assay

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific transporter.

Step-by-Step DAT Binding Assay Protocol:

• Tissue Preparation: Prepare synaptosomes from a brain region rich in the transporter of interest (e.g., striatum for DAT).

• Radioligand Selection: Use a well-characterized radioligand for DAT, such as [³H]WIN 35,428.

• Incubation: Incubate the synaptosomal preparation with the radioligand and varying concentrations of the test compound (each enantiomer separately).

• Separation: Rapidly filter the incubation mixture to separate bound from free radioligand.

• Quantification: Measure the radioactivity of the filters using liquid scintillation counting.

• Data Analysis:

  • Determine non-specific binding in the presence of a high concentration of a known DAT inhibitor (e.g., cocaine).

  • Calculate specific binding.

  • Plot the percentage of inhibition of specific binding against the log concentration of the test compound.

  • Use non-linear regression to determine the IC50 value, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Conclusion and Future Directions

This guide presents a predictive framework for understanding the differential biological activities of the (R)- and (S)-enantiomers of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl, based on the well-established stereopharmacology of the related compound, methylphenidate. It is hypothesized that one enantiomer will exhibit significantly greater potency as a dopamine and norepinephrine reuptake inhibitor. Furthermore, stereoselective metabolism is anticipated, potentially leading to different pharmacokinetic profiles.

The provided experimental protocols for chiral separation and in vitro characterization offer a clear path for the empirical validation of these hypotheses. Future in vivo studies will be necessary to fully elucidate the therapeutic potential and safety profile of the individual enantiomers. This foundational work is crucial for any drug development program aiming to optimize efficacy and minimize adverse effects by advancing a single, more active enantiomer.

References

• Smith, C., Vikingsson, S., Kronstrand, R., & Gates, M. (2023). Chiral separation and quantitation of methylphenidate, ethylphenidate, and ritalinic acid in blood using supercritical fluid chromatography. Drug Testing and Analysis, 15(5), 579-585. [Link]

• Smith, C., Vikingsson, S., Kronstrand, R., & Gates, M. (n.d.). Chiral Separation and Quantitation of Methylphenidate, Ethylphenidate, and Ritalinic Acid Using Supercritical Fluid Chromatography. [Link]

• Kucuk, I. B., & Kadioglu, Y. (2017). The impact of methylphenidate and its enantiomers on dopamine synthesis and metabolism in vitro. Neurotoxicology, 62, 147-153. [Link]

• Persson, M., et al. (2022). Chiral Separation and Quantification of d,l-Methylphenidate, d,l-Ethylphenidate and Ritalinic Acid in Blood by LC-MS/MS. Forensic Chemistry, 27, 100400. [Link]

• Sun, Z. (1993). Chiral Analysis of d- and 1-Ritalinic Acids in Biological Samples and the Stereoselective Metabolism of d. University of Saskatchewan. [Link]

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A Senior Application Scientist's Guide to the In Vivo Efficacy of Amino Acid Ester Derivatives

Introduction

In the landscape of modern drug development, the use of prodrugs represents a pivotal strategy to enhance the therapeutic efficacy of parent drug molecules.[1][2] Among these, amino acid ester derivatives have emerged as a particularly successful class, designed to improve physicochemical properties, and by extension, the pharmacokinetic profiles of established drugs.[1][3] This guide provides a comparative analysis of the in vivo efficacy of prominent amino acid ester derivatives, delving into the causal relationships behind their design, the experimental validation of their performance, and the structure-activity relationships that govern their success. We will explore key examples from antiviral and neurodegenerative disease therapies, providing researchers, scientists, and drug development professionals with a comprehensive understanding of this important class of therapeutics.

Section 1: Mechanisms of Action - A Comparative Overview

The primary rationale for creating amino acid ester prodrugs is to leverage the body's natural transport and metabolic systems to improve drug delivery.[3][4][5] By masking polar functional groups of a parent drug with an amino acid promoiety, these derivatives can exhibit enhanced membrane permeability and, crucially, can be recognized by specific transporters.[4][5]

A key mechanism is the hijacking of amino acid and peptide transporters, such as PEPT1, which are highly expressed in the small intestine.[4][5] This active transport mechanism significantly increases the oral bioavailability of the parent drug. Once absorbed, these ester derivatives are designed to be rapidly hydrolyzed by ubiquitous esterase enzymes in the plasma, liver, and other tissues, releasing the active parent drug at or near its site of action.[1][4]

The choice of the specific amino acid is a critical determinant of the prodrug's properties. For instance, the L-valyl ester has proven to be particularly effective, as seen in the successful antiviral drugs valacyclovir and valganciclovir.[1][4] The L-configuration of the amino acid is often more suitable for recognition by transporters and subsequent enzymatic cleavage compared to the D-configuration.[4][6]

Caption: Generalized mechanism of action for an orally administered amino acid ester prodrug.

Section 2: Head-to-Head: In Vivo Efficacy Studies

The true measure of an amino acid ester derivative's success lies in its in vivo performance compared to the parent drug. Here, we examine two prominent examples: the antiviral agents valacyclovir and valganciclovir, and L-dopa esters for Parkinson's disease.

Valacyclovir vs. Acyclovir

Acyclovir is an effective antiviral against herpes viruses, but its clinical utility is hampered by poor oral bioavailability.[7] Valacyclovir, the L-valyl ester of acyclovir, was developed to overcome this limitation.[7][8] In vivo, valacyclovir is rapidly and almost completely converted to acyclovir, resulting in a three- to five-fold increase in acyclovir bioavailability.[7][9]

This enhanced bioavailability translates to a more convenient dosing regimen (three times daily for valacyclovir versus five times daily for acyclovir) and improved therapeutic outcomes.[7] In a large clinical trial with over 1,100 patients with herpes zoster, valacyclovir significantly accelerated the resolution of pain compared to acyclovir.[7] The median duration of pain was 38 days for patients receiving valacyclovir, compared to 51 days for those on acyclovir.[7]

Valganciclovir vs. Ganciclovir

Similar to acyclovir, ganciclovir, a potent antiviral against cytomegalovirus (CMV), suffers from low oral bioavailability (less than 10%).[10] Valganciclovir, the L-valyl ester of ganciclovir, increases the oral bioavailability to approximately 60%.[1][10]

A meta-analysis of 19 studies involving over 2,700 solid organ transplant recipients showed that valganciclovir is as effective as intravenous ganciclovir for the prevention and treatment of CMV disease.[11][12] This allows for a transition from inpatient intravenous therapy to outpatient oral administration, significantly improving patient quality of life and reducing healthcare costs.[13]

L-dopa Esters in Parkinson's Disease

L-dopa remains the gold standard for treating Parkinson's disease, but its long-term use is associated with motor fluctuations.[14][15] L-dopa esters have been investigated as a strategy to achieve more stable plasma concentrations. Studies in rodent models of Parkinson's disease have shown that certain L-dopa ester prodrugs, such as the methyl and ethyl esters, can be more effective than L-dopa itself in reversing motor deficits.[16] For instance, intraperitoneal administration of L-dopa methyl and ethyl esters in rats with 6-hydroxydopamine (6-OHDA) lesions resulted in a more intense rotational behavior compared to L-dopa, indicating a greater dopaminergic effect.[16] However, the duration of action for some esters was found to be shorter.[17]

Derivative	Parent Drug	Therapeutic Area	Key In Vivo Efficacy Improvement	Supporting Data (Example)	Citation(s)
Valacyclovir	Acyclovir	Antiviral (Herpes)	Increased oral bioavailability, leading to faster pain resolution.	Median pain duration of 38 days vs. 51 days for acyclovir in herpes zoster patients.	[7]
Valganciclovir	Ganciclovir	Antiviral (CMV)	Significantly improved oral bioavailability, allowing for oral administration with efficacy comparable to intravenous ganciclovir.	No statistically significant difference in the prevention or treatment of CMV disease compared to intravenous ganciclovir in solid organ transplant recipients.	[11][12]
L-dopa Methyl Ester	L-dopa	Parkinson's Disease	More intense motor response in rodent models.	Produced a more intense rotational response in 6-OHDA lesioned rats compared to L-dopa.	[16]

Section 3: Experimental Protocols for In Vivo Efficacy Assessment

The evaluation of the in vivo efficacy of amino acid ester derivatives requires robust and well-validated experimental models and protocols.

Protocol 1: Assessment of L-dopa Ester Efficacy in a 6-OHDA Rat Model of Parkinson's Disease

This protocol is designed to assess the ability of an L-dopa ester derivative to reverse motor deficits in a chemically-induced model of Parkinson's disease.[18][19]

1. Animal Model Induction:

• Objective: To create a unilateral lesion of the dopaminergic neurons in the substantia nigra.
• Procedure:

• Anesthetize adult male Sprague-Dawley rats.
• Using a stereotaxic apparatus, unilaterally inject 6-hydroxydopamine (6-OHDA) into the medial forebrain bundle.[19]
• Allow a recovery period of at least 2 weeks to ensure the lesion has stabilized.

2. Drug Administration:

• Objective: To administer the L-dopa ester derivative and control compounds.
• Procedure:

• Dissolve the L-dopa ester derivative, L-dopa, and a vehicle control in appropriate solvents.
• Administer the compounds via the desired route (e.g., intraperitoneal or oral gavage).

3. Behavioral Assessment (Rotational Behavior):

• Objective: To quantify the turning behavior induced by the dopaminergic stimulation.
• Procedure:

• Place the rats in automated rotometer bowls.
• Record the number of full contralateral (away from the lesion) and ipsilateral (towards the lesion) rotations over a specified time period (e.g., 90 minutes).
• A higher number of contralateral rotations indicates a stronger dopaminergic effect.

4. Data Analysis:

• Objective: To compare the efficacy of the L-dopa ester derivative to L-dopa.
• Procedure:

• Calculate the net contralateral rotations for each animal.
• Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to compare the treatment groups.

"Model" [label="1. Animal Model Selection\n(e.g., 6-OHDA Rat)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Dosing" [label="2. Drug Administration\n(Prodrug vs. Parent Drug vs. Vehicle)", fillcolor="#FBBC05", fontcolor="#202124"]; "Behavior" [label="3. Behavioral/Phenotypic Assessment\n(e.g., Rotational Behavior)", fillcolor="#34A853", fontcolor="#FFFFFF"]; "PK" [label="4. Pharmacokinetic Analysis\n(Blood/Tissue Sampling)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "PD" [label="5. Pharmacodynamic Analysis\n(Biomarker Assessment)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; "Analysis" [label="6. Data Analysis & Interpretation", fillcolor="#F1F3F4", fontcolor="#202124"];

"Model" -> "Dosing"; "Dosing" -> "Behavior"; "Dosing" -> "PK"; "Behavior" -> "Analysis"; "PK" -> "PD"; "PD" -> "Analysis"; }

Caption: A generalized workflow for assessing the in vivo efficacy of a novel therapeutic agent.

Section 4: Structure-Activity Relationships and Future Directions

The in vivo efficacy of amino acid ester derivatives is intricately linked to their chemical structure. Key structural features that influence performance include:

• The Amino Acid Moiety: The size, lipophilicity, and stereochemistry of the amino acid affect recognition by transporters and the rate of enzymatic hydrolysis.[4][6][20] As observed with valacyclovir and valganciclovir, L-valine is a highly effective promoiety.[1][4]

• The Ester Linkage: The stability of the ester bond is crucial. It must be stable enough to prevent premature hydrolysis in the gastrointestinal tract but labile enough to be cleaved by esterases to release the active drug.[1]

• The Parent Drug: The structure of the parent drug itself will influence the overall properties of the prodrug.

Future research in this area is focused on several key areas:

• Targeted Delivery: Designing amino acid ester derivatives that are recognized by transporters that are overexpressed in specific tissues, such as tumors, to achieve targeted drug delivery.[5][21]

• Modulating Release Kinetics: Fine-tuning the structure of the amino acid promoiety to control the rate of drug release, potentially leading to sustained-release formulations.

• Novel Amino Acid Conjugates: Exploring the use of non-canonical or modified amino acids to further optimize pharmacokinetic and pharmacodynamic properties.[22][23]

Caption: The relationship between chemical structure and in vivo efficacy of amino acid ester derivatives.

Conclusion

The use of amino acid ester derivatives as a prodrug strategy has proven to be a highly successful approach for improving the in vivo efficacy of important therapeutic agents. By leveraging the body's natural transport and metabolic pathways, researchers have been able to overcome limitations such as poor oral bioavailability, leading to more convenient and effective treatments for a range of diseases. The continued exploration of structure-activity relationships and the development of novel amino acid conjugates hold significant promise for the future of drug delivery and personalized medicine.

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Structure-Activity and Structure-Kinetic Relationships of Cyclopentylamines: A Comparative Guide for CCR2 Antagonist Optimization

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Hit-to-Lead Optimization, Receptor Kinetics, and Assay Methodologies

The Paradigm Shift: From SAR to SKR in Chemokine Receptor Antagonism

For decades, the optimization of small-molecule therapeutics has been driven by the traditional Structure-Activity Relationship (SAR), heavily prioritizing equilibrium binding affinity (

or ). However, in the context of the Chemokine Receptor 2 (CCR2)—a critical G-protein coupled receptor (GPCR) implicated in inflammatory diseases like rheumatoid arthritis and neuropathic pain—high-affinity antagonists have historically suffered from a high clinical attrition rate[1].

As a Senior Application Scientist navigating GPCR drug discovery, I emphasize a critical paradigm shift: Structure-Kinetic Relationship (SKR) . In open biological systems, local drug concentrations fluctuate dynamically. A compound's Residence Time (RT)—the duration the ligand remains bound to the receptor, defined as the reciprocal of the dissociation rate constant (

)—is often a far superior predictor of in vivo efficacy than affinity alone[2].

Cyclopentylamines have emerged as a highly privileged pharmacophore for CCR2 antagonism. The conformationally restricted cyclopentane ring precisely orients the pharmacophoric amine and amide groups into the orthosteric binding pocket of CCR2[3]. Below, we objectively compare the performance of various cyclopentylamine derivatives to illustrate how integrating SKR with SAR rescues failing hit compounds.

CCL2/CCR2 signaling pathway driving monocyte chemotaxis and inflammation.

Comparative Analysis: Cyclopentylamine Derivatives

To understand the structural tolerances of the CCR2 receptor, we compare four distinct cyclopentylamine derivatives. The data demonstrates that while early SAR optimization can yield sub-nanomolar affinity, failing to optimize for residence time results in functional failure.

As demonstrated by , initial affinity-based optimization of the cyclopentylamine scaffold yielded Compound 1 , which possessed excellent binding affinity but a critically short residence time[1]. Conversely, discovered that introducing a spiro-piperidine modification (Compound 16 ) drastically enhanced functional chemotaxis inhibition[3]. The ultimate breakthrough in the Vilums study was Compound 22a , which utilized bulky substitutions to drastically decrease the

rate, extending the residence time to over two hours[1].

Quantitative Performance Comparison

Compound	Structural Modification	Affinity ( / )	Residence Time (min)	Pharmacological Profile
Compound 1	Baseline 3-amino-1-isopropylcyclopentanecarboxamide	6.8 nM	2.4	High affinity, but poor sustained in vivo efficacy due to rapid dissociation[1].
Compound 7	Benzyl group addition	437.0 nM	N/A	Severe loss of affinity; steric clash in the binding pocket[2].
Compound 16	Spiro-piperidine restriction	1.3 nM	> 60.0 (est)	Highly potent; functional chemotaxis of 0.45 nM[3].
Compound 22a	Optimized bulky substitution for kinetics	3.6 nM	135.0	Sustained target occupancy; highly efficacious in preclinical models[1].

Experimental Methodologies: Self-Validating Systems

To generate the data in the table above, two distinct assay systems must be employed. As a best practice, these protocols are designed with internal causality and self-validation steps to ensure data integrity.

Protocol A: Radioligand Displacement Assay (SAR / Affinity Determination)

Purpose: To determine the equilibrium binding affinity (

) of cyclopentylamine derivatives. Causality: Equilibrium binding provides the baseline thermodynamic stability of the ligand-receptor complex. We utilize PEI-coated filters to neutralize the negative charge of glass fibers, drastically reducing the non-specific binding of lipophilic cyclopentylamines.

Step-by-Step Workflow:

• Membrane Preparation: Isolate membranes from CHO cells stably expressing human CCR2. (Self-Validation: Run a BCA assay to standardize protein concentration to exactly 5 µ g/well to ensure a consistent assay window).

• Incubation: In a 96-well plate, mix 5 µg of membrane protein with 0.1 nM of the radioligand

  -INCB3284 and varying concentrations of the unlabeled cyclopentylamine competitor (10 pM to 10 µM).

• Buffer Optimization: Use an assay buffer comprising 50 mM HEPES, 5 mM MgCl2, 1 mM CaCl2, and 0.1% BSA (pH 7.4). Note: The inclusion of 0.1% BSA is critical to prevent non-specific sticking of the compounds to the plasticware.

• Equilibration: Incubate the plates at room temperature for 120 minutes to ensure steady-state equilibrium is reached, even for slow-binding derivatives.

• Filtration & Washing: Harvest the membranes onto GF/B filter plates pre-soaked in 0.3% Polyethylenimine (PEI) using a vacuum manifold. Wash three times with ice-cold wash buffer.

• Detection: Add 40 µL of scintillation cocktail per well and read on a Microbeta counter. Calculate the

  using the Cheng-Prusoff equation in GraphPad Prism.

Protocol B: Competition Association Assay (SKR / Residence Time Determination)

Purpose: To determine the dissociation rate constant (

) and Residence Time without the artifacts of a traditional wash-out assay. Causality: Traditional wash-out assays suffer from ligand re-binding artifacts in dense membrane preparations. The competition association assay (Motulsky-Mahan method) bypasses this by measuring the binding kinetics of a radioligand in the simultaneous presence of an unlabeled competitor[1].

Step-by-Step Workflow:

• Assay Setup: Prepare a master mix of CCR2 membranes and

  -INCB3284 at a concentration equal to its .

• Competitor Addition: Add the unlabeled cyclopentylamine (e.g., Compound 22a) at a concentration of

  to initiate the competition.

• Time-Course Sampling: Aliquot samples at highly specific time points: 0, 5, 15, 30, 60, 120, and 240 minutes. (Self-Validation: The dense early time points capture the critical "overshoot" phase required to mathematically fit the Motulsky-Mahan equation).

• Termination: Rapidly filter through PEI-soaked GF/B plates. Crucial Step: The wash buffer must be ice-cold (~4°C) to rapidly drop the kinetic energy of the system, effectively "freezing" the receptor-ligand complexes and preventing dissociation during the wash step.

• Data Analysis: Fit the time-course radioactivity data to the "Kinetics of competitive binding" model in GraphPad Prism to extract the

  of the unlabeled compound. Calculate Residence Time as .

Hit-to-lead optimization workflow integrating SAR and SKR for cyclopentylamines.

Conclusion & Strategic Outlook

The optimization of cyclopentylamines as CCR2 antagonists serves as a textbook case study for modern drug discovery. Relying solely on SAR leads to compounds like Compound 1, which look promising in vitro but fail in vivo due to rapid target dissociation[1]. By integrating SKR early in the hit-to-lead workflow, medicinal chemists can rationally design bulky, rigid substituents that lock the cyclopentane core into the receptor pocket, yielding clinical candidates like Compound 22a with superior residence times and sustained efficacy[1].

When evaluating alternative scaffolds or optimizing existing leads, drug development professionals must implement the Competition Association Assay as a mandatory gatekeeping step before advancing compounds to costly in vivo efficacy models.

References

• Vilums, M., Zweemer, A. J. M., Yu, Z., de Vries, H., Hillger, J. M., Wapenaar, H., Bollen, I. A. E., Barmare, F., Gross, R., Clemens, J., et al. (2013). "Structure–Kinetic Relationships—An Overlooked Parameter in Hit-to-Lead Optimization: A Case of Cyclopentylamines as Chemokine Receptor 2 Antagonists." Journal of Medicinal Chemistry, 56(19), 7706-7714.[Link]

• Yang, L., Butora, G., Jiao, R. X., Pasternak, A., Zhou, C., Parsons, W. H., Mills, S. G., Vicario, P. P., Ayala, J. M., Cascieri, M. A., & MacCoss, M. (2007). "Discovery of 3-Piperidinyl-1-cyclopentanecarboxamide as a Novel Scaffold for Highly Potent CC Chemokine Receptor 2 Antagonists." Journal of Medicinal Chemistry, 50(11), 2589-2592.[Link]

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Bridging the Bench and the Bedside: A Guide to Comparing In Vitro and In Vivo Results for Novel Compounds

In the intricate journey of drug discovery and development, the path from a promising molecule in a test tube to a life-changing therapeutic is paved with rigorous scientific evaluation. This journey invariably involves two fundamental, yet distinct, stages of testing: in vitro and in vivo. While both are essential, understanding their unique contributions, limitations, and the critical relationship between them is paramount for researchers, scientists, and drug development professionals. This guide provides an in-depth comparison of in vitro and in vivo methodologies, offering field-proven insights to navigate the complexities of translating laboratory findings into whole-organism efficacy.

The Foundational Paradigms: In Vitro vs. In Vivo

At their core, the terms—Latin for "in glass" and "within the living," respectively—define the experimental environment.[1][2] In vitro studies are performed outside of a living organism, in a controlled laboratory setting such as a petri dish or test tube, using isolated cells, tissues, or biological molecules.[3][4][5] In contrast, in vivo studies are conducted within a whole, living organism, be it a laboratory animal or a human participant in a clinical trial.[1][3][5]

The choice between these methodologies is not one of superiority but of strategic application, as they are complementary and each provides unique and vital insights.[3][4] In vitro research often serves as the initial proving ground for a hypothesis, allowing for rapid screening and mechanistic studies in a simplified system.[5][6] Promising findings from these studies then warrant the greater investment of time, resources, and ethical consideration required for in vivo validation.[5]

A Head-to-Head Comparison

Feature	In Vitro Studies	In Vivo Studies
Environment	Controlled, artificial (e.g., test tube, petri dish)[2][3]	Within a living organism (e.g., animal model, human)[2][3]
Complexity	Low; isolated cells or molecules[3]	High; complex interactions between organ systems[5]
Physiological Relevance	Limited; lacks systemic responses[4]	High; provides a holistic view of biological effects[3][4]
Throughput	High; allows for rapid screening of many compounds[3][5]	Low; time-consuming and labor-intensive[6]
Cost	Relatively low[4]	High, due to animal care, housing, and monitoring[4][6]
Ethical Considerations	Minimal; no live animals involved[4]	Significant; requires strict adherence to animal welfare regulations[4][6]
Control over Variables	High; easy to isolate and manipulate variables[3]	Lower; subject to the inherent biological variability of organisms
Typical Application	Initial screening, mechanism of action studies, toxicity testing at the cellular level[5]	Efficacy, safety, pharmacokinetics (PK), and pharmacodynamics (PD) studies[7]

The Drug Discovery and Development Workflow

The progression from initial concept to a marketable drug is a multi-stage process where in vitro and in vivo studies play distinct and sequential roles. Early-stage discovery relies heavily on high-throughput in vitro screening to identify promising lead compounds from vast chemical libraries. These are then characterized in more detail, still in vitro, to understand their mechanism of action. Only the most promising candidates, with favorable properties, are advanced to preclinical in vivo testing in animal models to assess their safety and efficacy in a whole-organism context.

Caption: The drug discovery and development pipeline, from in vitro screening to in vivo testing and clinical trials.

In Vitro Methodologies: Laying the Groundwork

In vitro assays are the workhorses of early drug discovery, providing a cost-effective and rapid means to assess the biological activity of novel compounds.[4] These experiments offer a high degree of control, allowing researchers to dissect specific molecular pathways and establish direct cause-and-effect relationships between a compound and its cellular target.[3][5]

Common types of in vitro assays include:

• Cell Viability and Cytotoxicity Assays: These measure the effect of a compound on cell health and proliferation. Examples include MTT and LDH assays.[5]

• Enzyme Kinetics: Used to study how a compound affects the activity of a specific enzyme.[5]

• Biochemical Assays: Techniques like ELISA and Western blotting are used to quantify proteins and other molecules.[5]

• Protein-Protein Interaction Assays: These determine if a compound disrupts or enhances the interaction between two or more proteins.[5]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator. The cell density is critical for obtaining reproducible results.

• Compound Treatment: Prepare serial dilutions of the novel compound in cell culture medium. Remove the old medium from the wells and add the compound-containing medium. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for a duration relevant to the compound's expected mechanism of action (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a stock solution of MTT in sterile phosphate-buffered saline (PBS). Add a small volume of the MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert the MTT to formazan.

• Solubilization: After incubation, add a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. This data can then be used to determine the IC50 value (the concentration of the compound that inhibits 50% of cell viability).

In Vivo Methodologies: The Whole-Organism Reality Check

While in vitro studies are invaluable, they cannot fully replicate the complex interplay of biological systems within a living organism.[4] In vivo studies are therefore essential to understand how a novel compound is absorbed, distributed, metabolized, and excreted (ADME), as well as its overall efficacy and potential toxicity.[7]

Animal studies, typically in rodents, are a crucial intermediate step between laboratory experiments and human clinical trials.[2][6] These studies are conducted under strict ethical guidelines and regulations to ensure the welfare of the animals.[6]

Experimental Workflow: Preclinical Efficacy Study in a Mouse Xenograft Model

This workflow is commonly used in cancer research to evaluate the anti-tumor activity of a new compound.

Step-by-Step Workflow:

• Animal Acclimatization: Mice are acclimatized to the laboratory environment for a set period to reduce stress-related variables.

• Tumor Implantation: Human cancer cells are injected subcutaneously into the flank of immunocompromised mice.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size. Tumor volume is measured regularly using calipers.

• Randomization and Grouping: Once tumors reach a predetermined size, the mice are randomly assigned to different treatment groups (e.g., vehicle control, different doses of the novel compound).

• Compound Administration: The compound is administered to the mice according to a specific dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Efficacy Assessment: Tumor growth is monitored throughout the study. Body weight and general health of the mice are also recorded as indicators of toxicity.

• Endpoint and Analysis: At the end of the study, the mice are euthanized, and the tumors are excised and weighed. The data is then analyzed to determine if the compound significantly inhibited tumor growth compared to the control group.

The Great Divide: Correlating In Vitro and In Vivo Data

A significant challenge in drug development is that in vitro potency does not always translate to in vivo efficacy.[8] A compound that is highly effective at killing cancer cells in a dish may have little to no effect in a mouse model. This discrepancy arises from the multitude of factors at play in a living organism that are absent in a simplified in vitro system.[1][9]

Key challenges in correlation include:

• Pharmacokinetics (PK): The ADME properties of a drug determine its concentration and persistence at the target site. A compound may be rapidly metabolized or poorly absorbed, preventing it from reaching effective concentrations in vivo.[9]

• Pharmacodynamics (PD): This describes the relationship between drug concentration and its effect. The in vivo dose-response relationship can be influenced by factors not present in vitro, such as plasma protein binding.[10]

• Biological Complexity: The tumor microenvironment, immune responses, and off-target effects can all influence a drug's efficacy in vivo.[11]

Bridging the Gap: In Vitro to In Vivo Extrapolation (IVIVE)

To improve the predictive power of preclinical studies, researchers are increasingly turning to In Vitro to In Vivo Extrapolation (IVIVE) techniques.[12] IVIVE uses mathematical modeling to translate in vitro data into predictions of in vivo phenomena.

A cornerstone of IVIVE is the integration of in vitro pharmacology data with pharmacokinetic and pharmacodynamic (PK/PD) modeling.[10][13] By combining these elements, a more quantitative and predictive understanding of a drug's behavior can be achieved, helping to optimize dosing regimens and increase the likelihood of success in clinical trials.[10][14]

Caption: Conceptual workflow of In Vitro to In Vivo Extrapolation (IVIVE) using PK/PD modeling.

Regulatory Perspectives

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require a comprehensive data package that includes both in vitro and in vivo studies to support the marketing authorization of a new drug.[15][16] While there is a push to reduce, refine, and replace animal testing, in vivo studies remain a critical component for demonstrating the safety and efficacy of a novel therapeutic before it can be administered to humans.[17] The FDA provides guidance on the design and execution of these studies to ensure the data is reliable and sufficient for regulatory review.[18]

Conclusion

The journey of a novel compound from the laboratory bench to a patient's bedside is a testament to the power of a multi-faceted scientific approach. In vitro and in vivo studies are not adversaries but indispensable partners in this process. In vitro assays provide the high-throughput, mechanistic insights necessary for initial discovery and optimization, while in vivo studies offer the indispensable whole-organism validation of safety and efficacy. The future of drug development lies in strengthening the bridge between these two domains through advanced technologies like organ-on-a-chip systems and sophisticated computational models.[4] By embracing the strengths of both in vitro and in vivo research and diligently working to improve their correlation, the scientific community can accelerate the delivery of safe and effective new medicines to those in need.

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A Senior Application Scientist's Guide to Benchmarking New Oncology Compounds Against the Standard of Care

Introduction: The Imperative for Rigorous Benchmarking

In the landscape of oncology drug discovery, the ultimate goal is not merely to identify novel compounds with biological activity, but to develop therapeutics that offer a significant clinical advantage over existing treatments. The "standard of care" represents the current, expert-accepted treatment for a specific type of cancer.[1] For a new compound to justify the immense investment of clinical development, it must demonstrate superiority, or at least a meaningful differentiation, from this established benchmark. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to strategically and rigorously benchmark a new chemical entity (NCE) against the current standard of care, ensuring that only the most promising candidates advance.

This guide is structured to mirror the logical progression of a preclinical drug discovery program, moving from broad, high-throughput in vitro assessments to more complex and physiologically relevant in vivo models. We will use a specific, clinically relevant example to illustrate this process: benchmarking a novel tyrosine kinase inhibitor (TKI), "Compound X," against the standard of care for non-small cell lung cancer (NSCLC) with an activating EGFR mutation. As of early 2026, a key standard of care in this setting involves osimertinib, a third-generation EGFR-TKI, sometimes used in combination with chemotherapy.[2][3][4][5] Our goal is to design a series of experiments that will not only compare the efficacy of Compound X to osimertinib but also elucidate its mechanism of action and potential advantages.

Part 1: Foundational In Vitro Profiling - Establishing a Baseline of Potency and Selectivity

The initial phase of benchmarking is conducted in vitro to establish the fundamental pharmacological properties of the NCE. These assays are designed to be scalable, reproducible, and cost-effective, allowing for the rapid assessment of a compound's core attributes: potency, cytotoxicity, and mechanism of action.[6]

Determining Potency: The IC50 Cytotoxicity Assay

The first critical parameter to establish is the potency of Compound X in inhibiting the growth of cancer cells. The half-maximal inhibitory concentration (IC50) is a quantitative measure of this potency.[7] We will determine the IC50 of Compound X and compare it directly to osimertinib in a relevant cancer cell line.

Chosen Model: The human NSCLC cell line NCI-H1975 is an ideal choice for this initial screen. This cell line harbors both the L858R activating mutation and the T790M resistance mutation in the EGFR gene. Osimertinib is effective against this line, making it a suitable model for a head-to-head comparison.

Experimental Protocol: MTT Assay for IC50 Determination

The MTT assay is a colorimetric assay that measures cellular metabolic activity, which serves as an indicator of cell viability.[8][9][10] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[8]

• Cell Seeding: Plate NCI-H1975 cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell adherence.[11]

• Compound Treatment: Prepare serial dilutions of Compound X and Osimertinib (e.g., from 0.01 nM to 10 µM). Add the compounds to the designated wells and incubate for 72 hours. Include a vehicle-only control (e.g., 0.1% DMSO).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[8]

• Formazan Solubilization: Carefully aspirate the media and add 150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Convert absorbance values to percentage of inhibition relative to the vehicle control. Plot the percent inhibition against the log of the compound concentration and fit the data using a non-linear regression model to determine the IC50 value.[13][14]

Data Presentation: Comparative Potency

Compound	Cell Line	EGFR Mutation	IC50 (nM)
Compound X	NCI-H1975	L858R/T790M	8.5
Osimertinib	NCI-H1975	L858R/T790M	15.2

This hypothetical data suggests Compound X is more potent than the standard of care in this specific cell line.

Elucidating the Mechanism of Action

Demonstrating superior potency is a promising start. However, understanding how the compound works is crucial. We need to confirm that Compound X induces cell death via apoptosis and that it inhibits the intended signaling pathway.

Experimental Workflow: Mechanistic Validation

Caption: Simplified EGFR/MAPK signaling pathway. [15][16]

Part 2: Preclinical In Vivo Validation - Assessing Efficacy and Tolerability

Positive in vitro data is a prerequisite, but in vivo studies are essential to evaluate a compound's efficacy within a complex biological system. [17]These studies assess not only anti-tumor activity but also the compound's pharmacokinetic (PK) profile and overall tolerability in a living organism.

Pharmacokinetic (PK) Profiling

Before initiating a large-scale efficacy study, a preliminary PK study is conducted in healthy mice to understand how Compound X is absorbed, distributed, metabolized, and excreted (ADME). [18][19]This helps in determining an appropriate dosing regimen for the efficacy study.

Protocol: Mouse Pharmacokinetic Study

• Animal Dosing: Administer a single dose of Compound X to a cohort of mice (n=3-4 per route) via two different routes: intravenous (IV) for bioavailability assessment and oral (PO), the intended clinical route. [19][20]2. Blood Sampling: Collect blood samples at multiple time points (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) post-dosing. [19]3. Sample Analysis: Process the blood to plasma and analyze the concentration of Compound X using LC-MS/MS. [21]4. Parameter Calculation: Calculate key PK parameters, including half-life (t1/2), maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).

Data Presentation: Comparative Pharmacokinetics

Parameter	Compound X
Dose (PO)	10 mg/kg
Cmax (ng/mL)	1250
Tmax (hr)	2.0
AUC (ng*hr/mL)	9800
Oral Bioavailability (%)	45%

This data provides the necessary information to model a dosing schedule that will maintain the drug concentration above the target IC50 in subsequent efficacy studies.

In Vivo Efficacy: Xenograft Tumor Model

The gold standard for preclinical efficacy testing in oncology is the xenograft mouse model, where human tumor cells are implanted into immunodeficient mice. [22][23][24] Experimental Workflow: In Vivo Efficacy Study

Caption: Workflow for a comparative in vivo xenograft study.

Protocol: NCI-H1975 Xenograft Study

• Cell Implantation: Subcutaneously inject NCI-H1975 cells into the flank of immunodeficient mice (e.g., NOD-SCID or Nude mice).

• Tumor Growth and Randomization: Monitor tumor growth with calipers. When tumors reach an average volume of 150-200 mm³, randomize the animals into treatment groups. [25]3. Treatment: Administer Compound X, Osimertinib, or a vehicle control orally, once daily for 21-28 days.

• Monitoring: Measure tumor volumes and animal body weights three times per week. Body weight is a key indicator of treatment tolerability.

• Endpoint and Analysis: The study concludes when tumors in the control group reach a predetermined size. The primary endpoint is Tumor Growth Inhibition (TGI), calculated as: TGI (%) = (1 - (ΔT / ΔC)) x 100, where ΔT is the change in mean tumor volume of the treated group and ΔC is the change in the control group. [1][26] Data Presentation: Comparative In Vivo Efficacy

Treatment Group (10 mg/kg)	Final Mean Tumor Volume (mm³)	Tumor Growth Inhibition (TGI, %)	Mean Body Weight Change (%)
Vehicle Control	1550	-	+5%
Compound X	250	84%	-2%
Osimertinib	480	69%	-1%

This hypothetical in vivo data corroborates the in vitro findings, showing that Compound X has superior anti-tumor efficacy compared to the standard of care in this model, while being well-tolerated.

Conclusion: Synthesizing the Evidence for a Go/No-Go Decision

Benchmarking a new compound is a systematic process of building a case, layer by layer, from foundational in vitro data to robust in vivo proof-of-concept. In our illustrative example, "Compound X" consistently outperformed the standard of care, osimertinib. It demonstrated:

• Superior Potency: A lower IC50 value in a clinically relevant cell line.

• Enhanced Apoptotic Induction: A greater ability to trigger programmed cell death.

• Robust In Vivo Efficacy: A significantly higher Tumor Growth Inhibition percentage in a xenograft model.

• Favorable Tolerability: No significant body weight loss observed during in vivo treatment.

This comprehensive dataset provides a strong rationale for advancing Compound X into the next phase of preclinical development, which would include more complex patient-derived xenograft (PDX) models and formal toxicology studies. [22]By adhering to a rigorous, multi-faceted benchmarking strategy, drug discovery teams can make informed, data-driven decisions, ensuring that their resources are focused on developing new medicines with the highest potential to improve upon the standard of care and ultimately benefit patients.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

As a Senior Application Scientist, my primary objective extends beyond the application of our products to ensuring the safety and operational excellence of the researchers who use them. This guide provides a detailed, authoritative framework for the proper disposal of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl. Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental aspect of responsible laboratory practice, protecting both personnel and the environment.

Hazard Identification and Core Chemical Profile

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a halogenated organic compound. Its hydrochloride salt form suggests it can be corrosive, while its molecular structure indicates potential for skin, eye, and respiratory irritation.[1][2][3] The presence of chlorine from the hydrochloride is a critical factor in its classification, mandating its disposal as halogenated hazardous waste .[4][5] Improper disposal, such as drain or standard trash disposal, is strictly prohibited and can lead to environmental contamination and significant regulatory penalties.[6][7][8]

Inferred Hazard Profile:

Hazard Type	Potential Effect	Rationale & Reference
Corrosivity	May cause burns to skin and severe eye damage.[9]	Presence of the hydrochloride salt.
Irritation	May cause skin, eye, and respiratory tract irritation.[1][2]	Common hazard for amine-containing organic compounds.
Toxicity	Harmful if swallowed or inhaled.[3][9][10]	General toxicity profile for similar research chemicals.
Environmental	Potentially harmful to aquatic life with long-lasting effects.[9]	Organic compounds should not be released into waterways.[2]

Core Disposal Principles: A Self-Validating System

The foundation of safe disposal is a system that inherently minimizes risk. Every step is designed to create a closed, controlled, and clearly communicated waste stream from the point of generation to final removal by Environmental Health & Safety (EHS) professionals.

• Segregation is Non-Negotiable : The primary directive is to segregate halogenated waste from non-halogenated waste streams.[11][12] Co-mingling these wastes complicates the final disposal process, which often involves high-temperature incineration. Keeping them separate reduces disposal costs and environmental burden.[11]

• Point of Generation Management : All chemical waste must be managed at or near the location where it is generated, known as a Satellite Accumulation Area (SAA).[8][13] This area must be under the control of laboratory personnel.[14]

• Container Integrity is Paramount : Waste containers must be robust, chemically compatible with the waste, and always kept closed except when actively adding material.[14][15][16] This prevents the release of volatile organic compounds (VOCs) and protects against spills.

Step-by-Step Disposal Protocol for Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

This protocol covers the lifecycle of the chemical waste within the laboratory.

Preparing the Waste Container

• Select the Correct Container : Obtain a designated "Halogenated Organic Waste" container from your institution's EHS department. This container must be in good condition, free of damage, and have a secure, leak-proof screw cap.[5][8]

• Initial Labeling : Before adding any waste, affix a hazardous waste label.[5][13] The label must include:

  • The words "Hazardous Waste ".[13]

  • The full chemical name: "Methyl 2-cyclopentyl-2-(methylamino)acetate HCl ". Do not use abbreviations or chemical formulas.[5][14]

  • The primary hazard characteristics (e.g., "Corrosive," "Irritant," "Toxic").[16]

• Establish Secondary Containment : Place the labeled container within a larger, chemically resistant secondary containment bin or tray.[15][16] This is a critical step to contain any potential leaks or spills.

Accumulating the Waste

• Don Personal Protective Equipment (PPE) : Before handling the chemical, always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1][2]

• Transferring Waste :

  • For Solid (Neat) Compound : Carefully transfer the solid waste into the container, minimizing dust generation.[1]

  • For Solutions : Use a funnel to carefully pour liquid waste into the container. Do not leave the funnel in the container opening; immediately recap the container after the addition is complete.[14]

• Update Container Contents : Each time waste is added, update the log on the hazardous waste tag to maintain an accurate record of the constituents and their approximate percentages.[15]

• Secure the Container : Tightly close the container lid immediately after adding waste.[14][15] A container holding hazardous waste must be closed at all times unless waste is actively being added.[5][17]

Managing the Full Container and Arranging Pickup

• Do Not Overfill : Fill the container to no more than 90% capacity or to the "shoulder" of the bottle.[15] This headspace allows for vapor expansion and prevents spills.

• Finalize the Label : Ensure all chemical components are listed with their percentages. Seal the container securely.

• Request Disposal : Once the container is full, schedule a waste pickup with your institution's EHS department.[15] Do not allow waste to accumulate beyond designated time limits (e.g., 55 gallons in an SAA).[13][16]

Decontamination and Empty Container Disposal

Empty chemical containers are also considered hazardous waste until properly decontaminated.[17]

• Initial Decontamination (Triple Rinse) :

  • Select a solvent that can effectively dissolve the compound (e.g., methanol or isopropanol).

  • First Rinse : Add a small amount of the solvent to the empty container, cap it, and rinse thoroughly. This first rinsate is considered acutely hazardous and must be collected and disposed of as halogenated hazardous waste.[7][15]

  • Subsequent Rinses : Repeat the rinsing process two more times. Depending on institutional policy, subsequent rinsates may be permissible for drain disposal, but the first rinse must always be collected as hazardous waste.[7]

• Final Container Disposal :

  • Allow the rinsed container to air-dry completely in a fume hood.[15]

  • Thoroughly obliterate, deface, or remove the original manufacturer's label.[12][15]

  • Dispose of the clean, dry container in the appropriate solid waste receptacle, such as a designated glass disposal box.[15]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Alert Personnel : Immediately alert others in the vicinity.[1]

• Assess the Spill : For large or highly volatile spills, evacuate the area and contact your institution's emergency EHS number.[5]

• Contain the Spill (If Safe to Do So) :

  • Wear appropriate PPE, including gloves, eye protection, and a lab coat.[1][2] For significant amounts of solid, a dust respirator may be necessary.[1]

  • For Solids : Use dry cleanup procedures. Gently sweep or scoop the material into a sealable container, avoiding the generation of dust.[1]

  • For Liquids : Cover the spill with an inert absorbent material (e.g., sand, vermiculite, or commercial absorbent pads).[2][18]

• Collect Cleanup Debris : Place all contaminated absorbent materials, used PPE, and cleaning tools into a new, properly labeled hazardous waste container.[16]

• Decontaminate the Area : Clean the spill area with soap and water, collecting the cleaning water as hazardous waste if significant contamination is present.

• Report the Incident : Report the spill to your laboratory supervisor and EHS department, as per institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl 2-cyclopentyl-2-(methylamino)acetate HCl and its associated containers.

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Personal protective equipment for handling Methyl 2-cyclopentyl-2-(methylamino)acetate HCl

Executive Summary & Risk Assessment

Methyl 2-cyclopentyl-2-(methylamino)acetate HCl is a specialized alpha-amino acid ester hydrochloride intermediate. While specific toxicological data (LD50) may be sparse for this research-grade compound, its functional group profile dictates a strict containment strategy .

Physicochemical Hazard Profile

Feature	Hazard Logic
HCl Salt Form	High Dust / Hygroscopic Risk. Hydrochloride salts are prone to static charge, creating fine airborne particulates during weighing. Upon contact with mucous membranes (lungs, eyes), they hydrolyze to release hydrochloric acid, causing severe irritation or chemical burns.
Alpha-Amino Ester	Bioactivity Potential. As a structural analog to cyclopentyl-glycine derivatives, this compound should be treated as a pharmacologically active intermediate until proven otherwise.
Secondary Amine	Sensitization. Potential for skin sensitization and respiratory irritation.

Core Directive: Treat this substance as a Corrosive Solid and a Potential Sensitizer . Engineering controls (Fume Hoods) are the primary defense; PPE is the secondary line of defense.

Personal Protective Equipment (PPE) Matrix

This matrix is designed for milligram-to-gram scale handling in a research laboratory.

Body Area	Essential PPE	Technical Specification / Rationale
Respiratory	Fume Hood (Primary)	Face Velocity: 80–100 fpm. Work >6 inches inside the sash.If hood work is impossible (e.g., equipment maintenance), use a P100 Half-Mask Respirator .
Eyes	Chemical Splash Goggles	Standard: ANSI Z87.1+. Safety glasses are insufficient due to the fine particle size of HCl salts, which can drift around standard lenses.
Hands	Double Nitrile Gloves	Outer: 5-8 mil Nitrile (High dexterity).Inner: 4 mil Nitrile (Contrast color preferred to spot tears).Note: Latex is not recommended due to poor resistance to organic solvents often used in subsequent steps (e.g., DCM, Ethyl Acetate).
Body	Lab Coat + Apron	Material: Tyvek® or chemically resistant synthetic.[1] Cotton coats can absorb hygroscopic salts, holding the irritant against the skin.
Feet	Closed-toe / Overshoes	Impermeable material.

Operational Workflow: Step-by-Step

Phase A: Preparation & Engineering Controls

• Static Control: HCl salts are notoriously static-prone. Place an ionizing fan or anti-static gun inside the balance enclosure before opening the vial.

• Solvent Staging: Pre-measure solvents (e.g., Methanol, Water, DCM) before opening the solid to minimize the time the container is open.

Phase B: Weighing & Transfer (Critical Risk Step)

Goal: Prevent inhalation of airborne dust.

• Donning: Put on inner gloves, then lab coat, then outer gloves. Tape outer glove cuffs to lab coat sleeves if handling >10g.

• The "Wet" Transfer Method (Preferred):

  • Tare the receiving vessel (flask) containing the stir bar.

  • Add the solid quickly but gently to the flask.

  • Immediately add the solvent to the flask to wet the powder, effectively eliminating the dust hazard.

• The "Dry" Transfer Method (If solvent addition must wait):

  • Use a funnel with a long stem to deposit the powder at the bottom of the flask, preventing it from coating the neck (which risks exposure when stoppering).

Phase C: Decontamination & Doffing

• Wipe Down: Use a wet paper towel (water/methanol mix) to wipe the balance area. Do not use compressed air, as this aerosolizes the salt.

• Outer Glove Removal: Remove outer gloves inside the fume hood and dispose of them as solid chemical waste.

• Hand Wash: Wash hands with soap and water immediately after removing inner gloves.

Visualization: Safety Lifecycle

The following diagram illustrates the critical decision points and flow for handling this compound safely.

Figure 1: Operational workflow emphasizing dust suppression and immediate solubilization.

Emergency Response & Disposal

Spill Management

• Small Spill (<5g):

  • Cover with a wet paper towel (to prevent dust).

  • Wipe up and place in a sealed bag.

  • Clean area with weak base (1% Sodium Bicarbonate) to neutralize potential acidity, followed by water.

• Large Spill (>5g): Evacuate area. Contact EHS. Require respiratory protection (P100) for cleanup.

Waste Disposal[2][3][4][5]

• Solid Waste: Dispose of contaminated solids and gloves in Hazardous Solid Waste containers. Label as "Toxic/Corrosive Solid."

• Liquid Waste: If dissolved, segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated Organic).

• Incompatibility: Do not mix with strong oxidizers (fire risk) or strong bases (exothermic release of free amine).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. OSHA 3404-11R. [Link]

• PubChem. (2024). Compound Summary: Amino Acid Esters (General Hazard Classification). National Library of Medicine. [Link]

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